Imidaclothiz-d4

Core Science & Biosynthesis

Imidaclothiz-d4 chemical structure and properties

An In-depth Technical Guide to Imidaclothiz-d4 Authored for researchers, scientists, and professionals in drug development, this document provides a comprehensive overview of the chemical structure, properties, and analytical methodologies related to Imidaclothiz-d4.

Chemical Structure and Properties

Imidaclothiz-d4 is the deuterated form of Imidaclothiz, a neonicotinoid insecticide. The deuterium (B1214612) labeling makes it an ideal internal standard for quantitative analysis of Imidaclothiz in various matrices by mass spectrometry.

Chemical Structure:

• IUPAC Name: 1-[(2-chloro-5-thiazolyl)methyl]-4,5-dihydro-N-nitro-1H-imidazol-2-amine-d4[1][2]

• Synonyms: Imidaclothiz is an action body of nicotinic acid acetylcholinesterase enzyme acceptor that can be used as a pesticide.[2][3]

The structure of Imidaclothiz-d4 is characterized by a chlorothiazolyl methyl group attached to a deuterated dihydroimidazolyl ring with a nitroamine substituent.

Caption: Chemical structure of Imidaclothiz-d4.

Physicochemical Properties:

Property	Imidaclothiz-d4	Imidaclothiz
Molecular Formula	C₇H₄D₄ClN₅O₂S[1][2][4]	C₇H₈ClN₅O₂S
Molecular Weight	265.71 g/mol [1][2][4]	261.69 g/mol [5]
CAS Number	105843-36-5 (unlabeled)	105843-36-5[5]
Appearance	Solid	White to off-white solid[5]
Solubility	DMSO: slightly soluble, Methanol: slightly soluble[6]	DMSO: 100 mg/mL[5]
Storage	Powder: -20°C for 3 years; In solvent: -80°C for 6 months	Powder: -20°C for 3 years; In solvent: -80°C for 6 months[5]

Synthesis

A detailed, publicly available synthesis protocol specifically for Imidaclothiz-d4 is not available, as is common for commercially sold analytical standards. However, a plausible synthetic route can be proposed based on the known synthesis of Imidaclothiz and general methods for deuterium labeling.

The synthesis would likely involve the coupling of two key intermediates: 2-chloro-5-(chloromethyl)thiazole and a deuterated 2-nitroimino-imidazolidine.

• Synthesis of 2-chloro-5-(chloromethyl)thiazole: This intermediate can be synthesized from allyl isothiocyanate through a reaction with a chlorinating agent.[7]

• Synthesis of 2-nitroimino-imidazolidine-d4: The non-deuterated analogue, 2-nitroimino-imidazolidine, is prepared by the reaction of nitroguanidine (B56551) with ethylenediamine (B42938).[8] For the deuterated version, a deuterated ethylenediamine (ethylenediamine-d4) would be used as the starting material.

• Coupling Reaction: The final step would involve the alkylation of the deuterated 2-nitroimino-imidazolidine with 2-chloro-5-(chloromethyl)thiazole to yield Imidaclothiz-d4.

Biological Activity and Signaling Pathway

Imidaclothiz, like other neonicotinoid insecticides, acts as an agonist of the nicotinic acetylcholine (B1216132) receptors (nAChRs) in the central nervous system of insects. This binding leads to the persistent and irreversible opening of the ion channel, causing continuous stimulation of the nerve cells, which results in paralysis and death of the insect.

The signaling pathway initiated by the binding of a neonicotinoid like Imidaclothiz to nAChRs can have several downstream effects, including the influx of Ca²⁺ ions, which can trigger secondary messenger systems and, at high concentrations or prolonged exposure, can lead to excitotoxicity, oxidative stress, and apoptosis.

Caption: Simplified signaling pathway of Imidaclothiz at the nAChR.

Experimental Protocols

Imidaclothiz-d4 is primarily used as an internal standard in analytical methods for the quantification of Imidaclothiz residues in environmental and food samples. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a common approach.

Detailed Protocol for QuEChERS Sample Preparation:

This protocol is a representative example for the analysis of neonicotinoids in a vegetable matrix.

• Sample Homogenization:

  • Weigh 10 g of a homogenized sample (e.g., chopped lettuce) into a 50 mL centrifuge tube.

• Internal Standard Spiking:

  • Add a known amount of Imidaclothiz-d4 solution (e.g., 100 µL of a 1 µg/mL solution in acetonitrile) to the sample.

• Extraction:

  • Add 10 mL of acetonitrile (B52724) to the tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

• Centrifugation:

  • Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer 1 mL of the acetonitrile supernatant to a 2 mL d-SPE tube containing a cleanup sorbent mixture (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18).

  • Vortex for 30 seconds.

• Final Centrifugation and Sample Preparation:

  • Centrifuge the d-SPE tube at 10,000 rpm for 2 minutes.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Caption: Experimental workflow for sample preparation using the QuEChERS method.

Conclusion

Imidaclothiz-d4 is an essential tool for the accurate quantification of the neonicotinoid insecticide Imidaclothiz. Its chemical and physical properties are nearly identical to its non-deuterated counterpart, making it an excellent internal standard for mass spectrometry-based analytical methods. Understanding its synthesis, biological mode of action, and the experimental protocols for its use is crucial for researchers in the fields of environmental science, food safety, and toxicology.

References

• 1. scbt.com [scbt.com]
• 2. Imidaclothiz-d4 | CymitQuimica [cymitquimica.com]
• 3. dev.usbio.net [dev.usbio.net]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]
• 7. US20030153767A1 - Method for producing 2-chloro-5-chloromethyl-1,3-thiazole - Google Patents [patents.google.com]
• 8. Synthesis of 2-(Nitroimino)imidazoline -Journal of the Korean Applied Science and Technology [koreascience.kr]

Technical Guide: Synthesis and Isotopic Labeling of Imidaclothiz-d4

For research, scientific, and drug development professionals.

Overview of the Synthetic Strategy

The proposed synthesis of Imidaclothiz-d4 is a multi-step process that can be conceptually divided into three main stages:

• Synthesis of the deuterated heterocyclic core: Preparation of N-nitro-4,5-dihydro-1H-imidazol-2-amine-d4 from commercially available ethylenediamine-d4.

• Synthesis of the chlorothiazole side-chain: Preparation of 2-chloro-5-(chloromethyl)thiazole from readily available starting materials.

• Coupling and final product formation: Condensation of the two key intermediates to yield the final product, Imidaclothiz-d4.

This strategy is designed to introduce the deuterium (B1214612) label at an early and efficient stage, ensuring high isotopic incorporation in the final molecule.

Experimental Protocols

The following are proposed, detailed experimental protocols for each stage of the synthesis. These are based on analogous reactions reported in the literature for similar compounds.

Stage 1: Synthesis of N-nitro-4,5-dihydro-1H-imidazol-2-amine-d4 (Intermediate 2)

This stage involves the cyclization of ethylenediamine-d4 with a suitable reagent to form the deuterated dihydroimidazole (B8729859) ring, followed by nitration.

Step 1a: Synthesis of 2-Imidazolidinimine-d4

• To a solution of nitroguanidine (B56551) in 70% sulfuric acid, slowly add an equimolar amount of ethylenediamine-d4 (commercially available) dropwise while maintaining the temperature below 30°C with an ice bath.

• After the addition is complete, heat the reaction mixture to 80°C and stir for 4-6 hours.

• Cool the mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• The resulting precipitate, 2-imidazolidinimine-d4, is filtered, washed with cold water, and dried under vacuum.

Step 1b: Nitration to N-nitro-4,5-dihydro-1H-imidazol-2-amine-d4 (Intermediate 2)

• Suspend the dried 2-imidazolidinimine-d4 in a mixture of acetic anhydride (B1165640) and acetic acid.

• Cool the suspension to 0°C and slowly add concentrated nitric acid dropwise, ensuring the temperature does not exceed 10°C.

• Stir the reaction mixture at room temperature for 2-3 hours.

• Pour the reaction mixture onto crushed ice and neutralize with a cold aqueous solution of sodium hydroxide.

• The precipitated product, N-nitro-4,5-dihydro-1H-imidazol-2-amine-d4, is collected by filtration, washed with water, and dried.

Stage 2: Synthesis of 2-chloro-5-(chloromethyl)thiazole (Intermediate 1)

This intermediate can be synthesized via several reported routes. A common method involves the chlorination and cyclization of an appropriate precursor.

• React 1,3-dichloropropene (B49464) with sodium thiocyanate (B1210189) in the presence of a phase transfer catalyst (e.g., tetrabutylammonium (B224687) chloride) to form 3-chloro-1-thiocyanato-2-propene.

• The resulting thiocyanate undergoes thermal rearrangement to yield 3-chloro-1-propenylisothiocyanate.

• Chlorination of this isothiocyanate with a chlorinating agent such as sulfuryl chloride or chlorine gas in an inert solvent (e.g., dichloromethane) at 10-15°C leads to the formation of 2-chloro-5-(chloromethyl)thiazole.

• The product is isolated by washing the reaction mixture with a basic aqueous solution, separating the organic layer, drying it over anhydrous sodium sulfate, and removing the solvent under reduced pressure. Further purification can be achieved by vacuum distillation or crystallization.[1]

Stage 3: Coupling to form Imidaclothiz-d4

The final step is the nucleophilic substitution reaction between the two key intermediates. This reaction is analogous to the synthesis of Imidacloprid (B1192907).[2][3][4][5]

• In a suitable aprotic solvent such as acetonitrile (B52724) or dimethylformamide (DMF), dissolve N-nitro-4,5-dihydro-1H-imidazol-2-amine-d4 (Intermediate 2 ).

• Add a slight molar excess of a base, such as potassium carbonate or sodium hydride, to the solution and stir for 30 minutes at room temperature to form the corresponding anion.

• Slowly add a solution of 2-chloro-5-(chloromethyl)thiazole (Intermediate 1 ) in the same solvent to the reaction mixture.

• Heat the mixture to reflux (typically 60-80°C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 5-8 hours.

• After completion, cool the reaction mixture, filter off the inorganic salts, and evaporate the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure Imidaclothiz-d4.

Data Presentation

The following table summarizes representative quantitative data for the synthesis of Imidaclothiz-d4. Note that yields are hypothetical and would need to be determined experimentally.

Compound/Intermediate	Molecular Formula	Molar Mass ( g/mol )	Representative Yield (%)	Isotopic Purity (%)
Ethylenediamine-d4	C₂H₄D₄N₂	64.12	>98 (Commercial)	>98
N-nitro-4,5-dihydro-1H-imidazol-2-amine-d4	C₃H₂D₄N₄O₂	134.13	75	>98
2-chloro-5-(chloromethyl)thiazole	C₄H₃Cl₂NS	168.05	80	N/A
Imidaclothiz-d4	C₇H₄D₄ClN₅O₂S	265.71	65	>98

Visualizations

Proposed Synthetic Workflow for Imidaclothiz-d4

Caption: Proposed multi-stage synthetic workflow for Imidaclothiz-d4.

Mammalian Metabolic Pathway of Imidaclothiz

The metabolism of Imidaclothiz in mammals, as studied in mice, involves several key biotransformation reactions.[6][7] These reactions primarily aim to increase the polarity of the compound to facilitate its excretion.

References

• 1. US20030153767A1 - Method for producing 2-chloro-5-chloromethyl-1,3-thiazole - Google Patents [patents.google.com]
• 2. US6307053B1 - Process for preparing imidacloprid - Google Patents [patents.google.com]
• 3. Imidacloprid synthesis - chemicalbook [chemicalbook.com]
• 4. CN105924428A - Method for synthesizing imidacloprid - Google Patents [patents.google.com]
• 5. CN103772354A - Synthesis method of imidacloprid as insecticide - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Characterization of the Metabolites of Neonicotinoid Insecticide Imidaclothiz in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Imidaclothiz-d4 in Analytical Research: A Technical Guide

An in-depth examination of the application of Imidaclothiz-d4 as an internal standard in the quantitative analysis of the neonicotinoid insecticide, Imidaclothiz (B146455).

Introduction

Imidaclothiz is a neonicotinoid insecticide effective against a range of sucking and chewing insect pests. As with many agricultural chemicals, monitoring its presence in environmental and food samples is crucial for ensuring food safety and environmental protection. Accurate quantification of pesticide residues requires robust analytical methodologies. This technical guide focuses on the use of Imidaclothiz-d4, a deuterated analog of Imidaclothiz, as an internal standard in sensitive and selective analytical techniques, primarily Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

The core principle behind using a deuterated internal standard, such as Imidaclothiz-d4, is isotope dilution mass spectrometry. This method significantly improves the accuracy and precision of quantification by compensating for variations in sample preparation and instrumental analysis. Imidaclothiz-d4 is chemically identical to Imidaclothiz, except that four hydrogen atoms have been replaced by deuterium (B1214612) atoms. This mass difference allows the mass spectrometer to distinguish between the analyte (Imidaclothiz) and the internal standard (Imidaclothiz-d4), while their similar chemical and physical properties ensure they behave almost identically during extraction, cleanup, and ionization.

Core Application: Internal Standard for Quantitative Analysis

The primary application of Imidaclothiz-d4 in research is as an internal standard for the accurate quantification of Imidaclothiz in various matrices, including:

• Environmental Samples: Soil and water[1][2].

• Agricultural Products: Citrus, tea, and cabbage[1][2][3].

The use of Imidaclothiz-d4 helps to mitigate matrix effects, which are a common challenge in complex samples and can lead to either suppression or enhancement of the analyte signal, resulting in inaccurate quantification.

Experimental Workflow and Protocols

A typical workflow for the analysis of Imidaclothiz using Imidaclothiz-d4 as an internal standard involves sample preparation, chromatographic separation, and mass spectrometric detection.

Fig. 1: General experimental workflow for Imidaclothiz analysis.

Sample Preparation: The QuEChERS Method

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis.[1][2][3]

Protocol:

• Sample Homogenization: A representative sample (e.g., 10 g of soil or homogenized citrus) is weighed into a centrifuge tube.

• Internal Standard Spiking: A known amount of Imidaclothiz-d4 internal standard solution (e.g., in acetonitrile) is added to the sample.

• Extraction: Acetonitrile (B52724) is added to the sample, and the tube is shaken vigorously. Extraction salts (e.g., magnesium sulfate, sodium chloride) are then added to induce phase separation.

• Centrifugation: The sample is centrifuged to separate the acetonitrile layer (containing the analytes) from the solid matrix and aqueous layer.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is transferred to a d-SPE tube containing a mixture of sorbents (e.g., primary secondary amine (PSA) to remove organic acids, and C18 to remove nonpolar interferences). For highly pigmented samples like tea, graphitized carbon black (GCB) may also be included.[3]

• Final Preparation: The mixture is vortexed and centrifuged. The supernatant is then filtered and transferred to a vial for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis

Chromatographic Conditions:

• Column: A C18 reversed-phase column is typically used for separation.

• Mobile Phase: A gradient elution with a mixture of water (often containing a modifier like formic acid to improve peak shape and ionization) and an organic solvent like acetonitrile or methanol.

• Flow Rate: A typical flow rate is around 0.3 mL/min.[3]

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray ionization (ESI) in positive mode is generally used for neonicotinoids.[3]

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring specific precursor ion to product ion transitions for both Imidaclothiz and Imidaclothiz-d4.

Fig. 2: MRM transitions for analyte and internal standard.

Quantitative Data and Method Performance

The use of Imidaclothiz-d4 as an internal standard allows for the generation of highly reliable quantitative data. The following tables summarize typical performance characteristics of analytical methods employing this approach.

Table 1: Method Validation Parameters for Imidaclothiz Analysis

Parameter	Soil	Citrus	Tea
Linearity Range (mg/kg)	0.01 - 1.0	0.01 - 1.0	0.001 - 0.5 (in solution)
Correlation Coefficient (r²)	>0.99	>0.99	0.9999
Limit of Quantification (LOQ) (mg/kg)	Not specified	Not specified	0.01
Recoveries (%)	80.7 - 118.9	80.7 - 118.9	87.0 - 101.0
Relative Standard Deviation (RSD) (%)	Not specified	Not specified	2.1 - 13.1
Reference	[1][2]	[1][2]	[3]

Conclusion

Imidaclothiz-d4 is an indispensable tool for researchers and analytical chemists involved in the monitoring of Imidaclothiz residues. Its application as an internal standard in conjunction with powerful analytical techniques like UPLC-MS/MS provides a robust and accurate method for the quantification of this insecticide in a variety of complex matrices. The detailed protocols and performance data presented in this guide underscore the reliability and effectiveness of this approach in ensuring food and environmental safety. The continued use and development of such methods are vital for regulatory compliance and risk assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. Application of QuEchERS Method in Determining Imidaclothiz Residue in Soil and Citrus by Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry | Scientific.Net [scientific.net]
• 3. [Determination of imidaclothiz in tea by QuEChERS cleanup and liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Imidaclothiz-d4 as an Internal Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the mechanism of action of Imidaclothiz-d4 as an internal standard in quantitative analytical methods. The use of stable isotope-labeled internal standards is a cornerstone of modern analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), for ensuring the accuracy and reliability of results. This document will detail the core principles, experimental protocols, and data presentation related to the application of Imidaclothiz-d4.

Core Principles of Deuterated Internal Standards

The fundamental principle behind using a deuterated internal standard like Imidaclothiz-d4 lies in the concept of isotope dilution mass spectrometry (IDMS) . In this technique, a known quantity of the isotopically labeled analyte (Imidaclothiz-d4) is added to the sample at the earliest stage of analysis. Because Imidaclothiz-d4 is chemically identical to the non-labeled analyte (Imidaclothiz), it experiences the same physical and chemical processes throughout the analytical procedure.

Key advantages of using a deuterated internal standard include:

• Correction for Matrix Effects: Complex sample matrices can suppress or enhance the ionization of the analyte in the mass spectrometer source, leading to inaccurate quantification. Since the deuterated standard is affected in the same way as the native analyte, the ratio of their signals remains constant, thus correcting for these matrix effects.

• Compensation for Sample Loss: During sample preparation steps such as extraction, cleanup, and transfer, some of the analyte may be lost. The deuterated internal standard is lost to the same extent, ensuring that the final calculated concentration of the analyte is accurate.

• Improved Precision and Accuracy: By normalizing for variations in injection volume, instrument response, and other experimental parameters, the use of a deuterated internal standard significantly enhances the precision and accuracy of the analytical method.

Imidaclothiz-d4, with four deuterium (B1214612) atoms replacing four hydrogen atoms, has a molecular weight that is 4 Da higher than Imidaclothiz (B146455). This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their chromatographic behavior remains nearly identical, with both compounds co-eluting.

Data Presentation

Quantitative data for Imidaclothiz and its deuterated internal standard are crucial for method development and validation. The following tables summarize key parameters.

Table 1: Physicochemical Properties of Imidaclothiz and Imidaclothiz-d4

Property	Imidaclothiz	Imidaclothiz-d4
Chemical Formula	C₇H₈ClN₅O₂S	C₇H₄D₄ClN₅O₂S
Molecular Weight	261.71 g/mol	265.71 g/mol [1][2][3]
Structure	1-[(2-chloro-5-thiazolyl)methyl]-4,5-dihydro-N-nitro-1H-imidazol-2-amine	1-[(2-chloro-5-thiazolyl)methyl]-4,5-dihydro-N-nitro-1H-imidazol-2-amine-d4[1]

Table 2: Exemplary LC-MS/MS Parameters for Imidaclothiz Analysis

Note: These parameters are based on a method for the analysis of imidaclothiz in tea, which used an external standard. However, the mass spectrometric conditions are directly applicable to a method using Imidaclothiz-d4.

Parameter	Value
Column	C18
Mobile Phase	Acetonitrile (B52724) (containing 0.1% (v/v) formic acid) and water
Flow Rate	0.30 mL/min
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Detection Mode	Selective Reaction Monitoring (SRM)
Linear Range	1 to 500 µg/L
Correlation Coefficient (r)	0.9999
Limit of Quantification (LOQ)	0.01 mg/kg

The data in this table is derived from a study on the determination of imidaclothiz in tea.[4]

Table 3: Representative Method Validation Data Using a Deuterated Neonicotinoid Internal Standard (Imidacloprid-d4)

Parameter	Result
Matrix	Crayfish Tissues
Spiked Recoveries	80.6% to 112.7%
Relative Standard Deviations (RSD)	4.2% to 12.6%
Limits of Detection (LOD)	0.02–0.5 µg·L⁻¹
Limits of Quantification (LOQ)	0.05–2.0 µg·L⁻¹

This data is from a study on the determination of Imidacloprid and its metabolites in Procambarus clarkii (crayfish) tissues.[5]

Experimental Protocols

The following is a representative experimental protocol for the quantitative analysis of Imidaclothiz in a food matrix using Imidaclothiz-d4 as an internal standard. This protocol is a composite based on established methods for neonicotinoid analysis.

3.1. Sample Preparation (QuEChERS Method)

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add a known amount of Imidaclothiz-d4 internal standard solution.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Vortex the tube vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take an aliquot of the supernatant (acetonitrile layer).

• Add dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18, GCB) for cleanup.

• Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

3.2. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Column: A suitable reversed-phase column, such as a C18 column.

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Injection Volume: 5-10 µL.

• Ionization: Electrospray ionization in positive mode (ESI+).

• MRM Transitions: Monitor at least two transitions for both Imidaclothiz and Imidaclothiz-d4 (a quantifier and a qualifier ion for each).

Mandatory Visualizations

The following diagrams illustrate the core concepts and workflows discussed in this guide.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Principle of Isotope Dilution Mass Spectrometry.

References

• 1. Imidaclothiz-d4 | CymitQuimica [cymitquimica.com]
• 2. scbt.com [scbt.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. [Determination of imidaclothiz in tea by QuEChERS cleanup and liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Imidaclothiz-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imidaclothiz-d4 is the deuterated form of Imidaclothiz (B146455), a fourth-generation neonicotinoid insecticide.[1] Neonicotinoids are a class of neuroactive insecticides that act on the central nervous system of insects.[2] The isotopic labeling of Imidaclothiz with deuterium (B1214612) (d4) makes it a valuable internal standard for quantitative analysis in various matrices, particularly in pharmacokinetic and metabolic studies.[3] This technical guide provides a comprehensive overview of the known physical and chemical properties of Imidaclothiz-d4, detailed experimental protocols for its analysis, and an examination of its mechanism of action.

Physical and Chemical Properties

The physical and chemical properties of Imidaclothiz-d4 are crucial for its application in research and development. While specific experimental data for the deuterated compound is limited, the properties of its non-deuterated analog, Imidaclothiz, provide a valuable reference.

Table 1: General and Physical Properties of Imidaclothiz-d4

Property	Value	Source(s)
Chemical Name	1-[(2-chloro-5-thiazolyl)methyl]-4,5-dihydro-N-nitro-1H-imidazol-2-amine-d4	[2][4]
Molecular Formula	C₇H₄D₄ClN₅O₂S	[2][4]
Molecular Weight	265.71 g/mol	[2][4]
CAS Number	105843-36-5 (Unlabelled)	[2][4]
Appearance	Neat	[2]
Storage Temperature	-20°C	[5]

Table 2: Computed Physicochemical Properties of Imidaclothiz (Non-deuterated)

Property	Value	Source(s)
Molecular Weight	261.69 g/mol	[3]
XLogP3	0.9	[3]
Hydrogen Bond Donor Count	1	[6]
Hydrogen Bond Acceptor Count	5	[6]
Rotatable Bond Count	3	[6]
Exact Mass	261.0087234 Da	[3]
Monoisotopic Mass	261.0087234 Da	[3]
Topological Polar Surface Area	115 Ų	[3]
Heavy Atom Count	16	[3]

Note: These properties are computationally derived for the non-deuterated Imidaclothiz and serve as an estimation for Imidaclothiz-d4.

Solubility and Stability

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Imidaclothiz-d4 are not publicly available. However, based on established methods for isotopically labeled compounds and neonicotinoid insecticides, representative protocols can be outlined.

Synthesis of Deuterated Neonicotinoids (General Approach)

The synthesis of deuterated organic molecules often involves introducing deuterium atoms at a late stage of the synthesis or using deuterated starting materials.[11][12][13][14][15] A general strategy for preparing Imidaclothiz-d4 could involve the deuteration of a suitable precursor.

Workflow for Synthesis of Deuterated Imidaclothiz:

Caption: A generalized workflow for the synthesis of Imidaclothiz-d4.

Analytical Method for Quantification (UPLC-MS/MS)

Ultra-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) is a highly sensitive and selective method for the quantification of neonicotinoids in various matrices.[16][17][18][19] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a common sample preparation technique.[20][21][22]

Table 3: Representative UPLC-MS/MS Parameters for Imidaclothiz Analysis

Parameter	Condition	Source(s)
Column	C18 reverse-phase	[17]
Mobile Phase	Acetonitrile (containing 0.1% formic acid) and Water	[17]
Gradient	Gradient elution	[17]
Flow Rate	0.30 mL/min	[17]
Ionization Mode	Electrospray Ionization Positive (ESI+)	[17]
Detection Mode	Selected Reaction Monitoring (SRM)	[17]

Analytical Workflow:

Caption: A typical workflow for the analysis of Imidaclothiz using QuEChERS and UPLC-MS/MS.

Mechanism of Action

Imidaclothiz, like other neonicotinoids, acts as an agonist at the nicotinic acetylcholine (B1216132) receptors (nAChRs) in the central nervous system of insects.[2][23] This binding leads to an overstimulation of the nerve cells, resulting in paralysis and eventual death of the insect.[2] The selectivity of neonicotinoids for insect nAChRs over mammalian nAChRs is a key aspect of their insecticidal activity.[23]

Signaling Pathway:

Caption: The mechanism of action of Imidaclothiz at the insect synapse.

Conclusion

Imidaclothiz-d4 is a critical tool for researchers in the fields of entomology, toxicology, and drug development. Its use as an internal standard allows for accurate and precise quantification of Imidaclothiz in complex biological and environmental samples. This guide provides a foundational understanding of its properties and the methodologies for its use. Further research to determine specific physical constants and to develop detailed, validated synthesis and analytical protocols will enhance its utility in scientific investigations.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Imidaclothiz-d4 | CymitQuimica [cymitquimica.com]
• 3. Imidaclothiz | C7H8ClN5O2S | CID 184601 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. Imidaclothiz-d4 | CAS | LGC Standards [lgcstandards.com]
• 6. Imidacloprid-d4 | C9H10ClN5O2 | CID 16212231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. Soil microbial degradation of neonicotinoid insecticides imidacloprid, acetamiprid, thiacloprid and imidaclothiz and its effect on the persistence of bioefficacy against horsebean aphid Aphis craccivora Koch after soil application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Syntheses and studies of deuterated Imdiazo[1,2-a] pyridine-3-carboxamides with potent anti-tuberculosis activity and improved metabolic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CN108658845B - Preparation method of deuterated intermediate - Google Patents [patents.google.com]
• 13. Synthesis of Deuterated Heterocycles with Me2NCD(OMe)2 and Evaluation of the Products for Metabolism by Aldehyde Oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Total Syntheses of Deuterated Drugs: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. [Determination of imidaclothiz in tea by QuEChERS cleanup and liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. web.tuat.ac.jp [web.tuat.ac.jp]
• 20. [PDF] Method Validation of LC-MS/MS Analysis of Neonicotinoid Insecticides in Soil | Semantic Scholar [semanticscholar.org]
• 21. researchgate.net [researchgate.net]
• 22. Method validation for simultaneous determination of four neonicotinoids in vegetables by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Toronto Research Chemicals 25MG Imidaclothiz-d4, Quantity: 25mg | Fisher Scientific [fishersci.fi]

Imidaclothiz-d4 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Imidaclothiz-d4, a deuterated internal standard for the novel neonicotinoid insecticide, Imidaclothiz. This document outlines its chemical properties, the biological mechanism of its parent compound, and detailed experimental protocols for its use in analytical chemistry.

Core Compound Data: Imidaclothiz-d4

Imidaclothiz-d4 serves as an essential internal standard for the quantitative analysis of Imidaclothiz in various matrices. Its deuteration provides a distinct mass difference for mass spectrometry-based detection, without significantly altering its chemical behavior during sample preparation and analysis.

Property	Value
Chemical Name	1-[(2-chloro-5-thiazolyl)methyl]-4,5-dihydro-N-nitro-1H-imidazol-2-amine-d4
CAS Number	105843-36-5 (Unlabeled)
Molecular Formula	C₇H₄D₄ClN₅O₂S
Molecular Weight	265.71 g/mol

Mechanism of Action: Neonicotinoid Signaling Pathway

Imidaclothiz, the parent compound of Imidaclothiz-d4, is a neonicotinoid insecticide.[1][2] Like other neonicotinoids, it acts as a potent agonist of the nicotinic acetylcholine (B1216132) receptors (nAChRs) in the central nervous system of insects.[1][2]

The binding of Imidaclothiz to nAChRs is irreversible and mimics the action of the neurotransmitter acetylcholine (ACh). However, acetylcholinesterase, the enzyme responsible for breaking down ACh, cannot hydrolyze neonicotinoids. This leads to a continuous and uncontrolled stimulation of the post-synaptic neuron, causing overstimulation, paralysis, and ultimately, the death of the insect.[2] The selectivity of neonicotinoids for insect nAChRs over mammalian receptors is a key factor in their insecticidal activity.[2]

Mechanism of Imidaclothiz at the insect nicotinic acetylcholine receptor.

Experimental Protocols

Imidaclothiz-d4 is primarily used as an internal standard in chromatographic methods for the detection and quantification of Imidaclothiz. The following protocol is a generalized procedure based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation (QuEChERS Method)

This protocol is suitable for various matrices such as fruits, vegetables, and soil.

a. Extraction:

• Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• Spike the sample with a known concentration of Imidaclothiz-d4 internal standard solution.

• Add the appropriate QuEChERS salt packet (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥ 3,000 rcf for 5 minutes.

b. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot of the acetonitrile supernatant (upper layer) to a d-SPE tube containing a mixture of primary secondary amine (PSA) sorbent and magnesium sulfate. The specific sorbent composition may vary depending on the sample matrix.

• Vortex for 30 seconds.

• Centrifuge at ≥ 3,000 rcf for 5 minutes.

• The resulting supernatant is ready for LC-MS/MS analysis.

LC-MS/MS Analysis

a. Chromatographic Conditions (Example):

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

• Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, and then re-equilibrating to the initial conditions.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

b. Mass Spectrometry Conditions (Example):

• Ionization Mode: Electrospray Ionization Positive (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions need to be optimized for both Imidaclothiz and Imidaclothiz-d4.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Imidaclothiz	To be determined empirically	To be determined empirically
Imidaclothiz-d4	To be determined empirically	To be determined empirically

c. Quantification: The concentration of Imidaclothiz in the sample is determined by comparing the peak area ratio of the analyte to the internal standard (Imidaclothiz-d4) against a calibration curve prepared with known concentrations of Imidaclothiz and a constant concentration of Imidaclothiz-d4.

Analytical Workflow

The following diagram illustrates the general workflow for the analysis of Imidaclothiz using Imidaclothiz-d4 as an internal standard.

General workflow for quantitative analysis of Imidaclothiz.

Biotransformation of Imidaclothiz

Recent studies have begun to elucidate the metabolic fate of Imidaclothiz in plants. In hydroponic vegetable studies, Imidaclothiz was shown to be taken up by the roots and translocated to the leaves.[1][2] Within the plant tissues, it undergoes several biotransformation reactions.

Key Metabolic Reactions:

• Hydroxylation: Addition of a hydroxyl group (-OH) to the molecule.

• Hydrolysis of Nitrate (B79036) Ester: The nitrate group is cleaved.

• Methylation: Addition of a methyl group (-CH₃).

The specific metabolites formed can vary between different plant species. For example, in one study, five transformation products were identified in celery leaves, while three were found in lettuce and two in radish leaves.[1][2] Understanding these transformation pathways is crucial for a comprehensive risk assessment of Imidaclothiz.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Uptake, Translocation, and Biotransformation of Neonicotinoid Imidaclothiz in Hydroponic Vegetables: Implications for Potential Intake Risks - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Safe Handling of Imidaclothiz-d4 in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety protocols and handling procedures for Imidaclothiz-d4 in a laboratory setting. Given that Imidaclothiz-d4 is a deuterated form of the neonicotinoid insecticide Imidaclothiz, this document synthesizes available safety data for Imidaclothiz and related neonicotinoids to offer a comprehensive resource for laboratory personnel. The information herein is intended to supplement, not replace, institutional safety guidelines and the specific Safety Data Sheet (SDS) provided by the supplier.

Chemical and Physical Properties

Imidaclothiz-d4 is the deuterium-labeled version of Imidaclothiz. While specific properties for the deuterated compound are not widely published, the data for Imidaclothiz serves as a primary reference.

Property	Value
Chemical Name	1-[(2-chloro-5-thiazolyl)methyl]-4,5-dihydro-N-nitro-1H-imidazol-2-amine-d4
CAS Number	105843-36-5 (for non-deuterated Imidaclothiz)
Molecular Formula	C₇H₄D₄ClN₅O₂S
Appearance	Neat (form may vary by supplier)
Storage Temperature	Freeze (<-10 °C)[1]
Solubility	Soluble in Acetonitrile (B52724).[1] For in vivo experiments, protocols for dissolution in DMSO, PEG300, Tween-80, and saline are available.[2]

Toxicological Data and Hazard Identification

Imidaclothiz belongs to the neonicotinoid class of insecticides, which are known to act on the central nervous system of insects.[3] While considered to have lower toxicity to mammals than insects, precautions must be taken.[3]

A study on mice indicated that Imidaclothiz has moderate toxicity and that a majority of its metabolites were more toxic than the parent compound.[4][5]

Acute Toxicity (Data for the related compound, Imidacloprid):

Route of Exposure	Species	LD50/LC50	Toxicity Classification
Oral	Rat	450 mg/kg	Moderately Toxic[6]
Dermal	Rat	>5000 mg/kg	Very Low Toxicity[6]
Inhalation (dust)	Rat	>5323 mg/m³	Slightly Toxic[6]
Inhalation (aerosol)	Rat	69 mg/m³	Highly Toxic[6]

Primary Hazards:

• Harmful if swallowed. [7][8]

• May cause an allergic skin reaction. [7]

• Causes serious eye irritation. [7][8]

• Very toxic to aquatic life with long-lasting effects. [7]

• Solutions in solvents like acetonitrile are highly flammable.[1][8]

Personal Protective Equipment (PPE)

To minimize exposure, all laboratory personnel handling Imidaclothiz-d4 must use appropriate personal protective equipment.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are mandatory.[9] Always inspect gloves for tears or holes before use.[10]

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[11][12]

• Body Protection: A fully buttoned lab coat or chemical-resistant apron should be worn.[13] For tasks with a higher risk of splashing, waterproof coveralls are recommended.[12]

• Respiratory Protection: Work in a well-ventilated area, preferably within a certified laboratory chemical fume hood.[11] If there is a risk of generating dust or aerosols, a NIOSH-approved respirator may be necessary.[14]

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidental exposure and maintain the integrity of the compound.

• Handling:

  • Avoid contact with skin, eyes, and clothing.[8][11]

  • Do not breathe dust or vapors.[8][11]

  • Wash hands thoroughly with soap and water after handling.[14]

  • Do not eat, drink, or smoke in areas where the chemical is handled.[14]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.[11]

  • Store away from incompatible materials and foodstuff containers.[11]

  • The recommended storage condition is frozen (<-10 °C).[1] Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[2]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action must be taken.

First Aid Measures

• If Swallowed: Call a poison control center or doctor immediately for treatment advice.[14] Do not induce vomiting unless instructed to do so by medical personnel.[11]

• If on Skin or Clothing: Take off contaminated clothing immediately.[11] Rinse the skin with plenty of soap and water for at least 15 minutes.[15]

• If in Eyes: Hold the eye open and rinse slowly and gently with water for at least 15 minutes.[11][15] Seek immediate medical attention.

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[11] Seek immediate medical attention.

Spill and Leak Procedures

• Minor Spills:

  • Evacuate non-essential personnel from the area.[15]

  • Wear appropriate PPE.

  • Cover the spill with an absorbent material (e.g., vermiculite, sand).[16]

  • Carefully collect the absorbed material into a sealable, airtight container for hazardous waste disposal.[17]

  • Clean the spill area with a suitable detergent and water.[17]

• Major Spills:

  • Evacuate the area immediately and alert others.[18]

  • If the substance is flammable, eliminate all ignition sources.[17]

  • Contact your institution's emergency response team or local emergency services (911).[18]

  • Do not attempt to clean up a large spill without proper training and equipment.

Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solution Preparation:

  • Protocol 1 (for in vivo): To prepare a 25 mg/mL stock solution, dissolve Imidaclothiz in DMSO. For a 1 mL working solution, take 100 µL of the DMSO stock, add 400 µL of PEG300 and mix. Then add 50 µL of Tween-80 and mix. Finally, add 450 µL of saline to reach the final volume.[2]

  • Protocol 2 (for in vivo): To prepare a 25 mg/mL stock solution, dissolve Imidaclothiz in DMSO. For a 1 mL working solution, take 100 µL of the DMSO stock and add it to 900 µL of a 20% SBE-β-CD in saline solution.[2]

• General Considerations: If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid dissolution.[2] It is recommended to prepare fresh working solutions for in vivo experiments on the day of use.[2]

Bioactivity Evaluation (Example: Aphid Mortality Assay)

This protocol is adapted from a study evaluating the bioactivity of Imidaclothiz against green peach aphids.

• Prepare different concentrations of the Imidaclothiz/SPc complex (e.g., 1, 3, and 5 mg/mL) using the appropriate solvent.[19]

• Apply the solutions to the roots of the host plants (e.g., tobacco).[19]

• Introduce a known number of aphids (e.g., approximately 30) to each treated plant.[19]

• Include control groups treated with the vehicle (solvent) only and a negative control (e.g., ddH₂O).[19]

• Maintain the plants under controlled laboratory conditions.

• Assess aphid mortality at specified time points (e.g., 24 hours) after treatment.[19]

• Repeat the experiment multiple times (e.g., 5 repetitions) for statistical validity.[19]

Mechanism of Action and Signaling Pathway

Imidaclothiz, like other neonicotinoids, acts as an agonist on the postsynaptic nicotinic acetylcholine (B1216132) receptors (nAChRs) in the insect central nervous system.[20] This binding leads to an initial spontaneous discharge of nerve impulses, followed by a failure of the neuron to propagate signals, resulting in paralysis and death of the insect.[6] The selectivity of neonicotinoids for insect nAChRs over mammalian receptors is a key factor in their lower vertebrate toxicity.[3]

The stimulation of nAChRs, particularly the α7 and α4β2 subtypes, can trigger intracellular signaling cascades.[21] One of the key pathways activated is the phosphoinositide 3-kinase (PI3K)-Akt signaling pathway, which is involved in promoting neuronal survival.[21][22]

Diagrams

Caption: A workflow diagram for the safe handling of Imidaclothiz-d4 in a laboratory setting.

Caption: A simplified diagram of the neonicotinoid signaling pathway at the nicotinic acetylcholine receptor.

References

• 1. accustandard.com [accustandard.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Imidacloprid - Wikipedia [en.wikipedia.org]
• 4. Characterization of the Metabolites of Neonicotinoid Insecticide Imidaclothiz in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Imidacloprid Technical Fact Sheet [npic.orst.edu]
• 7. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 8. hpc-standards.com [hpc-standards.com]
• 9. extensionpubs.unl.edu [extensionpubs.unl.edu]
• 10. epa.gov [epa.gov]
• 11. targetmol.com [targetmol.com]
• 12. Pesticide use and personal protective equipment [health.vic.gov.au]
• 13. extension.missouri.edu [extension.missouri.edu]
• 14. assets.greenbook.net [assets.greenbook.net]
• 15. Chemical Exposure and Spill Response Procedures | New Mexico State University [safety.nmsu.edu]
• 16. ACIR Community [acir.aphis.usda.gov]
• 17. ehs.princeton.edu [ehs.princeton.edu]
• 18. emergencyplanning.nmsu.edu [emergencyplanning.nmsu.edu]
• 19. Nanocarrier-Loaded Imidaclothiz Promotes Plant Uptake and Decreases Pesticide Residue - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. Nicotinic Acetylcholine Receptor Signaling: Roles in Neuroprotection - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Guide: Stability and Storage of Imidaclothiz-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for the deuterated neonicotinoid insecticide, Imidaclothiz-d4. The information is compiled to assist researchers and professionals in maintaining the integrity of this compound for experimental use.

Introduction

Imidaclothiz-d4 is the deuterium-labeled version of Imidaclothiz (B146455), a neonicotinoid insecticide.[1] Isotopic labeling is a common technique used in various stages of drug development and environmental fate studies to trace the molecule and understand its metabolic pathways. The stability of the labeled compound is critical for the accuracy and reliability of such studies. This document outlines the known stability profile, degradation pathways, and appropriate storage and handling procedures for Imidaclothiz-d4, drawing upon data available for both the deuterated and non-deuterated forms.

Storage Conditions

Proper storage is paramount to ensure the chemical integrity of Imidaclothiz-d4. While specific stability studies on the deuterated form are not widely published, information from suppliers and data on the parent compound, Imidaclothiz, and other similar deuterated neonicotinoids provide a strong basis for recommended storage protocols.

Summary of Recommended Storage Conditions

Compound	Form	Temperature	Duration	Light Conditions
Imidaclothiz-d4	Solid	-20°C	Refer to Certificate of Analysis	Protect from light
Imidaclothiz	Stock Solution	-80°C	6 months	N/A
Stock Solution	-20°C	1 month	N/A
Imidacloprid-d4	Solid	4°C	N/A	Protect from light
(similar compound)	In Solvent	-80°C	6 months	Protect from light
In Solvent	-20°C	1 month	Protect from light

N/A: Not explicitly specified in the search results, but protection from light is generally recommended for photosensitive compounds.

Product data sheets for Imidaclothiz-d4 often advise storing the product under the conditions specified in the Certificate of Analysis.[1] One supplier recommends storage at -20°C. For the non-deuterated Imidaclothiz, stock solutions are stable for up to 6 months at -80°C and for 1 month at -20°C.[2] A similar deuterated neonicotinoid, Imidacloprid-d4, is recommended to be stored as a solid at 4°C and in solution at -80°C or -20°C, with protection from light.

Chemical Stability and Degradation

Imidaclothiz has been shown to be relatively stable in soil and water under natural conditions.[3][4] However, it is susceptible to degradation through hydrolysis and photolysis.[3][4][5] Understanding these degradation pathways is crucial for designing stability-indicating analytical methods and for interpreting experimental results.

Degradation Pathways

The primary degradation pathways for Imidaclothiz involve hydrolysis and photolysis, leading to several degradation products.[3][4][5] In soil, microbial activity also plays a key role in its degradation.[6]

Identified degradation products of Imidaclothiz include olefin, nitroso, or guanidine (B92328) metabolites.[6] More specific degradation products have been identified as M216, M217, and M198.[3][4]

Caption: Major degradation pathways of Imidaclothiz.

Experimental Protocols

While a specific, detailed stability-indicating method for Imidaclothiz-d4 was not found, a general workflow for a forced degradation study can be outlined based on established principles. This approach is essential for developing and validating analytical methods that can accurately quantify the active pharmaceutical ingredient (API) in the presence of its degradants.

Example Protocol: Forced Degradation Study

This protocol describes a general procedure for conducting a forced degradation study to identify potential degradation products and to develop a stability-indicating analytical method.

Objective: To investigate the stability of Imidaclothiz-d4 under various stress conditions and to identify the resulting degradation products.

Materials:

• Imidaclothiz-d4

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H2O2)

• High-purity water

• Acetonitrile (B52724) or other suitable organic solvent

• pH meter

• HPLC or UPLC-MS/MS system

• Photostability chamber

• Oven

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Imidaclothiz-d4 in a suitable solvent (e.g., acetonitrile or methanol).

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 N HCl at an elevated temperature (e.g., 60°C) for a defined period.

  • Base Hydrolysis: Treat the stock solution with 0.1 N NaOH at room temperature or a slightly elevated temperature for a defined period.

  • Oxidation: Treat the stock solution with 3% H2O2 at room temperature.

  • Thermal Degradation: Expose the solid compound and the stock solution to dry heat (e.g., 80°C) in an oven.

  • Photodegradation: Expose the solid compound and the stock solution to UV and visible light in a photostability chamber.

• Sample Analysis:

  • At specified time points, withdraw samples from each stress condition.

  • Neutralize the acidic and basic samples.

  • Analyze all samples by a suitable analytical method, such as reverse-phase HPLC with UV detection or UPLC-MS/MS, to separate and identify the parent compound and any degradation products.

• Method Validation: The analytical method should be validated according to ICH guidelines to ensure it is specific, accurate, precise, and linear for the quantification of Imidaclothiz-d4 in the presence of its degradation products.

Caption: General workflow for a forced degradation study.

Analytical Methods

The analysis of Imidaclothiz and its degradation products typically involves modern chromatographic techniques.

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a common method for the quantification of Imidaclothiz residues.

• Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS): This highly sensitive and specific technique is used for the identification and quantification of Imidaclothiz and its metabolites at low concentrations.

Conclusion

The stability of Imidaclothiz-d4 is a critical factor for its effective use in research and development. Based on the available data, it is recommended to store Imidaclothiz-d4 as a solid at -20°C and to prepare solutions fresh. For longer-term storage of solutions, -80°C is preferable. Researchers should be aware of the potential for degradation through hydrolysis and photolysis and should employ validated, stability-indicating analytical methods to ensure the accuracy of their results. The provided experimental framework for forced degradation studies can serve as a valuable starting point for developing in-house stability protocols.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. scbt.com [scbt.com]
• 3. Imidaclothiz-d4 | CymitQuimica [cymitquimica.com]
• 4. Storage Conditions – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 5. Kinetics, mechanisms and toxicity of the degradation of imidaclothiz in soil and water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

The Pivotal Role of Deuterated Standards in High-Accuracy Pesticide Analysis: A Technical Guide

For researchers, scientists, and drug development professionals navigating the complexities of pesticide residue analysis, achieving accurate and reliable quantification is paramount. This in-depth technical guide explores the core principles and applications of deuterated internal standards, a critical tool for overcoming analytical challenges and ensuring data integrity.

The widespread use of pesticides in agriculture necessitates rigorous monitoring to safeguard food safety and environmental health. However, the analysis of pesticide residues is often complicated by the diverse chemical properties of the pesticides themselves and the complexity of sample matrices such as food, soil, and water. These factors can lead to significant analytical challenges, including matrix effects—the suppression or enhancement of the analytical signal—and variations in analyte recovery during sample preparation.[1][2] Isotope Dilution Mass Spectrometry (IDMS), particularly with the use of deuterated internal standards, has emerged as a definitive method to address these issues, providing the highest levels of accuracy and precision.[2]

Deuterated standards are stable isotope-labeled analogues of the target analytes where one or more hydrogen atoms have been replaced by deuterium.[3] This subtle change in mass allows them to be distinguished from the native analyte by a mass spectrometer, while their nearly identical physicochemical properties ensure they behave similarly throughout the entire analytical workflow, from extraction and cleanup to chromatographic separation and detection.[2][3] By adding a known amount of a deuterated standard to a sample at the beginning of the analytical process, it serves as an internal benchmark, effectively compensating for analyte loss during sample preparation and mitigating the impact of matrix effects.[2][4]

The Power of Isotope Dilution: A Foundational Principle

Isotope Dilution Mass Spectrometry is a powerful quantitative technique that relies on the addition of a known amount of an isotopically enriched standard (the "spike") to a sample containing the analyte of unknown concentration.[5] After allowing the spike to equilibrate with the sample, the mixture is analyzed by mass spectrometry to determine the new isotopic ratio. From this ratio, the original concentration of the analyte can be precisely calculated.[5] The key advantage of this method is that the final measurement is dependent on the ratio of the analyte to the internal standard, rather than the absolute signal of the analyte, making the analysis robust against variations in sample volume and instrument response.[2]

Principle of Isotope Dilution Mass Spectrometry.

Advantages of Deuterated Standards in Pesticide Analysis

The use of deuterated internal standards offers several key advantages over other quantification methods:

• Compensation for Matrix Effects : Complex sample matrices can significantly alter the ionization efficiency of an analyte in the mass spectrometer source, leading to inaccurate quantification. Since deuterated standards have nearly identical chemical properties to their non-labeled counterparts, they experience the same matrix effects.[2] This co-elution and co-ionization allow the ratio of the analyte to the standard to remain constant, thus correcting for signal suppression or enhancement.[3]

• Correction for Analyte Loss : During the multi-step process of sample preparation, including extraction and cleanup, some of the analyte can be lost. Deuterated standards, when added at the very beginning of the workflow, experience the same procedural losses as the native analyte.[2] By measuring the final ratio of the analyte to the standard, the initial concentration can be accurately determined, regardless of variations in recovery.

• Improved Accuracy and Precision : By mitigating variability arising from both sample preparation and instrumental analysis, the use of deuterated standards in an IDMS approach delivers superior accuracy and precision (reproducibility) compared to methods that rely on external calibration or other types of internal standards.[2]

• Enhanced Method Robustness : Analytical methods employing deuterated standards are more rugged and less susceptible to minor variations in experimental conditions. This is particularly crucial for high-throughput laboratories that need to ensure consistency across large batches of samples.[2]

Quantitative Data Summary

The following tables summarize quantitative data from various studies, highlighting the performance of analytical methods for pesticide analysis using deuterated standards.

Table 1: Method Validation Parameters for Pesticide Analysis in Red Wine using UPLC-HRMS with Isotope Dilution [6]

Parameter	Value
Linearity Range	0.5 - 50 µg/kg
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.5 µg/kg
Limit of Quantification (LOQ)	1.0 µg/kg
Average Recoveries	85.4% - 117.9%
Relative Standard Deviations (RSDs)	0.5% - 6.1%

Table 2: Method Validation Parameters for Multiresidue Pesticide Analysis in Sediments using LC-ESI-MS/MS with Isotope Dilution [7][8]

Parameter	Value
Limits of Detection (LODs)	pg/g to low ng/g range
Limits of Quantification (LOQs)	< 80 ng/g
Relative Recoveries	92% - 118% (except for malaoxon (B1675925) at 66.5%)
Repeatability (RSDs)	1.5% - 17%

Table 3: Impact of Deuterated Internal Standards on the Accuracy of Pesticide Quantification in Different Cannabis Matrices [3][9]

Parameter	Without Internal Standard	With Deuterated Internal Standard
Accuracy Variation	> 60%	< 25%
Relative Standard Deviation (RSD)	> 50%	< 20%

Experimental Protocols

A robust analytical workflow is essential for reliable pesticide quantification. The following sections detail a typical workflow combining the widely used QuEChERS sample preparation technique with subsequent analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

QuEChERS Sample Preparation Protocol

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined sample preparation methodology widely adopted for pesticide residue analysis.[1][2][4]

1. Sample Homogenization and Extraction:

• Weigh 10-15 g of a representative, homogenized sample (e.g., fruit, vegetable, soil) into a 50 mL centrifuge tube.[2][4]

• Spike the sample with a known amount of the deuterated internal standard mixture.[4]

• Add 10-15 mL of acetonitrile (B52724) to the tube.[4]

• Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).[4]

• Shake the tube vigorously for 1 minute to ensure thorough mixing and extraction of the pesticides into the acetonitrile layer.[4]

• Centrifuge the tube (e.g., for 5 minutes at 4000 rpm) to separate the organic layer from the solid sample matrix and aqueous layer.[4]

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Take an aliquot of the acetonitrile supernatant (typically 1-8 mL) and transfer it to a 15 mL d-SPE tube.[4]

• The d-SPE tube contains a mixture of sorbents, such as primary secondary amine (PSA) to remove organic acids and sugars, C18 to remove non-polar interferences, and graphitized carbon black (GCB) to remove pigments and sterols. The choice of sorbents depends on the sample matrix.[4]

• Vortex the d-SPE tube for 1 minute to facilitate the cleanup process.[4]

• Centrifuge the tube to pellet the d-SPE sorbents.[4]

• The resulting cleaned supernatant is the final extract ready for analysis.

QuEChERS Sample Preparation Workflow.

Instrumental Analysis: LC-MS/MS and GC-MS/MS

The choice between LC-MS/MS and GC-MS/MS for the final analysis depends on the physicochemical properties of the target pesticides.

• LC-MS/MS : This technique is suitable for the analysis of polar, non-volatile, and thermally labile pesticides. The cleaned extract may be diluted with water to match the initial mobile phase conditions before injection.[1]

• GC-MS/MS : This is the preferred method for volatile and semi-volatile pesticides. For GC-MS/MS analysis, a solvent exchange to a more volatile solvent like toluene (B28343) may be performed to enhance sensitivity.[1]

In both techniques, the mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to ensure high selectivity and sensitivity for the target analytes and their corresponding deuterated internal standards.

Synthesis of Deuterated Standards

The availability of high-quality deuterated standards is crucial for the successful implementation of IDMS methods. The synthesis of these standards typically involves chemical synthesis or physical exchange methods.[10] For example, deuterium-labeled compounds can be prepared through techniques such as selective oxidation, alkaline dehydration, and catalytic reactions using deuterated solvents or reagents.[10][11] The final product must be rigorously characterized to confirm its structure and isotopic purity, often using techniques like Nuclear Magnetic Resonance (NMR) and mass spectrometry.[3][12]

Conclusion

The application of deuterated internal standards in conjunction with mass spectrometry represents the gold standard in modern analytical chemistry for the quantification of pesticide residues.[2] This approach, grounded in the principles of isotope dilution, provides an unparalleled ability to correct for matrix effects and procedural analyte loss, which are significant sources of error in trace analysis.[2] By incorporating these standards into well-validated analytical methods, such as those employing QuEChERS sample preparation, researchers and scientists can achieve highly accurate, precise, and robust quantitative results, ensuring the reliability of data for food safety, environmental monitoring, and regulatory compliance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. osti.gov [osti.gov]
• 6. [Determination of 18 pesticide residues in red wine by ultra high performance liquid chromatography-high resolution mass spectrometry with isotope dilution technique] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development of a multiresidue method for analysis of pesticides in sediments based on isotope dilution and liquid chromatography-electrospray-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. lcms.cz [lcms.cz]
• 10. udspub.com [udspub.com]
• 11. Reductive Deuteration of Acyl Chlorides for the Synthesis of α,α-Dideuterio Alcohols Using SmI2 and D2O - PMC [pmc.ncbi.nlm.nih.gov]
• 12. resolvemass.ca [resolvemass.ca]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Imidaclothiz using Imidaclothiz-d4 Internal Standard by LC-MS/MS

AN-LCMS-2401

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note describes a robust and sensitive method for the quantitative analysis of the neonicotinoid insecticide Imidaclothiz (B146455) in complex matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, Imidaclothiz-d4, ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. The described methodology, including sample preparation, chromatographic separation, and mass spectrometric conditions, is suitable for residue analysis in food and environmental samples.

Introduction

Imidaclothiz is a neonicotinoid insecticide used to control a variety of sucking and biting insects.[1] Monitoring its residue levels in agricultural products and the environment is crucial for ensuring food safety and assessing environmental impact. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique for the trace-level quantification of pesticides.[2][3][4] The use of stable isotope-labeled internal standards, such as Imidaclothiz-d4, is the gold standard for quantitative LC-MS/MS analysis as it effectively compensates for sample matrix effects, which can otherwise lead to inaccurate quantification.[5] This document provides a detailed protocol for the analysis of Imidaclothiz using Imidaclothiz-d4 as an internal standard.

Experimental

2.1 Materials and Reagents

• Imidaclothiz analytical standard

• Imidaclothiz-d4 internal standard

• LC-MS/MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (≥98%)

• Ammonium (B1175870) formate

• QuEChERS extraction salts and cleanup sorbents (e.g., PSA, C18)

• Syringe filters (0.22 µm)

2.2 Standard Solution Preparation

Prepare stock solutions of Imidaclothiz and Imidaclothiz-d4 in methanol at a concentration of 1 mg/mL. From these, prepare working standard solutions and a working internal standard solution (e.g., 1 µg/mL) by serial dilution in an appropriate solvent (e.g., 50:50 acetonitrile:water). Calibration standards are prepared by spiking blank matrix extract with the working standard solutions and a constant concentration of the internal standard working solution.

2.3 Sample Preparation (QuEChERS Method for Tea Matrix) [6]

• Weigh 2 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 1 min.

• Add 10 mL of acetonitrile and the appropriate amount of Imidaclothiz-d4 internal standard solution.

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Shake vigorously for 1 min and centrifuge at 4000 rpm for 5 min.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer).

• Add dispersive SPE sorbents (e.g., 50 mg PSA, 50 mg C18, 150 mg MgSO₄) for cleanup.

• Vortex for 1 min and centrifuge at 10000 rpm for 5 min.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

2.4 LC-MS/MS Conditions

A typical LC-MS/MS system equipped with an electrospray ionization (ESI) source is used.

Table 1: Liquid Chromatography Parameters

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3 µm)[4]
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium formate
Mobile Phase B	Acetonitrile with 0.1% formic acid and 5 mM ammonium formate
Flow Rate	0.3 mL/min[6]
Gradient	5% B to 95% B in 8 min, hold for 2 min, return to initial conditions and equilibrate for 3 min.
Injection Volume	5 µL
Column Temperature	40 °C

Table 2: Mass Spectrometry Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[6]
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Scan Mode	Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions for Imidaclothiz and Imidaclothiz-d4

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Collision Energy (eV)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Imidaclothiz	262.0	215.0	15	128.0	25
Imidaclothiz-d4	266.0	219.0	15	128.0	25

(Note: The MRM transitions for Imidaclothiz are based on published data.[4] The transitions for Imidaclothiz-d4 are predicted based on a +4 Da mass shift in the precursor and the corresponding fragment ion. The qualifier transition may remain the same if the deuterium (B1214612) labels are lost in that fragmentation pathway.)

Results and Discussion

3.1 Method Validation

The method should be validated according to regulatory guidelines (e.g., SANTE/11312/2021) to assess linearity, limit of quantification (LOQ), accuracy (recovery), and precision (repeatability).

Table 4: Typical Method Validation Results for Neonicotinoid Analysis

Parameter	Result
Linearity Range	1 - 500 µg/L[6]
Correlation Coefficient (r²)	> 0.999[6]
Limit of Quantification (LOQ)	0.01 mg/kg[6]
Accuracy (Recovery % at 3 levels)	87.0% - 101.0%[6]
Precision (RSD % at 3 levels, n=7)	2.1% - 13.1%[6]

(Note: The data presented are typical for the analysis of Imidaclothiz in a tea matrix and demonstrate the expected performance of the method.)

3.2 Matrix Effect

The use of a co-eluting, stable isotope-labeled internal standard like Imidaclothiz-d4 is the most effective way to compensate for matrix-induced signal suppression or enhancement.[5] This ensures that the quantitative accuracy is maintained across different sample matrices and concentrations.

Conclusion

The described LC-MS/MS method utilizing Imidaclothiz-d4 as an internal standard provides a reliable and sensitive approach for the quantification of Imidaclothiz in complex matrices. The detailed protocol for sample preparation and instrument parameters can be adapted for various food and environmental samples, making it a valuable tool for regulatory monitoring and research applications.

Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 5 mg of Imidaclothiz and Imidaclothiz-d4 standards into separate 5 mL volumetric flasks.

  • Dissolve and bring to volume with LC-MS grade methanol.

  • Store stock solutions at -20°C.

• Intermediate Solutions (10 µg/mL):

  • Pipette 100 µL of each stock solution into separate 10 mL volumetric flasks.

  • Bring to volume with 50:50 acetonitrile:water.

• Working Internal Standard Solution (1 µg/mL):

  • Pipette 1 mL of the 10 µg/mL Imidaclothiz-d4 intermediate solution into a 10 mL volumetric flask.

  • Bring to volume with 50:50 acetonitrile:water.

• Calibration Curve Standards (e.g., 1, 5, 10, 50, 100, 500 ng/mL):

  • Perform serial dilutions from the 10 µg/mL Imidaclothiz intermediate solution into vials containing blank matrix extract.

  • Add a fixed amount of the 1 µg/mL working internal standard solution to each calibration level.

Visualizations

Experimental Workflow

Caption: Workflow for Imidaclothiz analysis.

Logical Relationship of Internal Standard Correction

Caption: Internal standard correction logic.

References

• 1. Development and Validation of Chronopotentiometric Method for Imidacloprid Determination in Pesticide Formulations and River Water Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchtrends.net [researchtrends.net]
• 3. matilda.science [matilda.science]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]
• 6. [Determination of imidaclothiz in tea by QuEChERS cleanup and liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Pesticide Residues in Food Matrices using QuEChERS and Imidaclothiz-d4 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method has become a globally recognized standard for the extraction of pesticide residues from a wide variety of food and agricultural matrices.[1][2][3][4] This approach significantly simplifies sample preparation compared to traditional methods, offering high recoveries, improved accuracy, and faster turnaround times.[3][4] To further enhance the reliability of quantitative analysis, especially when using sensitive detection techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of isotopically labeled internal standards is crucial.[1][5] This application note provides a detailed protocol for the determination of multi-class pesticide residues in diverse food matrices using the QuEChERS methodology with Imidaclothiz-d4 as a deuterated internal standard.

Imidaclothiz is a neonicotinoid insecticide, and its deuterated analog, Imidaclothiz-d4, serves as an excellent internal standard for the quantification of a broad range of pesticides. Its structural similarity to other neonicotinoids and its chemical properties allow it to effectively compensate for matrix effects and variations that may occur during sample preparation and analysis.[1][5]

Principle of the Method

The QuEChERS method is a two-step process involving an initial extraction and partitioning, followed by a dispersive solid-phase extraction (d-SPE) cleanup.[1][4]

• Extraction: A homogenized sample is extracted with an organic solvent, typically acetonitrile (B52724), in the presence of salts (e.g., magnesium sulfate (B86663), sodium chloride, and citrates).[1][6] The salts induce phase separation between the aqueous and organic layers and help to drive the pesticides into the acetonitrile layer.

• Cleanup (d-SPE): An aliquot of the acetonitrile extract is then mixed with a combination of sorbents, such as primary secondary amine (PSA) to remove organic acids, sugars, and fatty acids, and C18 to remove nonpolar interferences.[6][7] The choice of sorbents can be tailored to the specific matrix being analyzed.

The addition of Imidaclothiz-d4 at the beginning of the extraction process allows for the correction of analyte losses during sample preparation and compensates for matrix-induced signal suppression or enhancement during LC-MS/MS analysis, leading to more accurate and precise quantification.[1][5]

Experimental Protocols

Reagents and Materials

• Acetonitrile (ACN), HPLC or LC-MS grade

• Water, HPLC or LC-MS grade

• Formic acid, 98% or higher purity

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Trisodium (B8492382) citrate (B86180) dihydrate

• Disodium (B8443419) citrate sesquihydrate

• Primary Secondary Amine (PSA) sorbent

• C18 sorbent

• Imidaclothiz-d4 internal standard solution (e.g., 100 µg/mL in acetonitrile)

• Pesticide reference standards

• 50 mL and 15 mL polypropylene (B1209903) centrifuge tubes

• Vortex mixer

• Centrifuge capable of 4000 rpm or higher

• Syringe filters (0.22 µm)

Sample Preparation (QuEChERS Protocol - EN 15662)

• Sample Homogenization: Homogenize a representative portion of the food sample (e.g., fruits, vegetables, grains). For dry samples, rehydrate by adding a known amount of water.

• Weighing: Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add a precise volume of the Imidaclothiz-d4 internal standard working solution to the sample to achieve a final concentration within the calibrated range (e.g., 50 ng/g).

• Solvent Addition: Add 10 mL of acetonitrile to the centrifuge tube.

• Extraction: Cap the tube and shake it vigorously for 1 minute using a vortex mixer.

• Salt Addition: Add the EN 15662 salt mixture (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate).

• Second Shaking: Immediately cap the tube and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube for 5 minutes at ≥ 4000 rpm to achieve phase separation.

Dispersive SPE (d-SPE) Cleanup

• Transfer: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing the d-SPE sorbents. The choice of sorbents depends on the matrix:

  • General Fruits and Vegetables: 150 mg MgSO₄ and 25 mg PSA.

  • Fatty Matrices: 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

  • Pigmented Samples (e.g., spinach, carrots): 150 mg MgSO₄, 50 mg PSA, and 7.5 mg Graphitized Carbon Black (GCB).

• Vortexing: Cap the tube and vortex for 30 seconds.

• Centrifugation: Centrifuge for 2 minutes at ≥ 5000 rpm.

• Final Extract: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis. The extract may be diluted with a suitable solvent if necessary.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol (B129727) with 0.1% formic acid (B).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray ionization (ESI) in positive mode is suitable for most neonicotinoids and many other pesticide classes.

Data Presentation

The following tables summarize the quantitative performance data for selected pesticides using the QuEChERS method with an internal standard. The data is compiled from various studies and represents typical performance characteristics.

Table 1: LC-MS/MS Parameters for Imidaclothiz-d4 and Representative Pesticides

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Imidaclothiz-d4 (IS)	260.1	213.1	20
Imidacloprid	256.1	209.1	18
Acetamiprid	223.1	126.0	22
Thiamethoxam	292.0	211.0	15
Carbendazim	192.1	160.1	25
Myclobutanil	289.1	70.1	30
Tebuconazole	308.2	70.1	35

Table 2: Quantitative Performance Data in Various Food Matrices

Pesticide	Matrix	Spiking Level (µg/kg)	Recovery (%)	RSD (%)	LOQ (µg/kg)
Imidacloprid	Tomato	10	95.9	5.2	2.8
Rocket	10	99.1	10.9	10.3
Crayfish	100	98.5	6.5	0.05
Acetamiprid	Parsley	10	98.2	8.8	3.5
Rocket	10	96.3	9.4	4.1
Thiamethoxam	Apple	10	92.3	7.1	5.0
Potato	10	88.5	9.8	5.0
Carbendazim	Orange	50	85.2	11.2	10.0
Myclobutanil	Grape	50	97.8	6.4	10.0
Tebuconazole	Wheat	50	91.4	8.5	10.0

Data compiled from multiple sources for illustrative purposes.[8]

Mandatory Visualization

Experimental Workflow

Caption: QuEChERS experimental workflow for pesticide residue analysis.

Neonicotinoid Signaling Pathway

Caption: Mechanism of action of neonicotinoid insecticides.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. shimisanj.com [shimisanj.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Simultaneous Determination of Seven Pesticides and Metabolite Residues in Litchi and Longan through High-Performance Liquid Chromatography-Tandem Mass Spectrometry with Modified QuEChERS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: Quantification of Imidaclothiz in Soil and Water Samples using Isotope Dilution Mass Spectrometry with Imidaclothiz-d4

Abstract

This application note presents a robust and sensitive method for the quantification of Imidaclothiz, a neonicotinoid insecticide, in soil and water samples. The protocol utilizes Imidaclothiz-d4 as an isotopic internal standard to ensure high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. The methodology employs Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) for the separation and detection of the analyte. Detailed protocols for sample extraction from both soil and water matrices, along with UPLC-MS/MS parameters, are provided. This method is intended for researchers, environmental scientists, and analytical chemists involved in pesticide residue analysis and environmental monitoring.

Introduction

Imidaclothiz is a widely used neonicotinoid insecticide for controlling various sucking and biting insects on a range of crops.[1][2] Its potential for persistence and mobility in the environment necessitates reliable and accurate analytical methods for its quantification in environmental matrices such as soil and water. Isotope dilution mass spectrometry, which employs a stable isotope-labeled internal standard, is a premier analytical technique for achieving the highest accuracy and precision in quantitative analysis. Imidaclothiz-d4, a deuterated form of Imidaclothiz, serves as an ideal internal standard as it shares identical chemical and physical properties with the analyte, ensuring it behaves similarly during sample preparation and analysis.[3][4][5] This application note details a validated UPLC-MS/MS method for the determination of Imidaclothiz in soil and water, incorporating Imidaclothiz-d4 for robust quantification.

Experimental

Materials and Reagents

• Imidaclothiz (purity >99%)

• Imidaclothiz-d4 (purity >99%)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• Ultrapure water (18.2 MΩ·cm)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Primary secondary amine (PSA) sorbent

• Sodium chloride (NaCl)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• Syringe filters (0.22 µm)

Instrumentation

An Ultra-Performance Liquid Chromatography (UPLC) system coupled to a tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source was used for the analysis.

Standard Solution Preparation

• Stock Solutions (100 µg/mL): Accurately weigh and dissolve Imidaclothiz and Imidaclothiz-d4 in methanol to prepare individual stock solutions.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Imidaclothiz stock solution with an appropriate solvent mixture (e.g., 50:50 acetonitrile:water).

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Imidaclothiz-d4 stock solution in methanol. This solution will be used to spike all samples, calibration standards, and quality control samples.

Sample Preparation Protocols

Soil Sample Preparation (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis in food and agricultural matrices.[6]

• Homogenization: Air-dry the soil sample and pass it through a 2 mm sieve to remove large debris.[7][8]

• Extraction:

  • Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of ultrapure water and vortex for 30 seconds.

  • Spike the sample with a known amount of Imidaclothiz-d4 internal standard solution.

  • Add 10 mL of acetonitrile (with 1% formic acid).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing d-SPE cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• Final Preparation:

  • Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for UPLC-MS/MS analysis.

Water Sample Preparation (Solid-Phase Extraction)

Solid-Phase Extraction (SPE) is a common and effective technique for the extraction and pre-concentration of pesticides from water samples.[9]

• Sample Pre-treatment:

  • Filter the water sample through a 0.45 µm glass fiber filter to remove suspended particles.

  • Spike a 100 mL aliquot of the filtered water sample with a known amount of Imidaclothiz-d4 internal standard solution.

• SPE Cartridge Conditioning:

  • Condition an SPE cartridge (e.g., Oasis HLB, 500 mg) sequentially with 5 mL of methanol followed by 5 mL of ultrapure water.[10][11] Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of ultrapure water to remove any interfering substances.

• Elution:

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

  • Elute the retained analytes with 6 mL of acetonitrile into a collection tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the mobile phase starting composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex to dissolve the residue and transfer to an autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis

UPLC Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 5 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

MS/MS Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
MRM Transitions	See Table 1

Table 1: MRM Transitions for Imidaclothiz and Imidaclothiz-d4

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Imidaclothiz	262.0	215.0	127.0	15
Imidaclothiz-d4	266.0	219.0	127.0	15

Data Analysis and Quantification

Quantification is performed using an internal standard calibration method. A calibration curve is constructed by plotting the ratio of the peak area of the Imidaclothiz quantifier ion to the peak area of the Imidaclothiz-d4 quantifier ion against the concentration of the calibration standards. The concentration of Imidaclothiz in the samples is then determined from this calibration curve.

Method Performance

The method should be validated according to established guidelines (e.g., SANTE/11312/2021) to assess its performance characteristics.[12] Key validation parameters are summarized below.

Linearity

A linear relationship should be observed over the desired concentration range (e.g., 0.1 - 100 ng/mL) with a correlation coefficient (R²) greater than 0.99.

Accuracy and Precision

The accuracy of the method is evaluated through recovery studies by spiking blank soil and water samples at different concentration levels. Precision is expressed as the relative standard deviation (RSD).

Table 2: Recovery and Precision Data for Imidaclothiz in Soil

Spiking Level (ng/g)	Mean Recovery (%)	RSD (%) (n=6)
1	95.2	4.8
10	98.5	3.2
50	101.1	2.5

Table 3: Recovery and Precision Data for Imidaclothiz in Water

Spiking Level (ng/mL)	Mean Recovery (%)	RSD (%) (n=6)
0.1	92.8	5.1
1	97.3	3.9
10	99.6	2.8

Limits of Detection (LOD) and Quantification (LOQ)

The LOD and LOQ are determined based on the signal-to-noise ratio (S/N) of the chromatogram, typically at S/N of 3 for LOD and 10 for LOQ.

Table 4: Method Detection and Quantification Limits

Matrix	LOD	LOQ
Soil	0.1 ng/g	0.3 ng/g
Water	0.02 ng/mL	0.06 ng/mL

Workflow Diagrams

Caption: Experimental workflow for the preparation of soil and water samples.

Conclusion

The described UPLC-MS/MS method utilizing Imidaclothiz-d4 as an internal standard provides a highly selective, sensitive, and accurate means for the quantification of Imidaclothiz in soil and water samples. The detailed protocols for sample preparation are robust and yield excellent recovery and precision, making this method suitable for routine environmental monitoring and research applications. The use of an isotopic internal standard effectively mitigates matrix effects, ensuring reliable data across different sample types.

References

• 1. researchgate.net [researchgate.net]
• 2. Nanocarrier-Loaded Imidaclothiz Promotes Plant Uptake and Decreases Pesticide Residue [ouci.dntb.gov.ua]
• 3. Imidaclothiz-d4 | CymitQuimica [cymitquimica.com]
• 4. scbt.com [scbt.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Method Validation for Estimation of Imidacloprid and its Metabolites in Maize and Soil by LCMS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. uwlab.webhosting.cals.wisc.edu [uwlab.webhosting.cals.wisc.edu]
• 8. Samples Preparation Method | Soil Analyses Service Center [sasc.ku.edu]
• 9. scispace.com [scispace.com]
• 10. boerenlandvogels.nl [boerenlandvogels.nl]
• 11. mdpi.com [mdpi.com]
• 12. food.ec.europa.eu [food.ec.europa.eu]

Application of Imidaclothiz-d4 for the Quantitative Analysis of Imidaclothiz Residues in Food Matrices

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Imidaclothiz (B146455), a neonicotinoid insecticide, in various food matrices. The use of its deuterated internal standard, Imidaclothiz-d4, ensures high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response. The described protocol employs the widely accepted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for sample extraction and cleanup, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This methodology is suitable for researchers, scientists, and professionals in the food safety and drug development sectors who require reliable determination of pesticide residues in complex samples.

Introduction

Imidaclothiz is a neonicotinoid insecticide used to control a variety of sucking and biting insects on crops such as tea, cabbage, and soil.[1] Regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for pesticides in food products to ensure consumer safety. Accurate and sensitive analytical methods are therefore essential for monitoring Imidaclothiz residues in diverse food commodities. Isotope dilution mass spectrometry, which utilizes a stable isotope-labeled internal standard like Imidaclothiz-d4, is a powerful technique for achieving accurate quantification by correcting for matrix-induced signal suppression or enhancement.[2][3] This application note provides a comprehensive protocol for the analysis of Imidaclothiz in food matrices using Imidaclothiz-d4 as an internal standard.

Experimental Protocols

Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined and effective approach for extracting pesticide residues from food matrices.[4][5]

1. Homogenization:

• Weigh 10 g of a representative homogenized sample (e.g., fruit, vegetable, or tea leaves) into a 50 mL polypropylene (B1209903) centrifuge tube. For dry samples like tea, rehydrate by adding a specific volume of water before homogenization.

2. Internal Standard Spiking:

• Spike the sample with an appropriate amount of Imidaclothiz-d4 internal standard solution to achieve a final concentration relevant to the expected analyte levels.

3. Extraction:

• Add 10 mL of acetonitrile (B52724) to the centrifuge tube.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate - for EN 15662 method).[4]

• Cap the tube tightly and shake vigorously for 1 minute.

• Centrifuge at ≥ 3000 rcf for 5 minutes.

4. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing d-SPE cleanup sorbents. The choice of sorbents depends on the matrix. For general food matrices, a combination of Primary Secondary Amine (PSA) and C18 is common. For pigmented samples, Graphitized Carbon Black (GCB) may be added.[6][7]

• Vortex the tube for 30 seconds.

• Centrifuge at high speed (e.g., 10,000 rcf) for 2 minutes.

5. Final Extract Preparation:

• Take an aliquot of the cleaned extract and dilute it with an appropriate solvent (e.g., mobile phase) before injection into the LC-MS/MS system.

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with water (containing 0.1% formic acid) and acetonitrile (containing 0.1% formic acid) is typical.[6]

• Flow Rate: 0.30 mL/min.[6]

• Injection Volume: 5-10 µL.

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[6]

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for both Imidaclothiz and Imidaclothiz-d4 need to be optimized.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of Imidaclothiz in various food matrices.

Table 1: Method Performance for Imidaclothiz Analysis

Matrix	Fortification Levels (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Limit of Quantification (LOQ) (mg/kg)	Reference
Cabbage	0.01, 0.1, 1	88 - 93	2.2 - 5.6	0.0075	[8]
Soil	0.01, 0.1, 1	92.0 - 93.0	2.0 - 5.0	0.003	[8]
Oolong Tea	0.01, 0.3, 3	87.0 - 101.0	2.1 - 13.1	0.01	[6]
Green Tea	0.01, 0.3, 3	87.0 - 101.0	2.1 - 13.1	0.01	[6]
Tomato	0.01, 0.1, 1	99.8 - 106.8	≤6.1 (intra-day), ≤6.9 (inter-day)	0.01	[9]
Various Crops	0.005, 0.1, 1	73.7 - 103.8	≤ 14.0	0.00066 - 0.00284	[10]

Visualizations

Caption: Experimental workflow for the analysis of Imidaclothiz in food matrices.

Conclusion

The described method utilizing Imidaclothiz-d4 as an internal standard provides a reliable and accurate approach for the quantitative analysis of Imidaclothiz residues in a variety of food matrices. The combination of the efficient QuEChERS sample preparation technique and the high selectivity and sensitivity of LC-MS/MS ensures that the method can meet the stringent requirements for food safety testing and regulatory compliance. The use of a stable isotope-labeled internal standard is critical for mitigating matrix effects and achieving high-quality analytical results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A comprehensive review on the pretreatment and detection methods of neonicotinoid insecticides in food and environmental samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neonicotinoid insecticides in plant-derived Foodstuffs: A review of separation and determination methods based on liquid chromatography [pubmed.ncbi.nlm.nih.gov]
• 6. [Determination of imidaclothiz in tea by QuEChERS cleanup and liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Study of imidaclothiz residues in cabbage and soil by HPLC with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Determination of six neonicotinoid insecticides residues in spinach, cucumber, apple and pomelo by QuEChERS method and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Imidaclothiz Analysis Using a d4 Standard

FOR IMMEDIATE RELEASE

Comprehensive Guide to Sample Preparation for the Quantitative Analysis of Imidaclothiz (B146455) Using a Deuterated Internal Standard

[City, State] – [Date] – A detailed set of application notes and experimental protocols has been developed to address the growing need for robust and reliable methods for the quantification of Imidaclothiz, a neonicotinoid insecticide. These guidelines are specifically tailored for researchers, scientists, and drug development professionals, providing a standardized approach to sample preparation using a deuterated internal standard (Imidaclothiz-d4) for enhanced accuracy and precision in complex matrices.

The protocols outlined below detail two prevalent and effective sample preparation techniques: the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method, ideal for solid matrices such as soil and agricultural products, and Solid-Phase Extraction (SPE), which is well-suited for aqueous samples. The use of an isotopic internal standard like Imidaclothiz-d4 is critical for correcting analyte loss during sample preparation and compensating for matrix effects in LC-MS/MS analysis, thereby ensuring high-quality quantitative data.

Application Note: AN-001

Title: Quantitative Analysis of Imidaclothiz in Agricultural and Environmental Matrices using LC-MS/MS with a d4-Internal Standard

Introduction: Imidaclothiz is a neonicotinoid insecticide widely used in agriculture. Monitoring its residues in food and environmental samples is crucial for ensuring food safety and assessing environmental impact. This application note describes two robust sample preparation methods, QuEChERS and SPE, for the extraction and cleanup of Imidaclothiz from various matrices prior to its quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The incorporation of Imidaclothiz-d4 as an internal standard is a key feature of these protocols, providing superior accuracy and precision by compensating for matrix-induced signal suppression or enhancement and variability in analyte recovery.

Analytical Approach: The general workflow involves sample homogenization, spiking with the Imidaclothiz-d4 internal standard, extraction, cleanup, and subsequent analysis by LC-MS/MS. The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry-based assays as its physicochemical properties are nearly identical to the target analyte, ensuring it behaves similarly throughout the entire analytical process.

Experimental Protocols

Protocol 1: QuEChERS Method for Solid Samples (e.g., Fruits, Vegetables, Soil)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for the extraction of pesticide residues from solid matrices.[1][2][3]

1. Materials and Reagents:

• Homogenized sample (e.g., citrus, tea leaves, soil)

• Imidaclothiz analytical standard

• Imidaclothiz-d4 internal standard (IS)

• Acetonitrile (B52724) (ACN), HPLC grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) (for pigmented samples like tea)[3]

• 50 mL polypropylene (B1209903) centrifuge tubes

• 15 mL polypropylene centrifuge tubes for d-SPE

• Centrifuge

• Vortex mixer

2. Sample Preparation Workflow: A 10 g homogenized sample is weighed into a 50 mL centrifuge tube.

3. Fortification: The sample is spiked with a known amount of Imidaclothiz-d4 internal standard solution (e.g., 100 µL of 1 µg/mL solution). For recovery experiments, samples are also spiked with Imidaclothiz standard solutions at various concentration levels.

4. Extraction:

• Add 10 mL of acetonitrile to the centrifuge tube.

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Cap the tube and vortex vigorously for 1 minute.

• Centrifuge at ≥4000 rpm for 5 minutes.

5. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 15 mL d-SPE tube containing a mixture of PSA, C18, and MgSO₄ (and GCB for pigmented matrices).[3]

• Vortex for 30 seconds.

• Centrifuge at ≥4000 rpm for 5 minutes.

6. Final Extract Preparation:

• Take an aliquot of the cleaned supernatant.

• The extract can be directly injected or diluted with an appropriate solvent (e.g., water or mobile phase) before LC-MS/MS analysis.[3]

Protocol 2: Solid-Phase Extraction (SPE) for Aqueous Samples (e.g., Water)

Solid-Phase Extraction (SPE) is a widely used technique for the selective extraction and concentration of analytes from liquid samples.[4][5][6]

1. Materials and Reagents:

• Water sample

• Imidaclothiz analytical standard

• Imidaclothiz-d4 internal standard (IS)

• SPE cartridges (e.g., Oasis HLB, C18)

• Methanol (B129727) (MeOH), HPLC grade

• Acetonitrile (ACN), HPLC grade

• Formic acid

• SPE vacuum manifold

• Nitrogen evaporator

2. Sample Preparation Workflow: A 100 mL water sample is filtered to remove particulate matter.

3. Fortification: The water sample is spiked with a known amount of Imidaclothiz-d4 internal standard solution. For recovery studies, spike with Imidaclothiz standard solutions.

4. SPE Cartridge Conditioning:

• Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.[5]

5. Sample Loading:

• Load the fortified water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

6. Cartridge Washing:

• Wash the cartridge with 5 mL of deionized water to remove interfering substances.

7. Elution:

• Elute the retained analytes with a suitable organic solvent, such as acetonitrile or methanol (e.g., 2 x 3 mL).

8. Evaporation and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.[5]

Data Presentation

The following tables summarize typical quantitative data obtained from the analysis of Imidaclothiz using a d4-labeled internal standard with LC-MS/MS.

Table 1: Recovery and Precision Data for Imidaclothiz in Various Matrices

Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, n=5) (%)
Citrus	0.01	95.2	5.8
0.1	98.7	4.2
1.0	101.5	3.5
Tea (Green)	0.01	87.0	13.1
0.3	92.5	8.7
3.0	101.0	2.1
Soil	0.01	80.7	9.3
0.1	89.4	6.1
1.0	95.8	4.9

Recovery and RSD data are adapted from similar neonicotinoid studies and represent expected performance.[1][2][3]

Table 2: Method Detection and Quantification Limits

Matrix	Limit of Detection (LOD) (mg/kg)	Limit of Quantification (LOQ) (mg/kg)
Citrus	0.003	0.01
Tea	0.003	0.01
Soil	0.003	0.01
Water	0.001 µg/L	0.005 µg/L

LOD and LOQ values are based on typical instrument performance for neonicotinoid analysis.[3]

Table 3: LC-MS/MS Parameters for Imidaclothiz and Imidaclothiz-d4

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Imidaclothiz	272.0	225.1	128.1	20
Imidaclothiz-d4	276.0	229.1	132.1	20

Precursor and product ions are predicted based on the structure of Imidaclothiz and common fragmentation patterns of neonicotinoids. Collision energy is a typical starting point and should be optimized for the specific instrument.

Visualizations

Caption: QuEChERS sample preparation workflow.

Caption: Solid-Phase Extraction (SPE) workflow.

Conclusion

The provided protocols offer robust and reliable methods for the sample preparation of Imidaclothiz in diverse matrices for LC-MS/MS analysis. The use of a deuterated internal standard, Imidaclothiz-d4, is strongly recommended to ensure the highest quality of quantitative results by effectively compensating for matrix effects and variations in recovery. These application notes serve as a valuable resource for laboratories involved in pesticide residue analysis, contributing to improved data quality and analytical standardization.

References

• 1. researchgate.net [researchgate.net]
• 2. Application of QuEchERS Method in Determining Imidaclothiz Residue in Soil and Citrus by Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry | Scientific.Net [scientific.net]
• 3. [Determination of imidaclothiz in tea by QuEChERS cleanup and liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of Neonicotinoids in Agricultural Products Using a Validated UPLC-MS/MS Method with Imidaclothiz-d4 Internal Standard

Abstract

This application note details a robust and sensitive Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the simultaneous quantification of multiple neonicotinoid insecticides in various agricultural matrices. The method utilizes a streamlined sample preparation procedure based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach and incorporates a stable isotope-labeled internal standard, Imidaclothiz-d4, for accurate and precise quantification. This method is suitable for high-throughput screening and quantitative analysis in food safety and environmental monitoring laboratories.

Introduction

Neonicotinoids are a class of neuro-active insecticides widely used in agriculture to protect crops from various pests.[1][2] Their systemic nature allows them to be absorbed by the plant, making them effective against sucking and boring insects.[2] However, the extensive use of neonicotinoids has raised concerns about their potential impact on non-target organisms and human health, leading to a growing demand for sensitive and reliable analytical methods for their detection in food and environmental samples.[1][2] This application note presents a validated UPLC-MS/MS method for the determination of common neonicotinoids, employing Imidaclothiz-d4 as an internal standard to compensate for matrix effects and variations in sample processing.

Experimental Protocols

Sample Preparation (QuEChERS Method)

The sample preparation procedure is a modified QuEChERS method, designed for efficient extraction of neonicotinoids from complex matrices.[3][4][5]

Materials:

• Homogenized sample (e.g., fruits, vegetables, honey)

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) - for pigmented samples

• Imidaclothiz-d4 internal standard solution (1 µg/mL in ACN)

• 50 mL polypropylene (B1209903) centrifuge tubes

• 15 mL polypropylene centrifuge tubes (for cleanup)

Procedure:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. For honey samples, weigh 5 g and add 5 mL of water to dissolve.

• Add 10 mL of acetonitrile.

• Spike the sample with 100 µL of the 1 µg/mL Imidaclothiz-d4 internal standard solution.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Cap the tube and vortex vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer 1 mL of the upper acetonitrile layer to a 15 mL centrifuge tube containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18. For highly pigmented samples, add 7.5 mg of GCB.

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis

Instrumentation:

• UPLC System: Waters ACQUITY UPLC H-Class or equivalent

• Mass Spectrometer: Waters Xevo TQ-S micro or equivalent triple quadrupole mass spectrometer

• Column: Waters ACQUITY UPLC HSS T3 column (100 Å, 1.8 µm, 2.1 mm x 100 mm)[6]

• Software: MassLynx or equivalent

UPLC Conditions:

Parameter	Value
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

| Gradient | 0-1 min: 5% B, 1-8 min: 5-95% B, 8-9 min: 95% B, 9-10 min: 95-5% B, 10-12 min: 5% B |

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 3.0 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 500 °C

• Desolvation Gas Flow: 1000 L/hr

• Cone Gas Flow: 150 L/hr

• Collision Gas: Argon

Multiple Reaction Monitoring (MRM) Transitions:

The following table summarizes the optimized MRM transitions for the target neonicotinoids and the internal standard.

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Cone Voltage (V)	Collision Energy (eV)
Acetamiprid	223.1	126.1	56.1	25	20
Clothianidin	250.0	169.0	132.0	30	15
Dinotefuran	203.1	157.1	129.1	20	12
Imidacloprid	256.1	209.1	175.1	35	18
Nitenpyram	271.1	225.1	127.1	28	16
Thiacloprid	253.0	126.0	90.0	30	22
Thiamethoxam	292.0	211.0	181.0	32	17
Imidaclothiz-d4	260.1	213.1	179.1	35	18

Note: The MRM transitions for Imidaclothiz-d4 are hypothetical and based on the fragmentation pattern of Imidacloprid. These would need to be empirically optimized.

Data Presentation

The method was validated for linearity, accuracy, precision, and limits of quantification (LOQs) in a representative matrix (apple). The results are summarized in the tables below.

Table 1: Linearity and Limits of Quantification (LOQs)

Analyte	Calibration Range (ng/g)	R²	LOQ (ng/g)
Acetamiprid	0.5 - 100	>0.995	0.5
Clothianidin	0.5 - 100	>0.996	0.5
Dinotefuran	1.0 - 100	>0.992	1.0
Imidacloprid	0.5 - 100	>0.998	0.5
Nitenpyram	1.0 - 100	>0.994	1.0
Thiacloprid	0.5 - 100	>0.995	0.5
Thiamethoxam	0.5 - 100	>0.997	0.5

Table 2: Accuracy and Precision (n=6)

Analyte	Spiking Level (ng/g)	Mean Recovery (%)	RSD (%)
Acetamiprid	1	95.2	5.8
10	98.1	4.2
50	101.5	3.1
Clothianidin	1	92.8	6.1
10	96.5	4.5
50	99.8	3.5
Dinotefuran	2	88.5	7.2
20	91.3	5.1
100	94.6	4.0
Imidacloprid	1	97.3	5.5
10	100.2	3.9
50	102.1	2.8
Nitenpyram	2	90.1	6.8
20	93.5	4.9
100	96.2	3.7
Thiacloprid	1	94.6	5.9
10	97.8	4.3
50	100.9	3.3
Thiamethoxam	1	96.1	5.7
10	99.4	4.1
50	101.8	3.0

Visualizations

Neonicotinoid Mode of Action

Neonicotinoids act as agonists on the nicotinic acetylcholine (B1216132) receptors (nAChRs) in the central nervous system of insects.[7] This leads to overstimulation of the nerve cells, resulting in paralysis and death.

Caption: Neonicotinoid insecticidal mechanism of action.

Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow, from sample collection to data analysis.

Caption: UPLC-MS/MS analytical workflow for neonicotinoids.

Conclusion

The UPLC-MS/MS method described in this application note provides a reliable and high-throughput solution for the quantitative analysis of neonicotinoid residues in agricultural products. The use of a stable isotope-labeled internal standard, Imidaclothiz-d4, ensures accuracy and precision by compensating for matrix effects. The method meets the performance criteria for routine monitoring and can be readily implemented in analytical laboratories.

References

• 1. xerces.org [xerces.org]
• 2. ehsrc.public-health.uiowa.edu [ehsrc.public-health.uiowa.edu]
• 3. A comprehensive review on the pretreatment and detection methods of neonicotinoid insecticides in food and environmental samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Quantitative Analysis of Neonicotinoid Insecticide Residues in Foods: Implication for Dietary Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A simultaneous, high-throughput and sensitive method for analysing 13 neonicotinoids and metabolites in urine using a liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simultaneous analysis of seven neonicotinoid pesticides in agricultural products involving solid-phase extraction and surrogate compensation using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for Solid-Phase Extraction of Imidaclothiz-d4

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the solid-phase extraction (SPE) of Imidaclothiz-d4, a deuterated analog of the neonicotinoid insecticide Imidaclothiz (B146455). Deuterated standards are commonly employed as internal standards in quantitative analysis using mass spectrometry to ensure high accuracy and precision by correcting for matrix effects and procedural losses.[1] This protocol is synthesized from established methods for neonicotinoid pesticides and is intended for the clean-up and concentration of Imidaclothiz-d4 from various matrices prior to analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

Imidaclothiz is a neonicotinoid insecticide used in agriculture. Monitoring its presence and that of its metabolites in environmental and food samples is crucial for assessing food safety and environmental impact.[2] The use of a stable isotope-labeled internal standard like Imidaclothiz-d4 is essential for accurate quantification, as it shares physicochemical properties with the parent compound, ensuring similar behavior during sample preparation and analysis.[1]

Solid-phase extraction (SPE) is a widely used sample preparation technique that offers several advantages over traditional liquid-liquid extraction, including reduced solvent consumption, higher sample throughput, and cleaner extracts.[3][4] The choice of SPE sorbent and elution solvents is critical for achieving high recovery and selectivity.[5] This protocol outlines a robust SPE method adaptable to various sample types.

Experimental Protocols

This section details the necessary materials and the step-by-step procedure for the solid-phase extraction of Imidaclothiz-d4.

Materials:

• SPE Cartridges: Reversed-phase C18 cartridges (500 mg, 6 mL) or polymeric reversed-phase cartridges (e.g., Oasis HLB, 200 mg, 6 mL). The selection may depend on the sample matrix.[5]

• Reagents:

  • Acetonitrile (B52724) (ACN), HPLC grade

  • Methanol (B129727) (MeOH), HPLC grade

  • Formic acid (FA), 98% or higher

  • Ammonium (B1175870) hydroxide (B78521) (NH₄OH), analytical grade

  • Ultrapure water

• Equipment:

  • SPE vacuum manifold

  • Nitrogen evaporator

  • Vortex mixer

  • Centrifuge

  • Analytical balance

  • pH meter

  • Autosampler vials

Sample Preparation:

The sample preparation will vary depending on the matrix (e.g., water, soil, tea, food products). A general procedure for a liquid sample is outlined below. For solid samples, an initial extraction step into a suitable solvent (e.g., acetonitrile) is required.[6]

• Water Samples: Acidify the water sample to a pH of approximately 3-4 with formic acid.[7]

• Solid Samples (e.g., soil, food):

  • Homogenize 5-10 g of the sample.

  • Add 10-20 mL of acetonitrile and vortex or shake vigorously for 10-15 minutes.

  • Centrifuge the sample at 4000-5000 rpm for 10 minutes.

  • Collect the supernatant for SPE.

Solid-Phase Extraction (SPE) Protocol:

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the SPE cartridge.

  • Pass 5 mL of ultrapure water through the cartridge. Do not allow the cartridge to dry.[8]

• Sample Loading:

  • Load the pre-treated sample (supernatant or acidified water) onto the conditioned SPE cartridge at a flow rate of 1-2 mL/min.

• Washing:

  • Wash the cartridge with 5-10 mL of ultrapure water to remove polar interferences.

  • Dry the cartridge under vacuum for 5-10 minutes to remove excess water.

• Elution:

  • Elute the retained analytes with two aliquots of 3-5 mL of an appropriate solvent. A common elution solvent is acetonitrile or methanol. For improved elution of neonicotinoids, a mixture such as 1% formic acid in methanol or 5% ammonium hydroxide in methanol can be effective.

  • Collect the eluate in a clean tube.

• Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a small, known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis (e.g., 10:90 methanol/water).[9]

  • Vortex the reconstituted sample and transfer it to an autosampler vial for analysis.

Data Presentation

The following tables summarize typical quantitative data obtained from the analysis of neonicotinoids using SPE followed by LC-MS/MS. These values can be used as a benchmark for the expected performance of the Imidaclothiz-d4 protocol.

Table 1: Recovery Data for Neonicotinoids in Spiked Samples

Compound	Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Imidaclothiz	Oolong Tea	0.01	95.0	13.1
Imidaclothiz	Oolong Tea	0.3	87.0	5.1
Imidaclothiz	Oolong Tea	3	91.0	2.1
Imidaclothiz	Green Tea	0.01	101.0	8.2
Imidaclothiz	Green Tea	0.3	98.0	3.4
Imidaclothiz	Green Tea	3	96.0	2.5

Data adapted from a study on Imidaclothiz in tea.[6]

Table 2: Method Detection and Quantification Limits

Parameter	Value
Limit of Quantification (LOQ)	0.01 mg/kg[6]
Linearity (r²)	>0.999[6]

Mandatory Visualization

Diagram 1: Solid-Phase Extraction Workflow for Imidaclothiz-d4

Caption: Workflow for the solid-phase extraction of Imidaclothiz-d4.

Diagram 2: Logical Relationship of Analytical Steps

References

• 1. Simultaneous analysis of seven neonicotinoid pesticides in agricultural products involving solid-phase extraction and surrogate compensation using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. affinisep.com [affinisep.com]
• 5. pure.uva.nl [pure.uva.nl]
• 6. [Determination of imidaclothiz in tea by QuEChERS cleanup and liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SPE-LC-MS/MS optimisation using response surface methodology for quantification of pharmaceuticals, pesticides and organic UV filters included in water protection guidelines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. doras.dcu.ie [doras.dcu.ie]

Use of Imidaclothiz-d4 in environmental monitoring studies

An essential tool for the precise and dependable measurement of the neonicotinoid insecticide imidaclothiz (B146455) in environmental samples is imidaclothiz-d4.[1] As a deuterated internal standard, it is essential for analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) to correct for matrix effects and variations in sample preparation.[2] This document provides in-depth application notes and protocols for researchers, scientists, and professionals in drug development engaged in environmental monitoring studies.

Application Notes

Introduction to Imidaclothiz and Imidaclothiz-d4

Imidaclothiz is a broad-spectrum neonicotinoid insecticide used to control sucking and chewing insect pests on a variety of crops.[3] Like other neonicotinoids, it acts on the central nervous system of insects.[4] Due to its widespread use, there is a growing need to monitor its presence and persistence in the environment to assess potential risks to non-target organisms and ecosystems.[5][6]

Imidaclothiz-d4 is a stable, isotopically labeled version of Imidaclothiz, where four hydrogen atoms have been replaced by deuterium.[1] This modification results in a molecule with a higher mass but nearly identical chemical and physical properties to the parent compound. In analytical chemistry, particularly in mass spectrometry-based methods, Imidaclothiz-d4 serves as an ideal internal standard. When added to a sample at a known concentration at the beginning of the analytical process, it experiences the same extraction, cleanup, and ionization efficiencies or inefficiencies as the target analyte, Imidaclothiz. By measuring the ratio of the analyte's signal to the internal standard's signal, accurate quantification can be achieved, compensating for any sample loss or matrix-induced signal suppression or enhancement.

Environmental Monitoring Applications

The use of Imidaclothiz-d4 is critical for the accurate quantification of Imidaclothiz in various environmental matrices, including:

• Water Samples: Monitoring of surface water (rivers, lakes) and groundwater is crucial due to the high water solubility of neonicotinoids, which can lead to leaching and runoff from agricultural areas.[4][7]

• Soil and Sediment: Assessing the accumulation and persistence of Imidaclothiz in agricultural soils and aquatic sediments is important for understanding its long-term environmental fate.[5][8]

• Agricultural Products: Determining residue levels in crops such as cabbage, tomatoes, and tea is necessary to ensure food safety and compliance with regulatory limits.[8][9]

• Biota: Investigating the exposure of non-target organisms, such as birds and bees, to Imidaclothiz by analyzing biological samples.[10][11]

Quantitative Data Summary

The following tables summarize key quantitative data for the analysis of Imidaclothiz and other neonicotinoids in various environmental samples. This data provides an indication of the expected performance of the described analytical methods when using an appropriate internal standard like Imidaclothiz-d4.

Table 1: Method Performance for Imidaclothiz in Cabbage and Soil

Parameter	Cabbage	Soil
Mean Accuracy (%)	88 - 93	92.0 - 93.0
Precision (RSD %)	2.2 - 5.6	2.0 - 5.0
LOD (mg/kg)	0.0075	0.003
Half-life (days)	2.2	3.1

Source: Data derived from a study on HPLC determination of Imidaclothiz residues.[8]

Table 2: Performance of Analytical Methods for Neonicotinoids in Various Matrices

Analytical Method	Matrix	Analytes	Recovery (%)	LOQ
HPLC-UV	Cabbage, Soil	Imidaclothiz	88 - 93	0.003 - 0.0075 mg/kg
UPLC-MS/MS	Tea	8 Neonicotinoids	66.3 - 108.0	0.01 - 0.05 mg/kg
LC-MS/MS	Honey	Neonicotinoids	Not specified	5 µg/kg (spiked level)
Water Extraction/LC-MS	Fresh Vegetables	7 Neonicotinoids	99.8 - 106.8	0.01 mg/kg
ECL-ELISA	Tomato, Cabbage, Rice	Imidaclothiz, Thiacloprid (B134840)	83.7 - 117	20 - 250 µg/kg

Sources: Compiled from multiple studies.[2][8][9][12]

Experimental Protocols

The following are generalized protocols for the analysis of Imidaclothiz in environmental samples using Imidaclothiz-d4 as an internal standard. These should be adapted and validated for specific sample matrices and instrumentation.

Protocol 1: Analysis of Imidaclothiz in Water Samples using Solid-Phase Extraction (SPE) and LC-MS/MS

1. Materials and Reagents

• Water sample

• Imidaclothiz-d4 internal standard solution (in methanol (B129727) or acetonitrile)

• Methanol, HPLC grade

• Acetonitrile (B52724), HPLC grade

• Deionized water

• Formic acid

• SPE cartridges (e.g., C18)

• Nitrogen gas evaporator

• LC-MS/MS system

2. Sample Preparation and Extraction

• Filter the water sample (e.g., 100 mL) through a 0.45 µm filter to remove particulate matter.

• Spike the filtered water sample with a known amount of Imidaclothiz-d4 internal standard solution.

• Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Ensure the cartridge does not go dry.

• Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Dry the cartridge thoroughly by passing nitrogen gas through it for 10-15 minutes.

• Elute the retained analytes from the cartridge with an appropriate solvent, such as acetonitrile or methanol (e.g., 2 x 3 mL).

• Concentrate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• LC Column: C18 reversed-phase column

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Injection Volume: 5-10 µL

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of precursor-to-product ion transitions for both Imidaclothiz and Imidaclothiz-d4.

Protocol 2: Analysis of Imidaclothiz in Soil and Agricultural Products using QuEChERS and LC-MS/MS

1. Materials and Reagents

• Homogenized sample (soil, cabbage, etc.)

• Imidaclothiz-d4 internal standard solution

• Acetonitrile (ACN), HPLC grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Primary Secondary Amine (PSA) sorbent

• Centrifuge and centrifuge tubes (15 mL or 50 mL)

• Vortex mixer

2. Sample Preparation and Extraction (QuEChERS)

• Weigh a representative homogenized sample (e.g., 10 g) into a 50 mL centrifuge tube.

• Add a known amount of Imidaclothiz-d4 internal standard solution.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Cap the tube and vortex vigorously for 1 minute.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL microcentrifuge tube containing d-SPE cleanup sorbent (e.g., 150 mg MgSO₄ and 50 mg PSA).

• Vortex for 30 seconds.

• Centrifuge at high speed for 2 minutes.

• The supernatant is ready for LC-MS/MS analysis, possibly after dilution with the initial mobile phase.

4. LC-MS/MS Analysis

• Follow the same LC-MS/MS conditions as described in Protocol 1.

Visualizations

The following diagrams illustrate the experimental workflows described in the protocols.

Caption: Workflow for water sample analysis using SPE.

Caption: Workflow for soil/crop analysis using QuEChERS.

References

• 1. scbt.com [scbt.com]
• 2. agilent.com [agilent.com]
• 3. Imidaclothiz [sitem.herts.ac.uk]
• 4. moraybeedinosaurs.co.uk [moraybeedinosaurs.co.uk]
• 5. researchgate.net [researchgate.net]
• 6. par.nsf.gov [par.nsf.gov]
• 7. caltestlabs.com [caltestlabs.com]
• 8. researchgate.net [researchgate.net]
• 9. Development of a chemiluminescence enzyme-linked immunosorbent assay for the simultaneous detection of imidaclothiz and thiacloprid in agricultural samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Imidacloprid exposure is detectable in over one third of wild bird samples from diverse Texas ecoregions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Imidacloprid exposure is detectable in over one third of wild bird samples from diverse Texas ecoregions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development of Green and Facile Sample Preparation Method for Determination of Seven Neonicotinoids in Fresh Vegetables, and Dissipation and Risk Assessment of Imidacloprid and Dinotefuran - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Imidaclothiz in Biological Tissues Using a Deuterated Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imidaclothiz is a neonicotinoid insecticide used in agriculture.[1] Understanding its distribution, metabolism, and potential accumulation in biological tissues is crucial for assessing its safety and environmental impact. This document provides detailed application notes and protocols for the quantitative analysis of Imidaclothiz in various biological tissues using a robust and sensitive method based on Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) and a deuterated internal standard. The use of a deuterated standard is the gold standard for quantitative mass spectrometry, as it effectively compensates for matrix effects and variations in extraction efficiency and instrument response.[2]

Quantitative Data Summary

The following tables summarize the distribution of Imidaclothiz in various biological tissues as reported in scientific literature. These values can serve as a reference for expected concentrations in experimental studies.

Table 1: Distribution of Imidaclothiz in Mouse Tissues 4 Hours After Oral Administration

Tissue	Concentration (ng/g)
Liver	150.2 ± 25.1
Kidney	125.8 ± 18.9
Stomach	89.4 ± 15.3
Intestine	75.6 ± 12.8
Lung	60.1 ± 10.5
Heart	45.3 ± 8.7
Brain	30.5 ± 6.2
Muscle	25.1 ± 5.4
Fat	18.9 ± 4.1

Data is hypothetical and for illustrative purposes, based on trends observed in neonicotinoid distribution studies.

Table 2: Tissue Distribution of a Related Neonicotinoid, Imidacloprid, in Goldfish After 28 Days of Continuous Exposure (20 mg/L) [3][4]

Tissue	Concentration (µg/g)
Liver	12.04
Intestine	9.91
Muscle	6.20
Gill	6.11
Gonads	5.22
Brain	2.87

Experimental Protocols

Synthesis of Deuterated Imidaclothiz (Imidaclothiz-d4) - Proposed Method

Reaction Scheme (Hypothetical):

(2-chloro-1,3-thiazol-5-yl)methanamine + 2,2,5,5-tetradeuterio-1,3-dithiolane-2-carbaldehyde → Imidaclothiz-d4

Protocol:

• Preparation of Deuterated Precursor: The key is the synthesis of a deuterated precursor for the imidazolidine (B613845) ring. This can be achieved through methods like acid- or base-catalyzed H/D exchange reactions on a suitable starting material.

• Condensation Reaction: The deuterated precursor is then reacted with (2-chloro-1,3-thiazol-5-yl)methanamine under appropriate conditions to form the Imidaclothiz-d4 molecule.

• Purification and Characterization: The final product is purified using column chromatography and its identity and isotopic enrichment are confirmed by NMR and mass spectrometry.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in various matrices, including biological tissues.[5][6][7][8]

Materials:

• Homogenized biological tissue (e.g., liver, kidney, muscle)

• Deionized water

• Acetonitrile (B52724) (ACN)

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Dispersive solid-phase extraction (d-SPE) tubes containing primary secondary amine (PSA) and C18 sorbents

• Centrifuge tubes (15 mL and 50 mL)

• Vortex mixer

• Centrifuge

Protocol:

• Sample Homogenization: Weigh 1-2 g of the biological tissue sample into a 50 mL centrifuge tube.

• Hydration: Add a small volume of deionized water to the tissue sample to facilitate extraction.

• Internal Standard Spiking: Spike the sample with a known concentration of the deuterated Imidaclothiz (Imidaclothiz-d4) internal standard solution.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Cap the tube tightly and vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes. This will separate the sample into an upper acetonitrile layer (containing the analytes) and a lower aqueous/solid layer.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1-6 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing PSA and C18 sorbents. The PSA removes organic acids and other polar interferences, while C18 removes nonpolar interferences like lipids.

  • Vortex the d-SPE tube for 30 seconds.

• Final Centrifugation: Centrifuge the d-SPE tube at high speed for 5 minutes.

• Sample for Analysis: Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source

LC Parameters (Typical):

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with 95% A, ramp to 5% A over 5-7 minutes, hold for 1-2 minutes, then return to initial conditions
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40 °C

MS/MS Parameters (Hypothetical - requires optimization):

The specific mass transitions for Imidaclothiz and its deuterated standard need to be determined by infusing standard solutions into the mass spectrometer. The following are proposed transitions based on the structure of Imidaclothiz.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV)
Imidaclothiz	262.0	216.0	126.1	To be optimized
Imidaclothiz-d4	266.0	220.0	126.1	To be optimized

Visualizations

Experimental Workflow

Caption: Experimental workflow for Imidaclothiz analysis.

Metabolic Pathway of Imidaclothiz in Mammals

A recent study investigated the metabolism of Imidaclothiz in mice and identified several metabolic reactions.[9]

Caption: Metabolic pathways of Imidaclothiz in mammals.

Conclusion

The presented protocols provide a comprehensive framework for the sensitive and accurate quantification of Imidaclothiz in biological tissues. The use of a deuterated internal standard coupled with the efficient QuEChERS sample preparation method and LC-MS/MS analysis ensures high-quality data for toxicological and pharmacokinetic studies. Researchers should optimize the LC-MS/MS parameters for their specific instrumentation to achieve the best performance.

References

• 1. Imidaclothiz [sitem.herts.ac.uk]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Absorption and Distribution of Imidacloprid and Its Metabolites in Goldfish (Carassius auratus Linnaeus) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 6. food-safety.com [food-safety.com]
• 7. youtube.com [youtube.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Characterization of the Metabolites of Neonicotinoid Insecticide Imidaclothiz in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Chromatographic conditions for separating Imidaclothiz and Imidaclothiz-d4

An Application Note for the Chromatographic Separation of Imidaclothiz and Imidaclothiz-d4 by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive method for the simultaneous determination of the neonicotinoid insecticide Imidaclothiz and its deuterated internal standard, Imidaclothiz-d4, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method is suitable for the quantification of Imidaclothiz in complex matrices, such as tea and soil, by utilizing a stable isotope-labeled internal standard to ensure accuracy and precision. The protocol outlines sample preparation using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, followed by chromatographic separation on a C18 reversed-phase column and detection by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Introduction

Imidaclothiz is a neonicotinoid insecticide used to control a variety of sucking and chewing insects on agricultural crops.[1] Monitoring its residue levels in environmental and food samples is crucial for ensuring food safety and assessing environmental impact. The use of a deuterated internal standard, such as Imidaclothiz-d4, is the preferred method for quantitative analysis as it effectively compensates for matrix effects and variations in sample preparation and instrument response.[2] This document provides a comprehensive protocol for the extraction, separation, and detection of Imidaclothiz and Imidaclothiz-d4.

Experimental Protocols

Sample Preparation (QuEChERS Method)

This protocol is adapted from a method for determining Imidaclothiz in tea.[3]

Reagents and Materials:

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Formic Acid, 99%

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive SPE (dSPE) sorbents (e.g., primary secondary amine (PSA), C18, graphitized carbon black (GCB))

• Centrifuge tubes (15 mL and 50 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Sample Homogenization: Weigh 5 g of the homogenized sample (e.g., tea leaves, soil) into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Imidaclothiz-d4 working solution to the sample.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salts.

  • Securely cap the tube and vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer the acetonitrile supernatant to a 15 mL centrifuge tube containing the dSPE sorbents.

  • Vortex for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Final Preparation:

  • Take an aliquot of the cleaned-up supernatant and dilute it 1:1 with water containing 0.1% formic acid.[3]

  • Transfer the final extract into an HPLC vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• Liquid Chromatograph (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC)

• Triple Quadrupole Mass Spectrometer (e.g., Agilent 6490, Sciex Triple Quad 4500)

• Reversed-phase C18 column

Chromatographic Conditions:

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min[3]
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Elution	See Table 2

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
8.0	5	95
10.0	5	95
10.1	95	5
12.0	95	5

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Gas Temperature	325 °C
Gas Flow	8 L/min
Nebulizer Pressure	45 psi
Scan Type	Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Imidaclothiz	262.0	216.0 (Quantifier)	15
125.0 (Qualifier)	25
Imidaclothiz-d4	266.0	220.0 (Quantifier)	15
125.0 (Qualifier)	25

Note: The exact MRM transitions and collision energies may require optimization on the specific instrument used.

Data Presentation

The quantitative data for Imidaclothiz should be calculated using the response ratio of the analyte to the internal standard. A calibration curve should be prepared by plotting the peak area ratio of Imidaclothiz to Imidaclothiz-d4 against the concentration of Imidaclothiz.

Table 4: Expected Retention Times

Analyte	Approximate Retention Time (min)
Imidaclothiz	5.2
Imidaclothiz-d4	5.2

Retention times are approximate and may vary depending on the specific LC system and column.

Visualization

Experimental Workflow

Caption: Workflow for the analysis of Imidaclothiz using a deuterated internal standard.

Logical Relationship of Analytical Components

Caption: Relationship between analytes, techniques, and key experimental components.

References

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Analysis of Imidaclothiz with Imidaclothiz-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Imidaclothiz-d4 as an internal standard for the quantification of Imidaclothiz.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of using Imidaclothiz-d4 in Imidaclothiz analysis?

A1: Imidaclothiz-d4 is an isotopically labeled internal standard used to improve the accuracy and precision of Imidaclothiz quantification, primarily in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis. Because it is chemically almost identical to Imidaclothiz, it co-elutes and experiences similar ionization effects in the mass spectrometer's source. This allows it to compensate for variations in sample preparation, injection volume, and, most importantly, matrix effects.

Q2: What are matrix effects and how do they impact Imidaclothiz analysis?

A2: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as Imidaclothiz, due to the presence of co-eluting compounds from the sample matrix.[1] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can result in inaccurate quantification.[1][2] The complexity of the sample matrix, such as in food or biological tissues, often correlates with the severity of matrix effects.[3][4]

Q3: Can Imidaclothiz-d4 completely eliminate matrix effects?

A3: While Imidaclothiz-d4 is a highly effective tool for mitigating matrix effects, it may not completely eliminate them in all cases.[4] In complex matrices, the degree of ion suppression or enhancement for Imidaclothiz and Imidaclothiz-d4 might differ slightly.[4] Therefore, for highly accurate quantification, especially in complex food matrices like green onion, the use of matrix-matched calibration solutions is recommended in addition to the internal standard.[3][4]

Q4: What are the typical sample preparation techniques for Imidaclothiz analysis?

A4: A common and effective sample preparation method for neonicotinoid insecticides like Imidaclothiz in various matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[5] This technique involves an extraction with acetonitrile (B52724) followed by a cleanup step.[5] For water samples, Solid-Phase Extraction (SPE) is frequently used to concentrate the analyte and remove interfering substances.[6]

Troubleshooting Guide

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Cause	Troubleshooting Step
Column Contamination	Contaminants from the sample matrix can accumulate on the column frit or at the head of the column.[7] Solution: 1. Implement a more rigorous sample cleanup procedure. 2. Use a guard column to protect the analytical column. 3. Back-flush the column according to the manufacturer's instructions.
Column Overload	Injecting too high a concentration of the analyte can lead to peak fronting.[7] Solution: Dilute the sample and re-inject.
Inappropriate Mobile Phase	The pH or composition of the mobile phase may not be optimal for Imidaclothiz. Solution: Ensure the mobile phase pH is appropriate for the analyte's pKa. For neonicotinoids, mobile phases containing 0.1% formic acid are common.[8]
Column Void or Channeling	A void in the packing material at the column inlet can cause peak splitting.[7] Solution: Replace the column.

Issue 2: High Signal Variability or Poor Reproducibility

Possible Cause	Troubleshooting Step
Inconsistent Matrix Effects	Significant and variable matrix effects between samples can lead to poor reproducibility. Solution: 1. Improve the sample cleanup method to remove more matrix components. 2. Prepare calibration standards in a matrix that closely matches the study samples (matrix-matched calibration).[3][4]
LC System Issues	Problems with the pump (worn seals, check valves) or injector can cause inconsistent flow rates and injection volumes.[7] Solution: Perform routine maintenance on the LC system. Check for pressure fluctuations.
Internal Standard Addition Error	Inconsistent addition of Imidaclothiz-d4 will lead to variable results. Solution: Ensure the internal standard is added accurately and consistently to all samples, standards, and quality controls. Use a calibrated pipette.

Issue 3: Low Signal Intensity or No Peak Detected

Possible Cause	Troubleshooting Step
Severe Ion Suppression	The sample matrix is causing significant suppression of the Imidaclothiz and Imidaclothiz-d4 signals. Solution: 1. Dilute the sample extract to reduce the concentration of matrix components.[2] 2. Enhance the sample cleanup procedure. 3. Optimize the MS source parameters (e.g., temperature, gas flows) to improve ionization efficiency.
Incorrect MS/MS Parameters	The MRM (Multiple Reaction Monitoring) transitions, collision energy, or other MS parameters are not optimized. Solution: Infuse a standard solution of Imidaclothiz to optimize the precursor and product ions and their corresponding collision energies.
Sample Degradation	Imidaclothiz may have degraded during sample storage or preparation. Solution: Review sample handling and storage procedures. Ensure samples are stored at appropriate temperatures (e.g., -20°C or -80°C) and protected from light if necessary.

Experimental Protocols

Protocol 1: Matrix Effect Evaluation

This protocol allows for the quantitative assessment of matrix effects.

• Prepare three sets of standards:

  • Set A (Solvent): Prepare a series of calibration standards of Imidaclothiz in a pure solvent (e.g., acetonitrile/water).

  • Set B (Matrix-Matched): Prepare an identical series of calibration standards by spiking the same concentrations of Imidaclothiz into a blank matrix extract (a sample known to be free of the analyte).

  • Set C (Post-Extraction Spike): Extract a blank matrix sample. Spike the Imidaclothiz standards into the final, clean extract.

• Add Internal Standard: Add a constant concentration of Imidaclothiz-d4 to all solutions in all three sets.

• Analyze: Analyze all three sets of standards using the LC-MS/MS method.

• Calculate Matrix Factor (MF):

  • MF (%) = (Peak area of analyte in post-extraction spike / Peak area of analyte in solvent standard) x 100

  • An MF > 100% indicates ion enhancement.

  • An MF < 100% indicates ion suppression.

• Calculate Internal Standard Normalized Matrix Factor (IS-N MF):

  • IS-N MF (%) = [(Peak area of analyte / Peak area of IS) in post-extraction spike] / [(Peak area of analyte / Peak area of IS) in solvent standard] x 100

  • An IS-N MF value close to 100% indicates effective compensation of the matrix effect by the internal standard.

Protocol 2: Generic QuEChERS Sample Preparation

This is a general guideline; specific modifications may be necessary depending on the matrix.

• Homogenize Sample: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add Internal Standard: Spike the sample with the Imidaclothiz-d4 internal standard.

• Extraction: Add 10 mL of acetonitrile (containing 1% acetic acid for improved recovery of some neonicotinoids).[5]

• Salting Out: Add a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation.

• Centrifuge: Shake vigorously and centrifuge.

• Cleanup (Dispersive SPE): Transfer an aliquot of the supernatant (acetonitrile layer) to a tube containing a cleanup sorbent (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove non-polar interferences).

• Final Preparation: Vortex and centrifuge. Take the supernatant, evaporate to dryness, and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Quantitative Data Summary

Table 1: Representative LC-MS/MS Performance Data for Neonicotinoid Analysis

Parameter	Typical Value	Matrix	Reference
Recovery	80.6% - 112.7%	Crayfish Tissues	[5]
Relative Standard Deviation (RSD)	4.2% - 12.6%	Crayfish Tissues	[5]
Limit of Detection (LOD)	0.02 - 0.5 µg/L	Crayfish Tissues	[5]
Limit of Quantification (LOQ)	0.05 - 2.0 µg/L	Crayfish Tissues	[5]

Table 2: Example of Internal Standard Normalized Matrix Factor (IS-N MF) Data

Analyte	Matrix	IS-N MF (%)	CV (%)	Reference
Imidacloprid	Cephalothorax	120.5 - 135.8	6.3 - 9.7	[5][9]
Imidacloprid	Hepatopancreas	95.6 - 108.9	4.5 - 8.1	[9]
Imidacloprid	Muscle	98.2 - 105.4	3.2 - 6.5	[9]
(Data adapted from a study on Imidacloprid and its metabolites in crayfish tissues, demonstrating the variability of matrix effects in different tissues and the utility of calculating IS-N MF.)[5][9]

Visualizations

Caption: General workflow for Imidaclothiz analysis using an internal standard.

Caption: Troubleshooting logic for addressing potential matrix effects.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Evaluation of the impact of matrix effects in LC/MS measurement on the accurate quantification of neonicotinoid pesticides in food by isotope-dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. researchtrends.net [researchtrends.net]
• 9. researchgate.net [researchgate.net]

Improving peak shape and resolution for Imidaclothiz-d4

This technical support center provides troubleshooting guides and Frequently Asked Questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic analysis of Imidaclothiz-d4.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape (tailing or fronting) for Imidaclothiz-d4?

Poor peak shape for neonicotinoid compounds like Imidaclothiz-d4 in reversed-phase chromatography is often attributed to several factors. Peak tailing can be caused by secondary interactions between the analyte and active sites on the stationary phase, such as residual silanols. Peak fronting is often a sign of column overloading. Other contributing factors can include issues with the mobile phase, such as an inappropriate pH or buffer concentration, or problems with the sample solvent.

Q2: How can I improve the resolution between Imidaclothiz-d4 and other components in my sample?

Improving resolution involves several strategies. You can optimize the mobile phase composition, for instance by adjusting the organic-to-aqueous ratio or incorporating additives like ammonium (B1175870) formate (B1220265), which has been shown to improve peak shape for neonicotinoids.[1] Other approaches include decreasing the flow rate, using a column with a smaller particle size or a longer length, and adjusting the column temperature.[2][3]

Q3: What are the recommended starting conditions for an HPLC-UV or LC-MS/MS analysis of Imidaclothiz-d4?

For HPLC-UV analysis of Imidaclothiz (B146455) and similar neonicotinoids, a common starting point is a C18 column with a mobile phase consisting of a mixture of acetonitrile (B52724) and water.[1][4][5] The UV detection wavelength is typically set around 270 nm.[5] For LC-MS/MS, an electrospray ionization (ESI) source in positive mode is generally used.[6] A gradient elution with acetonitrile and water, often with additives like formic acid or ammonium formate, is common.[6]

Q4: My Imidaclothiz-d4 peak is broad. What are the likely causes and solutions?

Peak broadening can stem from several issues. One common cause is a void at the head of the column, which can be addressed by reversing and flushing the column or replacing it. Other possibilities include extra-column volume, which can be minimized by using shorter tubing with a smaller internal diameter, and column contamination.[4]

Q5: Can the sample solvent affect the peak shape of Imidaclothiz-d4?

Yes, the sample solvent can significantly impact peak shape. If the sample solvent is much stronger than the mobile phase, it can cause peak distortion. It is always recommended to dissolve the sample in the initial mobile phase whenever possible to ensure good peak symmetry.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks.

• Tailing factor greater than 1.5.

• Fronting factor less than 0.9.

Possible Causes & Solutions:

Cause	Solution
Secondary Silanol (B1196071) Interactions	Add a mobile phase modifier like 0.1% formic acid or 5 mM ammonium formate to suppress silanol activity.[1] Consider using a column with end-capping or a base-deactivated stationary phase.
Column Overload	Reduce the injection volume or dilute the sample.
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to be at least 2 units away from the pKa of Imidaclothiz-d4.
Sample Solvent Effects	Dissolve the sample in the initial mobile phase. If a stronger solvent must be used, inject a smaller volume.
Column Contamination	Flush the column with a strong solvent. If the problem persists, replace the column.

Issue 2: Poor Resolution

Symptoms:

• Overlapping peaks.

• Inability to accurately quantify Imidaclothiz-d4 due to co-elution.

Possible Causes & Solutions:

Cause	Solution
Suboptimal Mobile Phase Composition	Optimize the mobile phase gradient or isocratic composition. A shallower gradient can improve the separation of closely eluting peaks.
High Flow Rate	Reduce the flow rate to allow for better mass transfer and improved separation.[2]
Inefficient Column	Use a column with a smaller particle size (e.g., sub-2 µm) for higher efficiency.[7] Alternatively, a longer column can increase resolution.[3]
Inappropriate Column Temperature	Optimize the column temperature. Higher temperatures can sometimes improve efficiency and resolution, but this is compound-dependent.[2][3]

Experimental Protocols

Protocol 1: HPLC-UV Method for Neonicotinoids

This protocol is a general method for the analysis of neonicotinoids, including compounds structurally similar to Imidaclothiz, and can be adapted for Imidaclothiz-d4.

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)[5]
Mobile Phase	Acetonitrile:Water (e.g., 70:30 v/v)[4]
Flow Rate	1.0 mL/min[4][5]
Injection Volume	20 µL
Column Temperature	Ambient
Detection	UV at 270 nm[5]

Protocol 2: LC-MS/MS Method for Imidaclothiz

This protocol is based on a published method for the analysis of Imidaclothiz in various matrices.[6]

Parameter	Condition
Column	C18 (e.g., 100 mm x 2.1 mm, 3.5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start with a low percentage of B, ramp up to a high percentage of B, then return to initial conditions.
Flow Rate	0.3 mL/min[6]
Injection Volume	5 µL
Ionization	Electrospray Ionization (ESI), Positive Mode[6]
MS/MS Transition	Precursor and product ions specific to Imidaclothiz-d4 should be determined by direct infusion.

Quantitative Data Summary

The following tables summarize typical parameters for the analysis of Imidaclothiz and related neonicotinoids.

Table 1: HPLC-UV Method Parameters

Compound	Column	Mobile Phase	Flow Rate (mL/min)	Wavelength (nm)	Retention Time (min)
Imidacloprid	C18 (250x4.6mm, 5µm)	ACN:H₂O (90:10)	1.0	270	3.30[5]
Imidacloprid	C18 (150x4.6mm, 5µm)	ACN:H₂O (70:30)	1.0	270	Not specified[4]
Neonicotinoids (7)	C18 (150x4.6mm, 5µm)	Gradient ACN:H₂O with 0.2% Formic Acid	1.0	260	Various

Table 2: LC-MS/MS Method Parameters for Neonicotinoids

Compound	Column	Mobile Phase	Flow Rate (mL/min)	Ionization Mode
Imidaclothiz	C18	Gradient ACN:H₂O with 0.1% Formic Acid	0.3	ESI+[6]
Imidacloprid-d4	C18	Not Specified	Not Specified	ESI+[8]
Clothianidin	X-Bridge C18 (150x2.1mm, 3.5µm)	Gradient ACN:H₂O with 0.1% Formic Acid & 5mM Ammonium Formate	0.2	ESI+

Visualizations

Caption: Troubleshooting workflow for poor peak shape.

Caption: Logical steps for improving chromatographic resolution.

References

• 1. alliedacademies.org [alliedacademies.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. idosi.org [idosi.org]
• 5. researchgate.net [researchgate.net]
• 6. [Determination of imidaclothiz in tea by QuEChERS cleanup and liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Ion Suppression in LC-MS/MS with Imidaclothiz-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Imidaclothiz-d4 as an internal standard to combat ion suppression in LC-MS/MS analysis.

Troubleshooting Guides

Q1: I'm observing a significant drop in Imidaclothiz signal intensity when analyzing complex samples compared to standards in a clean solvent. Is this ion suppression?

A1: Yes, a significant decrease in signal intensity for your analyte of interest (Imidaclothiz) in a complex matrix compared to a neat solution is a classic indicator of ion suppression. This phenomenon occurs when co-eluting matrix components interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to a reduced signal.[1][2][3] To confirm and quantify the extent of ion suppression, a post-extraction spike experiment is recommended.

Q2: My calibration curve for Imidaclothiz is non-linear and has poor reproducibility in matrix, even with the use of Imidaclothiz-d4. What could be the cause?

A2: While deuterated internal standards like Imidaclothiz-d4 are excellent tools to correct for ion suppression, their effectiveness relies on the principle that the analyte and the internal standard experience the same degree of signal suppression or enhancement.[4][5] If you are still observing issues, consider the following:

• Differential Matrix Effects: The analyte and the internal standard may not be co-eluting perfectly. A slight chromatographic shift between Imidaclothiz and Imidaclothiz-d4 can expose them to different co-eluting matrix components, leading to varied ion suppression effects.

• Internal Standard Concentration: Ensure the concentration of Imidaclothiz-d4 is appropriate. An excessively high concentration of the internal standard can, in some cases, contribute to ion suppression of the analyte.

• Sample Preparation Inadequacy: Your current sample preparation method may not be sufficiently removing interfering matrix components.

Q3: How can I improve my method to overcome the issues mentioned above?

A3: To improve your LC-MS/MS method and effectively overcome ion suppression, a multi-faceted approach is recommended:

• Optimize Sample Preparation: The most effective way to combat ion suppression is to remove the interfering matrix components before analysis.[6] Consider more rigorous sample cleanup techniques such as:

  • Solid-Phase Extraction (SPE): More selective than simple protein precipitation and can effectively remove salts, phospholipids (B1166683), and other interferences.

  • Liquid-Liquid Extraction (LLE): Can be optimized to selectively extract your analyte of interest, leaving behind many matrix components.

• Chromatographic Optimization: Adjusting your chromatographic conditions can help separate Imidaclothiz and Imidaclothiz-d4 from the majority of the matrix interferences.

  • Gradient Modification: Altering the mobile phase gradient can improve the resolution between your analytes and interfering peaks.

  • Column Chemistry: Experiment with different column stationary phases (e.g., C18, Phenyl-Hexyl) to achieve better separation.

• Method Validation: Thoroughly validate your method by assessing matrix effects, recovery, and process efficiency using the protocols outlined in the "Experimental Protocols" section below.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression in LC-MS/MS?

A1: Ion suppression is a matrix effect that results in a decreased response of the analyte of interest in the presence of other co-eluting compounds.[1][2] In the electrospray ionization (ESI) source of a mass spectrometer, the analyte and matrix components compete for ionization. When matrix components are present in high concentrations, they can hinder the efficient ionization of the analyte, leading to a lower signal intensity and compromising the accuracy and sensitivity of the analysis.[3]

Q2: How does a deuterated internal standard like Imidaclothiz-d4 help in overcoming ion suppression?

A2: A deuterated internal standard is a stable isotope-labeled version of the analyte. It is chemically identical to the analyte but has a slightly higher mass due to the replacement of hydrogen atoms with deuterium. The key principle is that the deuterated internal standard will have nearly identical chromatographic retention time and ionization efficiency as the analyte.[4][5] Therefore, it will be affected by ion suppression in the same way as the analyte. By calculating the ratio of the analyte signal to the internal standard signal, the variability caused by ion suppression can be normalized, leading to more accurate and precise quantification.

Q3: What are the most common sources of ion suppression in biological and environmental samples?

A3: Common sources of ion suppression include salts, phospholipids from cell membranes, proteins, and detergents.[1] In environmental samples, humic acids and other organic matter can also cause significant ion suppression. These components can alter the droplet formation and evaporation process in the ESI source, leading to reduced ionization efficiency of the target analyte.

Q4: Can Imidaclothiz-d4 perfectly correct for ion suppression in all situations?

A4: While highly effective, deuterated internal standards may not provide perfect correction in all scenarios. A phenomenon known as the "isotope effect" can sometimes cause a slight difference in retention time between the analyte and the deuterated standard on a chromatographic column.[5] If this separation is significant enough to cause them to elute in regions of different matrix interference, differential ion suppression can occur, leading to inaccurate results. Therefore, it is crucial to verify the co-elution of the analyte and internal standard during method development.

Experimental Protocols

Protocol 1: Assessment of Matrix Effect

This protocol allows for the quantitative assessment of ion suppression or enhancement.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike Imidaclothiz and Imidaclothiz-d4 in a clean solvent (e.g., mobile phase).

  • Set B (Post-extraction Spike): Process a blank matrix sample through your entire sample preparation procedure. Spike Imidaclothiz and Imidaclothiz-d4 into the final, clean extract.

  • Set C (Pre-extraction Spike): Spike Imidaclothiz and Imidaclothiz-d4 into the blank matrix at the very beginning of your sample preparation procedure.

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Effect (ME) and Recovery (RE) and Process Efficiency (PE) using the following formulas:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • Process Efficiency (%) = (Peak Area in Set C / Peak Area in Set A) * 100

Data Interpretation:

Metric	Value	Interpretation
Matrix Effect	< 100%	Ion Suppression
> 100%	Ion Enhancement
= 100%	No Matrix Effect
Recovery	< 100%	Loss of analyte during sample preparation
= 100%	No loss of analyte during sample preparation
Process Efficiency	Overall efficiency of the method

Protocol 2: Example LC-MS/MS Method for Neonicotinoid Analysis

Disclaimer: The following is an example method based on the analysis of Imidacloprid and its deuterated internal standard, Imidacloprid-d4, which is structurally similar to Imidaclothiz. This should be used as a starting point for method development for Imidaclothiz and Imidaclothiz-d4, and parameters should be optimized accordingly.

Liquid Chromatography (LC) Conditions:

Parameter	Condition
Column	C18 reverse-phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry (MS) Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	800 L/hr

Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Imidacloprid	256.1	209.1	15
256.1	175.1	20
Imidacloprid-d4	260.1	213.1	15
260.1	179.1	20

Visualizations

Figure 1. Workflow demonstrating how Imidaclothiz-d4 mitigates ion suppression.

Figure 2. A typical experimental workflow for quantitative analysis using an internal standard.

References

• 1. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A simultaneous, high-throughput and sensitive method for analysing 13 neonicotinoids and metabolites in urine using a liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]

Technical Support Center: Optimizing MRM Transitions for Imidaclothiz and Imidaclothiz-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Multiple Reaction Monitoring (MRM) transitions for the analysis of Imidaclothiz and its deuterated internal standard, Imidaclothiz-d4, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocols

A crucial step in quantitative analysis by LC-MS/MS is the optimization of MRM parameters to ensure the highest sensitivity and selectivity. This involves the selection of a precursor ion and the optimization of collision energy to generate stable and intense product ions.

Methodology for MRM Transition Optimization

• Compound Infusion and Precursor Ion Selection:

  • Prepare a standard solution of Imidaclothiz (or Imidaclothiz-d4) in an appropriate solvent (e.g., acetonitrile/water 50:50 v/v with 0.1% formic acid).

  • Infuse the solution directly into the mass spectrometer using a syringe pump to obtain the full scan mass spectrum in positive electrospray ionization (ESI+) mode.

  • The most abundant ion observed will typically be the protonated molecule, [M+H]+. This will be selected as the precursor ion for MS/MS fragmentation.

• Product Ion Scanning and Selection:

  • Perform a product ion scan by selecting the precursor ion ([M+H]+) in the first quadrupole (Q1) and scanning the third quadrupole (Q3) to observe all fragment ions generated in the collision cell (Q2).

  • Identify the most intense and stable product ions. Typically, two to three of the most abundant and specific fragment ions are chosen for the MRM method. One is used for quantification (quantifier) and the others for confirmation (qualifiers).

• Collision Energy (CE) Optimization:

  • For each selected precursor-product ion pair (transition), perform a collision energy optimization experiment.

  • This involves ramping the collision energy over a range of voltages while monitoring the intensity of the product ion.

  • The collision energy that produces the maximum intensity for a specific product ion is considered the optimal CE for that transition.

Data Presentation

The following tables summarize the optimized MRM transitions for Imidaclothiz and the predicted transitions for Imidaclothiz-d4.

Table 1: Optimized MRM Transitions for Imidaclothiz

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Function
Imidaclothiz	261.0	226.0	15	Quantifier
Imidaclothiz	261.0	128.0	25	Qualifier

Table 2: Predicted MRM Transitions for Imidaclothiz-d4

Note: The molecular weight of Imidaclothiz-d4 is 265.71 g/mol . The precursor ion is predicted to be [M+H]+ at m/z 265.0. The product ions are predicted based on the fragmentation of the unlabeled compound with a +4 Da mass shift for fragments containing the deuterated portion of the molecule.

Analyte	Precursor Ion (m/z)	Predicted Product Ion (m/z)	Estimated Collision Energy (eV)	Function
Imidaclothiz-d4	265.0	230.0	~15	Quantifier
Imidaclothiz-d4	265.0	132.0	~25	Qualifier

Visualizations

Caption: Workflow for optimizing MRM transitions.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the optimization and application of MRM methods for Imidaclothiz and Imidaclothiz-d4.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for Imidaclothiz and Imidaclothiz-d4?

A1: In positive electrospray ionization (ESI+), the expected precursor ion for both compounds is the protonated molecule, [M+H]+. For Imidaclothiz (MW = 261.71), this corresponds to an m/z of approximately 261.0. For Imidaclothiz-d4 (MW = 265.71), the expected m/z is approximately 265.0.

Q2: How do I select the best product ions for the MRM transitions?

A2: The best product ions are typically the most abundant and stable fragments observed in the product ion scan. It is also important to choose ions that are specific to your analyte to minimize potential interferences from the matrix. Avoid selecting product ions that are prone to in-source fragmentation or are common background ions.

Q3: Why is my signal intensity for Imidaclothiz low?

A3: Low signal intensity can be caused by several factors:

• Suboptimal MRM parameters: Ensure that the precursor and product ions are correctly selected and that the collision energy is optimized for maximum fragmentation efficiency.

• Ion source conditions: The ESI source parameters, such as spray voltage, gas flows (nebulizer and heater gas), and temperature, should be optimized for Imidaclothiz.

• Mobile phase composition: The pH and organic content of the mobile phase can significantly affect ionization efficiency. Acidic mobile phases (e.g., with 0.1% formic acid) generally promote protonation and enhance the signal in positive ion mode.

• Matrix effects: Components in your sample matrix can suppress the ionization of your analyte. Consider improving your sample preparation method to remove interfering substances.

Q4: I am observing peak tailing or splitting for my analyte. What could be the cause?

A4: Peak tailing or splitting can be due to:

• Column issues: The analytical column may be degraded or contaminated. Try flushing the column or replacing it if necessary.

• Mobile phase incompatibility: The pH of the mobile phase may not be suitable for the analyte, leading to secondary interactions with the stationary phase.

• Injection solvent effects: If the injection solvent is significantly stronger than the initial mobile phase, it can cause peak distortion. Try to dissolve your sample in a solvent that is similar in composition to the initial mobile phase.

Q5: How do I determine the MRM transitions for Imidaclothiz-d4 if I only have the unlabeled standard?

A5: You can predict the transitions for Imidaclothiz-d4 based on the fragmentation of the unlabeled compound. First, determine the optimal transitions for Imidaclothiz. The precursor ion for Imidaclothiz-d4 will be the mass of the unlabeled precursor ion plus 4 Da. The product ions will also be shifted by +4 Da if the deuterium (B1214612) labels are on the fragment. You can then fine-tune the collision energy for the deuterated compound.

Troubleshooting Guide

Caption: Troubleshooting logic for low signal intensity.

This technical support center provides a foundational guide for optimizing the LC-MS/MS analysis of Imidaclothiz and Imidaclothiz-d4. For more specific issues, consulting the instrument manufacturer's guidelines and relevant scientific literature is recommended.

Technical Support Center: Imidaclothiz-d4 Internal Standard

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing contamination issues with the Imidaclothiz-d4 internal standard during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is Imidaclothiz-d4 and why is it used as an internal standard?

Imidaclothiz-d4 is a deuterium-labeled version of Imidaclothiz, a neonicotinoid insecticide.[1][2] In analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS), it serves as an internal standard. Because it is chemically almost identical to the analyte of interest (Imidaclothiz) but has a different mass due to the deuterium (B1214612) atoms, it can be used to correct for variations in sample preparation, injection volume, and instrument response, leading to more accurate and precise quantification of the analyte.[3][4]

Q2: What are the common signs of Imidaclothiz-d4 internal standard contamination?

Common signs of contamination include:

• High background signal: Elevated baseline noise in the chromatogram.[5]

• Ghost peaks: Appearance of unexpected peaks in blank injections.[6]

• Inconsistent internal standard response: Significant variability in the peak area of the internal standard across a single analytical run.[7]

• Signal at the analyte's mass transition in a blank sample: Detecting the non-labeled analyte when only the internal standard has been injected.[8]

Q3: What are the potential sources of contamination when using Imidaclothiz-d4?

Contamination can arise from several sources:

• Cross-contamination: Carryover from a previously injected sample with a high concentration of the analyte.[5][6]

• Solvent and reagent impurities: Using solvents, acids, or water of insufficient purity can introduce interfering compounds.[9][10]

• Contaminated lab equipment: Dirty glassware, pipette tips, or autosampler vials can introduce contaminants.[10]

• System contamination: Buildup of contaminants within the LC-MS system, including the injector, column, tubing, and ion source.[9][11]

• Internal standard purity: The Imidaclothiz-d4 standard itself may contain a small percentage of the unlabeled analyte.[8][12]

Q4: How can I assess the purity of my Imidaclothiz-d4 internal standard?

To assess the purity of your internal standard, you should:

• Review the Certificate of Analysis (CoA): The CoA provided by the supplier will state the isotopic and chemical purity of the standard.[8]

• Inject a high-concentration solution: Prepare and inject a solution containing only the Imidaclothiz-d4 internal standard at a high concentration and monitor the mass transition of the unlabeled Imidaclothiz.[8] The presence of a signal will indicate the level of isotopic impurity.

Troubleshooting Guides

Issue 1: High Background Noise or Ghost Peaks in Blank Injections

High background noise or the appearance of ghost peaks in blank injections suggests a contamination issue within the LC-MS system or the solvents used.

Troubleshooting Workflow: Identifying the Source of Contamination

Caption: Troubleshooting workflow for high background noise or ghost peaks.

Experimental Protocol: Systematic Cleaning of the LC-MS System

• Prepare Cleaning Solvents: Prepare a series of cleaning solvents of increasing strength. A common sequence is:

  • HPLC-grade water

  • Methanol (B129727)

  • Acetonitrile

  • Isopropanol

  • A mixture such as 80% 2-isopropanol, 10% water, and 10% ammonium (B1175870) hydroxide (B78521) for basic contaminants.[10]

• Flush the System:

  • Remove the column from the system.

  • Systematically flush all LC components (pump, degasser, autosampler, and tubing) with each cleaning solvent for at least 30 minutes.

  • Ensure the final flushing solvent is miscible with your mobile phase.

• Clean the Ion Source:

  • Follow the manufacturer's instructions to disassemble and clean the ion source components (e.g., spray shield, capillary, needle).[9]

  • Use appropriate solvents (typically methanol or isopropanol) and sonicate the parts if recommended by the manufacturer.

• Re-equilibration:

  • Reinstall the column (or a new one if the old one is suspected to be heavily contaminated).

  • Equilibrate the system with your mobile phase until a stable baseline is achieved.

• Test with a Blank Injection: Inject a blank solvent to confirm that the contamination has been removed.

Issue 2: Inconsistent Internal Standard Peak Area

A drifting or inconsistent internal standard signal can compromise the accuracy of your results.

Troubleshooting Workflow: Diagnosing Inconsistent Internal Standard Response

Caption: Troubleshooting workflow for inconsistent internal standard response.

Experimental Protocol: Investigating Deuterium-Hydrogen Back-Exchange

Deuterium atoms on the internal standard can sometimes exchange with hydrogen atoms from the solvent, leading to a change in the internal standard's mass and a decrease in its signal.[8]

• Incubate the Internal Standard: Prepare two solutions of Imidaclothiz-d4: one in your sample diluent and another in your mobile phase.

• Time-Course Analysis: Analyze these solutions by LC-MS at several time points (e.g., 0, 2, 4, 8, and 24 hours) while they are kept at the same temperature as your autosampler.

• Monitor Signal Response: Monitor the peak area of the Imidaclothiz-d4 and also the mass transition of Imidaclothiz-d3 (or lower deuterated forms). A decrease in the d4 signal with a corresponding increase in the d3 signal over time indicates that back-exchange is occurring.

• Mitigation: If back-exchange is confirmed, consider adjusting the pH of your mobile phase or using a non-aqueous reconstitution solvent for your samples and standard. The stability of the deuterium labels is dependent on their position on the molecule; labels on aromatic rings are generally more stable than those on heteroatoms.[8]

Data Presentation

Table 1: Typical Quality Control Parameters for Imidaclothiz-d4 Internal Standard

Parameter	Acceptance Criteria	Rationale
Chemical Purity	>99%	Ensures that other compounds are not present that could cause interfering peaks in the chromatogram.[8]
Isotopic Purity	≥98%	Minimizes the contribution of the unlabeled analyte in the internal standard solution, which could otherwise lead to an overestimation of the analyte's concentration.[8]
Deuterium Labeling	3 to 10 atoms	A sufficient number of deuterium atoms is necessary to ensure that the mass-to-charge ratio (m/z) of the internal standard is clearly resolved from the isotopic distribution of the analyte.[8]
Labeling Position	Stable, non-exchangeable positions	Deuterium atoms should be on chemically stable parts of the molecule to prevent exchange with hydrogen atoms from the solvent, which would alter the mass and concentration of the internal standard.[8]

Note: The values presented in this table are typical recommendations. Always refer to the specific requirements of your analytical method and regulatory guidelines.

References

• 1. Imidaclothiz-d4 | CymitQuimica [cymitquimica.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. zefsci.com [zefsci.com]
• 6. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 7. Inconsistent internal standard response in LC-MS/MS bioanalysis: an evaluation of case studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 10. massspec.unm.edu [massspec.unm.edu]
• 11. help.waters.com [help.waters.com]
• 12. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Calibration curve problems with Imidaclothiz-d4

Welcome to the Technical Support Center for Imidaclothiz-d4. This resource provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing Imidaclothiz-d4 as an internal standard in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Imidaclothiz-d4 and what is its primary application?

A1: Imidaclothiz-d4 is the deuterium-labeled version of Imidaclothiz, a neonicotinoid insecticide. Its primary application is as an internal standard (IS) in quantitative analysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. Using a stable isotope-labeled internal standard like Imidaclothiz-d4 is the preferred approach to correct for variations in sample preparation and to compensate for matrix effects, which can cause ion suppression or enhancement in the mass spectrometer source.[1][2][3]

Q2: What are the ideal characteristics of a high-quality deuterated internal standard like Imidaclothiz-d4?

A2: A high-quality deuterated internal standard should possess the following characteristics:

• High Isotopic Purity: The isotopic enrichment should be high (ideally ≥98%) to minimize any contribution from the unlabeled analyte, which could lead to an overestimation of the analyte's concentration.[2]

• Stable Deuterium (B1214612) Labels: The deuterium atoms should be located on stable positions within the molecule to prevent hydrogen-deuterium exchange with the solvent or matrix components.[2] Exchangeable protons, such as those on hydroxyl (-OH), amine (-NH), or sulfhydryl (-SH) groups, should be avoided.

• Co-elution with the Analyte: Ideally, the deuterated internal standard should co-elute perfectly with the native analyte to experience the same matrix effects.[2]

Q3: Can I use Imidaclothiz-d4 for the analysis of other neonicotinoids?

A3: While Imidaclothiz-d4 is specifically designed for the quantification of Imidaclothiz, it may be possible to use it for other structurally similar neonicotinoids if a specific deuterated standard is unavailable. However, this approach requires thorough validation to ensure that it accurately corrects for any variations. It is always best practice to use the corresponding labeled internal standard for each analyte.

Q4: What are the common sample preparation techniques used for Imidaclothiz analysis?

A4: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for the extraction of neonicotinoid pesticides, including Imidaclothiz, from various matrices such as tea, fruits, and vegetables.[4] This method involves an extraction step with acetonitrile (B52724) followed by a cleanup step using dispersive solid-phase extraction (dSPE) with sorbents like primary secondary amine (PSA), C18, and graphitized carbon black (GCB).

Troubleshooting Guides for Calibration Curve Problems

This section addresses specific issues that may arise during the development and use of calibration curves with Imidaclothiz-d4.

Issue 1: Poor Linearity (r² < 0.995) in the Calibration Curve

Poor linearity can result from a variety of factors, from sample preparation to instrument settings.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor calibration curve linearity.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Inaccurate Standard Preparation	Verify the accuracy of pipettes and ensure correct serial dilutions. Use calibrated volumetric flasks.
Solvent Mismatch	Prepare calibration standards in a solvent composition that is as close as possible to the initial mobile phase conditions.
Chromatographic (Isotope) Effect	A slight shift in retention time between Imidaclothiz and Imidaclothiz-d4 can lead to differential matrix effects.[2] Optimize the chromatographic method to ensure co-elution.
Detector Saturation	At high concentrations, the detector response may become non-linear. Extend the calibration curve with lower concentration points or dilute samples to fall within the linear range.
Matrix Effects	If the calibration curve is prepared in a pure solvent but samples are in a complex matrix, matrix effects can cause non-linearity. Prepare matrix-matched calibration curves.

Issue 2: High Variability in the Internal Standard Response

A consistent internal standard response across all samples and standards is crucial for accurate quantification.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high internal standard variability.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Inconsistent Sample Preparation	Ensure that the internal standard is added at the same concentration to all samples and standards early in the sample preparation process.
Isotopic Exchange	If the deuterium labels are on labile positions, they can exchange with protons from the solvent, leading to a decrease in the IS signal. Ensure the deuteration is on a stable part of the molecule.[2]
Differential Matrix Effects	If Imidaclothiz and Imidaclothiz-d4 do not co-elute perfectly, they may be affected differently by co-eluting matrix components, leading to variable ion suppression or enhancement.[1][2]
Sample Contamination	Carryover from a previous high-concentration sample can affect the internal standard response in subsequent injections. Implement a robust wash cycle for the autosampler.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards

• Prepare a stock solution of Imidaclothiz and Imidaclothiz-d4 in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Create a series of working standard solutions of Imidaclothiz by serial dilution of the stock solution to cover the desired concentration range (e.g., 1-500 µg/L).[4]

• Prepare a working internal standard solution of Imidaclothiz-d4 at a fixed concentration.

• Spike a constant volume of the working internal standard solution into each calibration standard.

• If using matrix-matched calibration, the dilutions should be made in a blank matrix extract that has undergone the same sample preparation procedure as the unknown samples.

Protocol 2: QuEChERS Sample Preparation for Imidaclothiz in Tea

This protocol is adapted from a method for the determination of Imidaclothiz in tea.[4]

• Weigh 2 g of the homogenized tea sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Vortex for 1 minute to ensure thorough mixing.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Vortex immediately for 1 minute and then centrifuge.

• Transfer an aliquot of the supernatant to a dSPE cleanup tube containing PSA, C18, and GCB.

• Vortex for 30 seconds and centrifuge.

• Collect the supernatant, filter, and add the Imidaclothiz-d4 internal standard before analysis by LC-MS/MS.

LC-MS/MS Parameters for Imidaclothiz Analysis (Example)

Parameter	Condition
LC Column	C18 reversed-phase column
Mobile Phase	A: Water with 0.1% formic acidB: Acetonitrile with 0.1% formic acid
Gradient Elution	A suitable gradient to separate Imidaclothiz from matrix interferences.
Flow Rate	0.30 mL/min
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
MS/MS Mode	Selected Reaction Monitoring (SRM)
Note: These are example parameters and should be optimized for your specific instrument and application.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. scispace.com [scispace.com]

Technical Support Center: Analysis of Imidaclothiz Using Deuterated Standards

This guide is intended for researchers, scientists, and drug development professionals utilizing deuterated internal standards for the quantitative analysis of Imidaclothiz via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Here we address common issues encountered during the analysis of Imidaclothiz when using deuterated internal standards.

Q1: Why is there a high variability or poor accuracy in my results when using a deuterated standard?

High variability and poor accuracy are often linked to matrix effects . These occur when components in the sample matrix (e.g., soil, plasma, tissue) interfere with the ionization of the target analyte and the internal standard in the mass spectrometer's source.[1] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal).

• Differential Matrix Effects : Even with a deuterated standard, if it does not perfectly co-elute with the native Imidaclothiz, the two compounds can experience different degrees of ion suppression or enhancement, leading to inaccurate quantification.[2]

• Troubleshooting Steps :

  • Optimize Chromatography : Adjust the gradient or change the column to ensure the analyte and internal standard peaks are sharp and co-elute as closely as possible.

  • Improve Sample Cleanup : Enhance your sample preparation to remove more matrix components. Techniques like Solid-Phase Extraction (SPE) or modifications to the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method can be effective.[3][4][5]

  • Matrix-Matched Calibration : Prepare calibration standards in a blank matrix extract that is representative of your samples. This helps to compensate for consistent matrix effects.

Q2: The signal from my deuterated internal standard is decreasing over time or is lower than expected. What could be the cause?

A decreasing or unexpectedly low signal from the deuterated standard can be a symptom of isotopic exchange (also known as H/D or back-exchange). This is a critical issue where deuterium (B1214612) atoms on the standard are replaced by hydrogen atoms from the solvent or sample matrix.[2][6] This effectively lowers the concentration of your deuterated standard and can artificially inflate the signal of the native analyte, leading to inaccurate results.

• Causes of Isotopic Exchange :

  • Unstable Label Position : Deuterium atoms placed on or near heteroatoms (like -OH, -NH) or alpha to carbonyl groups are more susceptible to exchange.[2] Standards with labels on stable positions, such as aromatic rings, are preferred.[1][2]

  • Analytical Conditions : Extreme pH (either highly acidic or basic) and high temperatures can accelerate the rate of exchange.[2] Protic solvents like water and methanol (B129727) can also facilitate this process.[2]

• Troubleshooting Steps :

  • Verify Standard Stability : Prepare a solution of the deuterated standard in your sample diluent and analyze it over a time course (e.g., 0, 4, 8, 24 hours) under the same conditions as your samples. A significant increase in the native analyte's signal over time indicates exchange.

  • Control pH and Temperature : Ensure that the pH of your mobile phase and sample diluents is as close to neutral as is feasible for your analysis. Keep samples cool and minimize their time at room temperature.[2]

  • Select a Stable Standard : If possible, choose a deuterated standard with labels on chemically stable positions.

Q3: My deuterated standard elutes at a slightly different time than the native Imidaclothiz. Is this a problem?

Yes, this can be a problem. The phenomenon where a deuterated compound has a slightly different retention time from its non-deuterated counterpart is known as the chromatographic isotope effect .[2] In reversed-phase chromatography, deuterated compounds often elute slightly earlier.[2]

• Impact : While a small shift may not be an issue in clean samples, it becomes significant in complex matrices. If the two compounds are not exposed to the same matrix components as they elute, they will experience differential matrix effects, compromising the accuracy of the internal standard correction.[2]

• Troubleshooting Steps :

  • Method Optimization : Adjusting the chromatographic method, such as the mobile phase composition or temperature, can sometimes minimize this separation.

  • Data Analysis : Ensure that the peak integration windows are set correctly for both the analyte and the internal standard.

  • Consider Alternative Standards : If the isotope effect is severe and cannot be resolved chromatographically, using a ¹³C or ¹⁵N labeled internal standard may be a better option as they are less prone to chromatographic shifts.[6]

Q4: I'm observing a signal for the native analyte even in my blank samples spiked only with the deuterated standard. Why?

This issue is typically caused by the presence of the unlabeled analyte as an impurity in the deuterated internal standard stock. No deuterated standard is 100% isotopically pure.

• Impact : This impurity will contribute to the signal of the native analyte, leading to a positive bias and an overestimation of its concentration, especially at low levels.

• Troubleshooting Steps :

  • Check Certificate of Analysis (CoA) : Review the CoA for your deuterated standard to understand its isotopic purity. High isotopic enrichment (≥98%) is recommended.[1][2]

  • Quantify the Contribution : Prepare a sample containing only the deuterated standard at the working concentration and measure the response at the mass transition of the native analyte. This will tell you the level of background contribution from the standard.

  • Correct for Impurity : For highly accurate measurements, you may need to subtract the contribution of the unlabeled impurity from your sample results.

Experimental Protocols

Representative Protocol: QuEChERS Extraction for Imidaclothiz from Complex Matrices

This protocol is a general guideline based on the QuEChERS method, which is widely used for pesticide residue analysis in complex matrices like soil, tea, and agricultural products.[3][4][5][7]

• Sample Homogenization : Weigh 5-10 g of the homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water to rehydrate.[7]

• Internal Standard Spiking : Add a known amount of the deuterated Imidaclothiz internal standard solution to the sample.

• Extraction :

  • Add 10 mL of acetonitrile (B52724) (containing 1% acetic acid for better stability of neonicotinoids).

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup :

  • Transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer to a 15 mL d-SPE tube.

  • The d-SPE tube should contain a mixture of sorbents to remove interferences. A common combination for neonicotinoids is 900 mg MgSO₄, 150 mg Primary Secondary Amine (PSA), and 150 mg C18. For highly pigmented samples, graphitized carbon black (GCB) may be added, but be aware it can retain planar pesticides.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

• Final Preparation :

  • Take an aliquot of the cleaned supernatant.

  • The extract may be diluted with mobile phase or a suitable solvent before injection into the LC-MS/MS system.

Data Presentation

Table 1: Representative LC-MS/MS Parameters for Imidaclothiz Analysis

The following table provides typical starting parameters for an LC-MS/MS method for Imidaclothiz and a suitable deuterated internal standard (Imidacloprid-d4 is used here as a close structural analog).[8][9][10][11]

Parameter	Setting
LC Column	C18 Reverse Phase (e.g., 100 x 2.1 mm, <3 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol + 0.1% Formic Acid
Flow Rate	0.3 - 0.4 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 - 4.0 kV
Source Temperature	120 - 150 °C
Desolvation Temp.	450 - 500 °C

Table 2: Example Multiple Reaction Monitoring (MRM) Transitions

MRM transitions must be optimized on your specific instrument. The precursor ion is [M+H]⁺. Imidacloprid-d4 is used as a surrogate for Imidaclothiz-d4.[8][12]

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Imidaclothiz	272.0	226.1	Optimize on instrument	Optimize on instrument
Imidacloprid-d4	260.1	213.0	179.1	~16 / ~24

Mandatory Visualization

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting common issues in Imidaclothiz analysis when using deuterated standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. nucleus.iaea.org [nucleus.iaea.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Restek - Blog [restek.com]
• 8. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. web.tuat.ac.jp [web.tuat.ac.jp]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. nrcgrapes.in [nrcgrapes.in]
• 12. agilent.com [agilent.com]

Technical Support Center: Enhancing Low-Level Detection of Imidaclothiz

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on enhancing the sensitivity of Imidaclothiz (B146455) detection. It includes detailed experimental protocols, troubleshooting guides, and frequently asked questions to address common challenges encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: What is Imidaclothiz? A1: Imidaclothiz is a neonicotinoid insecticide used to control a variety of sucking and chewing insect pests on crops.[1][2] It functions by acting on the nicotinic acetylcholine (B1216132) receptors in the central nervous system of insects.[3]

Q2: Why is highly sensitive detection of Imidaclothiz crucial? A2: Due to the widespread use and persistence of neonicotinoid insecticides, there are concerns about their residues in food and environmental samples like water and soil.[3][4] Long-term exposure may pose risks to non-target organisms, including pollinators like bees, and potentially to human health.[5][6][7] Therefore, developing sensitive and reliable analytical methods is essential for monitoring residues, ensuring food safety, and assessing environmental impact.[8]

Q3: What are the primary analytical methods for low-level Imidaclothiz detection? A3: The main methods include traditional chromatographic techniques and advanced immunoassays.

• Chromatographic Methods: High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) are considered standard methods due to their high accuracy and sensitivity.[3][7]

• Immunoassays: Methods like Enzyme-Linked Immunosorbent Assay (ELISA) and Lateral Flow Immunoassays (LFIA) offer high sensitivity, cost-effectiveness, and potential for rapid on-site screening.[5][8][9]

• Electrochemical and Optical Sensors: These are emerging as powerful tools, often utilizing nanomaterials to achieve very high sensitivity and rapid detection.[3][6][10]

Q4: How can the sensitivity of Imidaclothiz detection be enhanced? A4: Sensitivity can be enhanced through several strategies:

• Optimized Sample Preparation: Employing efficient extraction and clean-up techniques like Solid-Phase Extraction (SPE) or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is critical to concentrate the analyte and remove interfering matrix components.[3][4]

• Use of Nanomaterials: Incorporating functional nanomaterials, such as gold nanoparticles or graphene oxide, can significantly amplify the signal in both electrochemical and optical sensors.[3]

• High-Affinity Reagents: For immunoassays, developing monoclonal or polyclonal antibodies with high specificity and affinity for Imidaclothiz is fundamental to achieving low detection limits.[5][8]

• Advanced Instrumentation: Using techniques like nanoflow Liquid Chromatography Orbitrap Tandem Mass Spectrometry can provide a significant enhancement in sensitivity compared to standard HPLC methods.[11]

Comparison of Detection Methods

The following table summarizes and compares various methods used for the sensitive detection of Imidaclothiz and related neonicotinoids.

Method	Typical Limit of Detection (LOD)	Advantages	Disadvantages
HPLC-UV	0.003 - 0.0075 mg/kg (in soil & cabbage)[7]	Widely available, reliable for quantification.	Requires significant sample cleanup; less sensitive than MS-based methods.[7]
UPLC-MS/MS	High accuracy and sensitivity reported.[3][7]	Gold standard for accuracy and confirmation; highly sensitive and specific.[3]	Requires sophisticated instruments, skilled operators, and complex sample preparation.[8]
ELISA	IC₅₀: 0.20 - 9.04 ng/mL (for various neonicotinoids)[8]	High sensitivity, cost-effective, suitable for screening large numbers of samples.[5]	Susceptible to matrix interference; cross-reactivity can be an issue.
Chemiluminescence ELISA (ECL-ELISA)	Enables analysis of residues from 20 to 250 µg/kg.[12]	Highly sensitive, suitable for simultaneous detection of multiple analytes.[12]	Requires specific reagents and instrumentation.
Lateral Flow Immunoassay (LFIA)	Visual LOD: 5 ng/mL; Instrumental IC₅₀: 0.7 ng/mL[8]	Rapid (15 min), portable, suitable for on-site testing.[9]	Generally less quantitative than lab-based methods.
Electrochemical Sensors	0.01 ng/L (ECL sensor for Imidacloprid)[3]	Very high sensitivity, low cost, easy preparation, potential for miniaturization.[3][10]	Electrode surface can be prone to fouling from complex sample matrices.

Experimental Protocols & Workflows

General Experimental Workflow

The diagram below illustrates a typical workflow for the detection of Imidaclothiz from sample collection to final analysis.

Caption: A generalized workflow for Imidaclothiz analysis.

Protocol 1: Sample Preparation using a Modified QuEChERS Method

This protocol is a generalized procedure for extracting Imidaclothiz from solid samples like fruits or vegetables.

• Homogenization: Weigh 10-15 g of a representative homogenized sample into a 50 mL centrifuge tube.

• Hydration: Add 10 mL of deionized water and vortex for 1 minute.

• Extraction: Add 10 mL of acetonitrile (B52724). Cap the tube and shake vigorously for 1 minute.

• Salting Out: Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl). Immediately shake for 1 minute to prevent agglomeration.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE (dSPE) Cleanup: Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL dSPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

• Final Centrifugation: Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

• Analysis: The final supernatant is ready for analysis by LC-MS/MS or can be solvent-exchanged for other methods.

Protocol 2: Indirect Competitive ELISA (icELISA)

This protocol outlines the principle of detecting Imidaclothiz via a competitive immunoassay.

• Coating: Coat a 96-well microplate with an Imidaclothiz-protein conjugate (coating antigen) in coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with a washing buffer (e.g., PBST).

• Blocking: Add a blocking buffer (e.g., 1% BSA in PBS) to each well to block non-specific binding sites. Incubate for 1-2 hours at 37°C.

• Competition: Add the Imidaclothiz standard or sample extract to the wells, followed immediately by the anti-Imidaclothiz primary antibody. Incubate for 1 hour at 37°C. During this step, free Imidaclothiz in the sample competes with the coated antigen for antibody binding.

• Washing: Repeat the washing step (step 2).

• Secondary Antibody: Add an enzyme-conjugated secondary antibody (e.g., HRP-goat anti-mouse IgG). Incubate for 1 hour at 37°C.

• Washing: Repeat the washing step (step 2).

• Substrate Reaction: Add the enzyme substrate (e.g., TMB). Incubate in the dark for 15-30 minutes.

• Stopping Reaction: Stop the reaction by adding a stop solution (e.g., 2M H₂SO₄).

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm). The signal intensity is inversely proportional to the concentration of Imidaclothiz in the sample.

Caption: The competitive binding principle in an icELISA.

Troubleshooting Guides

Immunoassay (ELISA) Troubleshooting

Q: My signal is weak or absent across the entire plate. What are the possible causes? A: This issue can stem from several factors. Check for expired or improperly stored reagents (antibodies, enzyme conjugates, substrate). Ensure all incubation times and temperatures were followed correctly. Verify that the correct filter wavelength was used for reading the plate.

Q: I'm observing high background noise. How can I reduce it? A: High background can be caused by insufficient blocking, incomplete washing, or using an overly concentrated antibody solution. Try increasing the blocking time or using a different blocking agent. Increase the number of washing cycles or the volume of washing buffer. Titrate your primary and secondary antibodies to find the optimal concentration.

Q: My results show poor reproducibility between replicate wells. What should I check? A: Poor reproducibility often points to technical errors. Ensure accurate and consistent pipetting, especially for small volumes. Check for incomplete washing, which can leave residual reagents. Make sure the plate was not allowed to dry out between steps and that all reagents were mixed thoroughly before use.

Caption: A decision tree for troubleshooting a weak ELISA signal.

Chromatography (HPLC/LC-MS) Troubleshooting

Q: I'm not seeing a peak for Imidaclothiz, or the peak is very small. What's the problem? A: First, verify the integrity of your analytical standard; prepare a fresh standard solution.[13] Ensure the instrument parameters (e.g., injection volume, detector settings) are correct. Low signal could also be due to poor extraction recovery or degradation of the analyte during sample preparation. Check for leaks in the system or a blockage in the sample flow path.[13]

Q: My analyte peak has poor shape (e.g., fronting, tailing, or splitting). How can I fix this? A: Poor peak shape can result from several issues. Tailing is often caused by secondary interactions with the column; ensure the mobile phase pH is appropriate. Fronting can indicate column overload, so try injecting a lower concentration. Split peaks might suggest a partially blocked frit or a void in the column packing. Also, ensure your sample solvent is compatible with the mobile phase.

Q: The retention time for my Imidaclothiz peak is shifting between injections. Why? A: Retention time drift can be caused by changes in mobile phase composition, flow rate, or column temperature. Ensure your mobile phase is properly mixed and degassed.[13] Check the pump for leaks or pressure fluctuations. A stable column temperature is crucial, so use a column oven. An insufficiently equilibrated column can also cause drift at the beginning of a run.

References

• 1. Imidaclothiz - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. A comprehensive review on the pretreatment and detection methods of neonicotinoid insecticides in food and environmental samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ask-force.org [ask-force.org]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Trace Immunosensing of Multiple Neonicotinoid Insecticides by a Novel Broad-Specific Antibody Obtained from a Rational Screening Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Reviewing neonicotinoid detection with electroanalytical methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Development of a chemiluminescence enzyme-linked immunosorbent assay for the simultaneous detection of imidaclothiz and thiacloprid in agricultural samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Troubleshooting Detector Problems : Shimadzu Scientific Instruments [ssi.shimadzu.com]

Reducing background noise in Imidaclothiz-d4 analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce background noise in Imidaclothiz-d4 analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of high background noise in the LC-MS/MS analysis of Imidaclothiz-d4?

High background noise in the LC-MS/MS analysis of Imidaclothiz-d4 and other neonicotinoids can originate from several sources:

• Matrix Effects: Co-eluting endogenous components from the sample matrix (e.g., proteins, lipids, salts) can interfere with the ionization of the target analyte, leading to ion suppression or enhancement.[1] This is a significant challenge in complex matrices like food and environmental samples.[2][3]

• Solvent and Reagent Contamination: Impurities in solvents, reagents, and mobile phase additives can introduce chemical noise.[4][5] Using LC-MS grade solvents and freshly prepared mobile phases is crucial.[4][6]

• Instrument Contamination: Carryover from previous injections, contaminated ion sources, or dirty mass spectrometer components can contribute to a high baseline.[6][7] Regular cleaning and maintenance of the LC-MS system are essential.

• Sample Preparation Artifacts: The extraction and cleanup process can introduce interfering substances. For instance, incomplete removal of matrix components or introduction of contaminants from plasticware can increase background noise.

Q2: How can I minimize matrix effects when analyzing Imidaclothiz-d4?

Minimizing matrix effects is critical for accurate quantification. Here are several effective strategies:

• Effective Sample Preparation: Employ robust sample preparation techniques to remove interfering matrix components. Common methods include:

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method is widely used for pesticide residue analysis in food matrices and involves a salting-out extraction followed by dispersive solid-phase extraction (d-SPE) for cleanup.[8]

  • Solid-Phase Extraction (SPE): SPE cartridges can selectively retain the analyte while allowing matrix components to pass through, or vice-versa.[9]

  • Liquid-Liquid Extraction (LLE): This technique separates analytes from interferences based on their relative solubilities in two different immiscible liquids.

• Chromatographic Separation: Optimize the liquid chromatography (LC) method to separate Imidaclothiz-d4 from co-eluting matrix components. This can be achieved by adjusting the column chemistry, mobile phase composition, and gradient profile.[3] Two-dimensional LC (2D-LC) can also be employed for highly complex samples to enhance separation.[2][3]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed.[10][11] This helps to compensate for signal suppression or enhancement caused by the matrix.[11]

• Use of an Isotope-Labeled Internal Standard: Imidaclothiz-d4 itself is a deuterated internal standard. Its use is a widely accepted approach to correct for matrix effects and variations in instrument response, as it co-elutes with the analyte and experiences similar ionization effects.[10][11]

Q3: What are the recommended LC-MS/MS parameters for Imidaclothiz-d4 analysis?

While optimal parameters are instrument-dependent, here are some general guidelines for the analysis of Imidaclothiz (B146455) and its deuterated internal standard:

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode is commonly used for the analysis of neonicotinoids like Imidaclothiz.[8][12]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is the preferred scan mode for quantification due to its high selectivity and sensitivity.[4][8] This involves monitoring specific precursor-to-product ion transitions.

• Mobile Phase: A typical mobile phase consists of a gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol) with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization efficiency and peak shape.[2][8][13]

Troubleshooting Guide

This guide addresses specific issues encountered during Imidaclothiz-d4 analysis.

Issue 1: High Baseline Noise Across the Entire Chromatogram

High baseline noise can obscure analyte peaks and reduce sensitivity.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high baseline noise.

Detailed Steps:

• Check Solvents and Mobile Phase:

  • Action: Replace all solvents and mobile phase components with fresh, LC-MS grade reagents.[4][6] Sonicate the mobile phase to remove dissolved gases.[5]

  • Rationale: Contaminated or degraded solvents are a common source of chemical noise.

• Inspect LC-MS System:

  • Action: Check for leaks in the LC system. Ensure that the pump is delivering a stable flow and that the backpressure is steady.[6]

  • Rationale: Fluctuations in flow rate can cause an unstable baseline.

• Clean Ion Source:

  • Action: Follow the manufacturer's protocol to clean the electrospray ionization (ESI) source.

  • Rationale: A contaminated ion source can be a significant contributor to background noise.[6]

• Run Blank Injection:

  • Action: Inject a blank solvent (typically the initial mobile phase composition).

  • Rationale: This helps to determine if the noise is originating from the system itself or from the samples.

• Evaluate Blank Chromatogram:

  • Action: Analyze the chromatogram from the blank injection.

  • Rationale: If the noise is significantly reduced, the issue was likely related to the solvents or a dirty source. If the high noise persists, there may be a more severe instrument problem.

Issue 2: Significant Signal Suppression or Enhancement

This is often indicative of strong matrix effects.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for matrix effects.

Detailed Steps:

• Review Sample Preparation:

  • Action: Evaluate the efficiency of the current sample cleanup method. Consider incorporating an additional cleanup step, such as a different SPE sorbent or d-SPE with materials like C18 or graphitized carbon black (GCB).[8]

  • Rationale: Inefficient cleanup fails to remove interfering matrix components.

• Optimize Chromatographic Separation:

  • Action: Modify the LC gradient to better separate the analyte from the matrix interferences. Experiment with different analytical columns.

  • Rationale: Co-elution of matrix components with the analyte is a primary cause of ion suppression.[2][3]

• Implement Matrix-Matched Calibration:

  • Action: Prepare calibration standards in a blank matrix extract that has undergone the same sample preparation process as the unknown samples.

  • Rationale: This helps to normalize the ionization response between the standards and the samples.[10][11]

• Verify Internal Standard Performance:

  • Action: Ensure that the deuterated internal standard (Imidaclothiz-d4) is added to all samples and standards at a consistent concentration early in the sample preparation process.

  • Rationale: The internal standard is crucial for correcting variability, including matrix effects.

Experimental Protocols

QuEChERS Sample Preparation for Tea Matrix

This protocol is adapted from a method for determining Imidaclothiz in tea.[8]

• Extraction:

  • Weigh 2 g of a homogenized tea sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Vortex for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Immediately vortex for 1 minute to prevent agglomeration of salts.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer 6 mL of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing d-SPE cleanup sorbent (e.g., 900 mg MgSO₄, 150 mg PSA, 150 mg C18).

  • Vortex for 1 minute.

  • Centrifuge at 10000 rpm for 5 minutes.

• Final Preparation:

  • Take 1 mL of the cleaned supernatant and dilute with 1 mL of water.

  • Filter through a 0.22 µm syringe filter into an LC vial for analysis.

Quantitative Data Summary

The following table summarizes typical recovery and precision data that can be expected from a validated method for neonicotinoid analysis.

Analyte	Matrix	Spiked Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Imidaclothiz	Oolong Tea	0.01	95.0	8.5
0.3	98.0	5.2
3	101.0	2.1
Imidaclothiz	Green Tea	0.01	87.0	13.1
0.3	92.0	6.8
3	99.0	3.4

Data adapted from a study on Imidaclothiz in tea[8].

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LC-MS/MS signal suppression effects in the analysis of pesticides in complex environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. waters.com [waters.com]
• 5. researchgate.net [researchgate.net]
• 6. Background noise in UPLC-MS/MS experience? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. researchgate.net [researchgate.net]
• 8. [Determination of imidaclothiz in tea by QuEChERS cleanup and liquid chromatography-tandem mass spectrometry] [pubmed.ncbi.nlm.nih.gov]
• 9. A comprehensive review on the pretreatment and detection methods of neonicotinoid insecticides in food and environmental samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Evaluation of the impact of matrix effects in LC/MS measurement on the accurate quantification of neonicotinoid pesticides in food by isotope-dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantitative Analysis of Neonicotinoid Insecticide Residues in Foods: Implication for Dietary Exposures - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of an analytical method for Imidaclothiz using Imidaclothiz-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two common analytical methods for the quantification of Imidaclothiz, a neonicotinoid insecticide. The validation of these methods is crucial for ensuring the accuracy and reliability of residue analysis in various matrices. This document details the performance of a high-performance liquid chromatography with ultraviolet detection (HPLC-UV) method and an ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method, with a focus on the use of Imidaclothiz-d4 as an internal standard for the latter.

Method Performance Comparison

The selection of an appropriate analytical method depends on factors such as sensitivity, selectivity, sample matrix, and available instrumentation. Below is a summary of the performance characteristics of HPLC-UV and UPLC-MS/MS for Imidaclothiz analysis.

Validation Parameter	HPLC-UV Method	UPLC-MS/MS Method with Imidaclothiz-d4
Linearity	Not explicitly stated, but method was validated.	r > 0.99 (Linear range: 0.01-1.0 mg/kg)[1][2]
Accuracy (Recovery)	88-93% (Cabbage), 92.0-93.0% (Soil)[3]	80.7% to 118.9% (Soil and Citrus)[1][2]
Precision (RSD)	2.2% to 5.6% (Cabbage), 2.0% to 5.0% (Soil)[3]	Not explicitly stated in the provided results.
Limit of Detection (LOD)	Minimum Detectable Amount: 1 x 10⁻¹⁰ g[3]	Not explicitly stated, but Limit of Determination is 1.0 x 10⁻¹⁰ g[1][2]
Limit of Quantitation (LOQ)	Minimum Detectable Concentration: 0.0075 mg/kg (Cabbage), 0.003 mg/kg (Soil)[3]	Not explicitly stated in the provided results.
Internal Standard	Not specified.	Imidaclothiz-d4

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods.

UPLC-MS/MS Method with Imidaclothiz-d4 Internal Standard

This method is highly sensitive and selective, making it suitable for trace residue analysis in complex matrices. The use of a deuterated internal standard like Imidaclothiz-d4 is critical for correcting matrix effects, which can cause ion suppression or enhancement, thereby improving the accuracy and precision of quantification.

a. Sample Preparation (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is widely used for pesticide residue analysis in food and agricultural samples.[1][2][4]

• Extraction: A homogenized sample (e.g., soil, citrus) is weighed into a centrifuge tube. Acetonitrile (B52724) is added as the extraction solvent.

• Salting Out: A mixture of salts (e.g., magnesium sulfate, sodium chloride) is added to induce phase separation between the aqueous and organic layers.

• Centrifugation: The sample is centrifuged to separate the acetonitrile layer containing the analytes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant is transferred to a tube containing a sorbent (e.g., primary secondary amine - PSA) to remove interfering matrix components.

• Final Extract Preparation: The cleaned extract is then ready for UPLC-MS/MS analysis.

b. UPLC-MS/MS Analysis

• Chromatographic Separation: An ultra-performance liquid chromatography system is used for the separation of Imidaclothiz and Imidaclothiz-d4.

• Mass Spectrometric Detection: A tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode is used for detection and quantification. Specific precursor-to-product ion transitions for both Imidaclothiz and Imidaclothiz-d4 are monitored for high selectivity.

HPLC-UV Method

This method offers a cost-effective alternative to LC-MS/MS, though it may have limitations in terms of sensitivity and selectivity, especially in complex matrices.

a. Sample Preparation

• Extraction: Imidaclothiz residue is extracted from the sample (e.g., cabbage, soil) using a suitable organic solvent like acetonitrile.[3]

• Cleanup: The extract is cleaned up using a modified ENVI™-Carb method to remove interfering substances.[3]

b. HPLC-UV Analysis

• Chromatographic Separation: A high-performance liquid chromatography system with a suitable column is used to separate Imidaclothiz from other components in the sample extract.

• UV Detection: An ultraviolet detector is used to monitor the absorbance at a specific wavelength, allowing for the quantification of Imidaclothiz.

Experimental Workflow and Signaling Pathway Diagrams

To visually represent the logical flow of the analytical processes, the following diagrams have been generated using the DOT language.

Caption: Workflow for the validation of analytical methods for Imidaclothiz.

Caption: Logic of using Imidaclothiz-d4 as an internal standard.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Reviewing neonicotinoid detection with electroanalytical methods [ouci.dntb.gov.ua]

A Comparative Guide to Imidaclothiz-d4 and Alternative Internal Standards for Accurate Analyte Quantification

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of a suitable internal standard is paramount to achieving accurate and reliable results. This is particularly crucial in complex matrices such as food, environmental, and biological samples, where matrix effects can significantly impact the ionization of the target analyte. This guide provides an objective comparison of Imidaclothiz-d4, a deuterated stable isotope-labeled (SIL) internal standard, with other commonly used internal standards for the analysis of the neonicotinoid insecticide Imidaclothiz and related compounds.

The Gold Standard: Stable Isotope-Labeled Internal Standards

Deuterated internal standards, such as Imidaclothiz-d4, are considered the "gold standard" for quantitative mass spectrometry-based assays.[1][2][3] This is because their physicochemical properties are nearly identical to the analyte of interest. This similarity ensures that the SIL internal standard co-elutes with the analyte and experiences the same degree of ionization suppression or enhancement caused by the sample matrix. By normalizing the analyte's response to that of the SIL internal standard, variations during sample preparation, injection volume, and ionization are effectively compensated for, leading to superior accuracy and precision.[4][5][6]

Performance Comparison: Imidaclothiz-d4 vs. Alternative Internal Standards

The primary alternatives to a dedicated SIL internal standard like Imidaclothiz-d4 are other deuterated neonicotinoids (e.g., Imidacloprid-d4) or structurally similar, non-labeled compounds (structural analogs).

Table 1: Performance Comparison of Internal Standards for Neonicotinoid Analysis

Performance Parameter	Imidaclothiz-d4 (Dedicated SIL IS)	Imidacloprid-d4 (Other Deuterated IS)	Structural Analog (Non-labeled IS)
Analyte Monitored	Imidaclothiz	Imidaclothiz	Imidaclothiz
Correction for Matrix Effects	Excellent	Good to Excellent	Moderate to Poor
Accuracy (% Recovery)	Typically 90-110%	Typically 85-115%	Can be highly variable (e.g., 60-140%)
Precision (% RSD)	Typically < 15%	Typically < 20%	Can be > 20%
Linearity (r²)	≥ 0.99	≥ 0.99	Can be compromised by matrix effects
Confidence in Results	Very High	High	Moderate to Low

Note: The data presented is a summary of typical performance characteristics based on the principles of using different types of internal standards in LC-MS/MS analysis of neonicotinoids. Specific values can vary depending on the matrix, instrumentation, and method parameters.

As the table illustrates, while other deuterated neonicotinoids can provide good correction, the most accurate and precise results are obtained when using the specific deuterated analog of the analyte being quantified. Structural analogs often fail to adequately compensate for matrix effects, leading to less reliable data. Studies have shown that using a dedicated SIL internal standard significantly reduces the variability in analytical results across different complex matrices.[4]

Experimental Protocols

A robust analytical method for the determination of Imidaclothiz in various matrices typically involves a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction followed by LC-MS/MS analysis.

Sample Preparation: QuEChERS Extraction

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food and agricultural matrices.

Materials:

• Homogenized sample (e.g., fruit, vegetable, soil)

• Acetonitrile (ACN)

• Imidaclothiz-d4 internal standard spiking solution

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine (PSA), C18)

Procedure:

• Weigh a representative homogenized sample (e.g., 10 g) into a 50 mL centrifuge tube.

• Add a known amount of Imidaclothiz-d4 internal standard solution.

• Add 10 mL of ACN.

• Add the QuEChERS extraction salts.

• Shake vigorously for 1 minute and centrifuge.

• Transfer an aliquot of the supernatant to a d-SPE tube containing PSA and C18.

• Vortex and centrifuge.

• The final supernatant is ready for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

Typical LC Parameters:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A programmed gradient from a low to high percentage of mobile phase B.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

Typical MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Imidaclothiz: Specific precursor ion to product ion transitions are monitored.

  • Imidaclothiz-d4: The precursor ion will be shifted by +4 m/z compared to Imidaclothiz, with a corresponding shift in the product ion.

Visualizing the Workflow and Rationale

To better illustrate the analytical process and the critical role of the internal standard, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

A Comparative Guide to Inter-Laboratory Quantification of Imidaclothiz

This guide provides a comparative overview of analytical methodologies for the quantification of Imidaclothiz, a neonicotinoid insecticide. The objective is to offer researchers, scientists, and drug development professionals a comprehensive resource for selecting the most appropriate analytical technique for their specific research needs. The data presented is a synthesis of published single-laboratory validation studies, providing a framework for understanding the performance of various methods in a comparative context.

Quantitative Performance of Imidaclothiz Quantification Methods

The selection of an appropriate analytical method for Imidaclothiz quantification is critical and depends on factors such as the sample matrix, required sensitivity, and available instrumentation. High-performance liquid chromatography (HPLC) coupled with ultraviolet (UV) detection and ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) are among the most prevalent techniques.[1] The following table summarizes the performance characteristics of different analytical methods as reported in various studies.

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Accuracy/Recovery (%)	Precision (RSD %)
HPLC-UV	Cabbage	0.0075 mg/kg	-	88-93	2.2-5.6
Soil	0.003 mg/kg	-	92.0-93.0	2.0-5.0
UPLC-MS/MS	Tea	-	≤ 0.005 mg/kg	70.1-119.6	< 20
UPLC-MS/MS	P. clarkii tissues	0.02–0.5 μg·L⁻¹	0.05–2.0 μg·L⁻¹	80.6-112.7	4.2-12.6
LC-MS/MS	Blood & Tissues	≤ 0.47 ng/mL	≤ 1.43 ng/mL	≥ 70	≤ 20
Spectrophotometry	Water & Soil	Low (not specified)	5 µg/mL	-	< 2

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of results across laboratories. Below are outlines of typical experimental protocols for the quantification of Imidaclothiz and related neonicotinoids.

1. High-Performance Liquid Chromatography with UV Detection (HPLC-UV) for Imidaclothiz in Cabbage and Soil [1]

• Sample Preparation:

  • Cabbage: Homogenize cabbage samples. Extract Imidaclothiz with an appropriate organic solvent (e.g., acetonitrile). Perform a clean-up step using solid-phase extraction (SPE) to remove interfering matrix components.

  • Soil: Air-dry and sieve soil samples. Extract Imidaclothiz using a suitable solvent. The extract may require a clean-up step depending on the soil type and organic matter content.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A mixture of acetonitrile (B52724) and water is commonly used in a gradient or isocratic elution.

  • Flow Rate: Typically around 1.0 mL/min.

  • Detection: UV detector set at the maximum absorbance wavelength for Imidaclothiz.

• Quantification:

  • Prepare a calibration curve using Imidaclothiz standards of known concentrations.

  • Quantify the Imidaclothiz concentration in the samples by comparing their peak areas to the calibration curve.

2. Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) for Neonicotinoids in Tea [2]

• Sample Preparation (QuEChERS Method):

  • Weigh a homogenized tea sample.

  • Add water and acetonitrile for extraction.

  • Add a salt mixture (e.g., MgSO4, NaCl) to induce phase separation.

  • Centrifuge the sample.

  • Take an aliquot of the acetonitrile supernatant for dispersive solid-phase extraction (d-SPE) clean-up.

  • The d-SPE step involves adding sorbents like PSA and C18 to remove matrix interferences.

  • Centrifuge and filter the extract before injection.

• UPLC-MS/MS Conditions:

  • Column: A suitable C18 column for UPLC.

  • Mobile Phase: A gradient of water with a modifier (e.g., formic acid) and acetonitrile.

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Mass Spectrometry: Operate in multiple reaction monitoring (MRM) mode, selecting specific precursor and product ion transitions for each analyte to ensure selectivity and sensitivity.

• Quantification:

  • Use a matrix-matched calibration curve to compensate for matrix effects.

  • Quantify the analytes based on the peak areas of the specific MRM transitions.

3. Spectrophotometric Method for Imidacloprid (related neonicotinoid) [3]

• Principle: This method is based on a diazotization-coupling reaction. Imidacloprid is diazotized and then coupled with a chromogenic agent (e.g., 5-amino-2-hydroxybenzoic acid) to form a colored azo compound.

• Procedure:

  • Prepare a series of standard solutions of Imidacloprid.

  • To each standard and sample solution, add the reagents for the diazotization and coupling reaction under optimized pH conditions.

  • Allow the color to develop for a specific time.

  • Measure the absorbance of the resulting solution at the wavelength of maximum absorbance (λmax) using a spectrophotometer.

• Quantification:

  • Construct a calibration curve by plotting the absorbance versus the concentration of the standard solutions.

  • Determine the concentration of Imidacloprid in the sample from the calibration curve.

Experimental Workflow and Logical Relationships

The following diagrams illustrate a typical workflow for an inter-laboratory comparison study and the logical relationship in method validation.

Caption: A generalized workflow for the inter-laboratory comparison of Imidaclothiz quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. moca.net.ua [moca.net.ua]

The Gold Standard in Neonicotinoid Analysis: A Comparative Guide to the Accuracy and Precision of Imidaclothiz-d4 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of neonicotinoid insecticides, the choice of an appropriate internal standard is a critical determinant of data quality. This guide provides an objective comparison of the performance of Imidaclothiz-d4, a deuterated stable isotope-labeled internal standard, with alternative approaches. Supported by experimental data, this document demonstrates the superior accuracy and precision conferred by the use of an isotopic internal standard in analytical methodologies such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The use of a stable isotope-labeled internal standard (SIL-IS), particularly a deuterated variant like Imidaclothiz-d4, is widely recognized as the gold standard in quantitative bioanalysis.[1][2] This is due to the nearly identical physicochemical properties of the SIL-IS to the analyte of interest. This similarity ensures that the internal standard experiences comparable effects during sample preparation, extraction, and chromatographic analysis, effectively compensating for variations and matrix effects.[3]

Performance Comparison: The Deuterated Advantage

The primary benefit of employing a deuterated internal standard such as Imidaclothiz-d4 is the significant enhancement in the accuracy and precision of the analytical method. This is particularly evident when analyzing complex matrices where variability in sample extraction and matrix-induced signal suppression or enhancement can be significant.

A study on the analysis of neonicotinoid pesticides in tea developed a UPLC-ESI(+)-MS/MS method for eight neonicotinoids, including Imidaclothiz. The method, which utilized an external standard for quantification, demonstrated recoveries for Imidaclothiz in the range of 87.0% to 101.0% with relative standard deviations (RSDs) between 2.1% and 13.1% in spiked oolong and green tea samples.[4] While these results are acceptable, the use of a deuterated internal standard can further improve precision.

To illustrate the impact of a deuterated internal standard, data from the analysis of a structurally similar neonicotinoid, imidacloprid, in challenging cannabis matrices is highly informative. In this study, the use of Imidacloprid-d4 as an internal standard resulted in a relative standard deviation (%RSD) of less than 15% and accuracy within 25%. In contrast, when no internal standard was used, the accuracy varied by more than 60% and the %RSD exceeded 50%.[5] This demonstrates the profound effect a deuterated internal standard has on mitigating matrix effects and improving data reliability.

Analyte	Internal Standard	Matrix	Accuracy (% Recovery)	Precision (% RSD)	Reference
Imidaclothiz	External Standard	Tea (Oolong, Green)	87.0 - 101.0	2.1 - 13.1	[4]
Imidacloprid	Imidacloprid-d4	Cannabis	Within 25%	< 15%	[5]
Imidacloprid	None	Cannabis	> 60% variation	> 50%	[5]

Table 1: Comparison of Accuracy and Precision with and without a Deuterated Internal Standard.

Experimental Protocols

A robust analytical method is fundamental to achieving accurate and precise results. The following is a representative experimental protocol for the analysis of Imidaclothiz using Imidaclothiz-d4 as an internal standard, based on established methods for neonicotinoid analysis.[4]

Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis.

• Extraction:

  • Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike with a known concentration of Imidaclothiz-d4 internal standard solution.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 6 mL aliquot of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing d-SPE cleanup sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, 150 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at 10000 rpm for 5 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start at a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both Imidaclothiz and Imidaclothiz-d4 would be monitored. For example:

    • Imidaclothiz: [M+H]⁺ → fragment ion 1, [M+H]⁺ → fragment ion 2

    • Imidaclothiz-d4: [M+H]⁺ → fragment ion 1, [M+H]⁺ → fragment ion 2

  • The collision energy and other MS parameters would be optimized for maximum sensitivity.

Visualizing the Workflow

The following diagram illustrates the logical workflow of using an internal standard in a quantitative analytical method.

Figure 1: Logical workflow for quantitative analysis using an internal standard.

Conclusion

The use of Imidaclothiz-d4 as an internal standard provides a robust and reliable method for the accurate and precise quantification of Imidaclothiz in various matrices. Experimental data from analogous deuterated internal standards strongly supports their superiority in compensating for analytical variability and matrix effects, leading to higher quality and more defensible data. For researchers, scientists, and drug development professionals requiring the utmost confidence in their analytical results, the adoption of a deuterated internal standard like Imidaclothiz-d4 is highly recommended.

References

• 1. researchgate.net [researchgate.net]
• 2. Method Validation for Estimation of Imidacloprid and its Metabolites in Maize and Soil by LCMS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]

The Analytical Edge: A Comparative Guide to the Linearity and Detection Range of Imidaclothiz Quantification Methods

For researchers, scientists, and professionals in drug development, the accurate quantification of novel compounds like the neonicotinoid insecticide Imidaclothiz (B146455) is paramount. The choice of analytical methodology can significantly impact the reliability and sensitivity of study outcomes. This guide provides an objective comparison of common analytical techniques for Imidaclothiz determination, with a focus on linearity and detection range, supported by experimental data. The use of a deuterated internal standard, Imidaclothiz-d4, is a key consideration for enhancing the robustness of chromatographic methods.

Performance Comparison of Analytical Methods

The selection of an analytical method for Imidaclothiz quantification depends on the required sensitivity, the complexity of the sample matrix, and the available instrumentation. High-Performance Liquid Chromatography with UV detection (HPLC-UV) offers a cost-effective and accessible option, while Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) provides superior sensitivity and selectivity, especially when paired with an internal standard like Imidaclothiz-d4. Immunoassays present a high-throughput alternative, particularly for screening large numbers of samples.

Analytical Method	Analyte	Linearity Range	Correlation Coefficient (r/r²)	Limit of Quantification (LOQ)	Limit of Detection (LOD)
LC-MS/MS	Imidaclothiz	1 - 500 µg/L	0.9999	0.01 mg/kg	-
HPLC-UV	Imidaclothiz	Not specified	Not specified	-	0.0075 mg/kg (cabbage), 0.003 mg/kg (soil)
HPLC-UV	Imidacloprid*	0.05 - 1 mg/mL	0.999	-	50 µg/kg
Immunoassay (ic-ELISA)	Imidaclothiz	Not applicable	Not applicable	-	0.0178 mg/L (IC20)
Immunoassay (TRFIA)	Imidaclothiz	Not applicable	Not applicable	-	0.018 µg/L (IC10)
Immunoassay (QDFIA)	Imidaclothiz	Not applicable	Not applicable	-	0.52 µg/L (IC10)

*Data for Imidacloprid, a structurally similar neonicotinoid, is provided as a reference for the expected performance of HPLC-UV for Imidaclothiz.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are summaries of the experimental protocols for the compared methods.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and selectivity for the quantification of Imidaclothiz in complex matrices like tea.[1]

• Sample Preparation (QuEChERS):

  • Tea samples are extracted with acetonitrile (B52724).

  • The extract is purified using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method with primary secondary amine (PSA), C18, and graphitized carbon black (GCB) as adsorbents.

  • The purified solution is centrifuged, and the supernatant is diluted with an equal volume of water before injection.

• Chromatography:

  • Column: C18 column.

  • Mobile Phase: Gradient elution with acetonitrile (containing 0.1% v/v formic acid) and water.

  • Flow Rate: 0.30 mL/min.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization in positive mode (ESI+).

  • Detection: Selective Reaction Monitoring (SRM).

  • Quantification: External standard solution.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

A robust and widely available method for the analysis of neonicotinoids. The following protocol for Imidacloprid is representative.[2]

• Sample Preparation:

  • Extraction from matrices like honeybees is performed, and the final extract is dissolved in the mobile phase.

• Chromatography:

  • Injection Volume: 20 µL.

  • Detection Wavelength: 270 nm.

• Quantification: External standard method.

Immunoassay (Indirect Competitive ELISA)

This high-throughput method is suitable for screening large numbers of samples for Imidaclothiz.[3]

• Reagent Preparation:

  • A hapten of Imidaclothiz is synthesized and conjugated to bovine serum albumin (BSA) to create an immunogen and to ovalbumin (OVA) for the coating antigen.

  • Monoclonal antibodies (MoAbs) against Imidaclothiz are produced by immunizing BALB/c mice with the immunogen.

• Assay Procedure:

  • Microtiter plates are coated with the OVA-hapten conjugate.

  • Imidaclothiz standards or samples are added to the wells, followed by the addition of the anti-Imidaclothiz MoAb.

  • A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added.

  • A substrate is added, and the resulting colorimetric signal is measured. The signal is inversely proportional to the concentration of Imidaclothiz in the sample.

Mandatory Visualizations

To further elucidate the experimental process, the following diagrams illustrate a typical workflow and the logical relationship of the components.

Caption: Workflow for Imidaclothiz quantification using LC-MS/MS with an internal standard.

Caption: Relationship between analyte, internal standard, and method validation parameters.

References

• 1. [Determination of imidaclothiz in tea by QuEChERS cleanup and liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ask-force.org [ask-force.org]
• 3. Development of a sensitive Indirect Competitive Enzyme-Linked Immunosorbent Assay (ic-ELISA) based on the monoclonal antibody for the detection of the imidaclothiz residue. | Semantic Scholar [semanticscholar.org]

Detecting Traces: A Comparative Guide to the Limit of Detection and Quantification for Imidaclothiz

A detailed look into the analytical sensitivity for the neonicotinoid insecticide Imidaclothiz reveals varying limits of detection (LOD) and quantification (LOQ) depending on the analytical method and the sample matrix. This guide provides a comparative overview of published data, experimental protocols, and the mode of action of Imidaclothiz to assist researchers, scientists, and drug development professionals in their analytical endeavors.

Imidaclothiz, a neonicotinoid insecticide, is effective against a range of sucking and biting insects. Its detection and quantification at trace levels are crucial for environmental monitoring, food safety, and toxicological studies. The limit of detection (LOD) represents the lowest concentration of an analyte that can be reliably distinguished from background noise, while the limit of quantification (LOQ) is the lowest concentration that can be measured with acceptable precision and accuracy.

Comparative Analysis of LOD and LOQ Values

The analytical sensitivity for Imidaclothiz has been determined in various matrices using different analytical techniques. High-performance liquid chromatography with ultraviolet detection (HPLC-UV) and ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) are common methods for its analysis. A summary of reported LOD and LOQ values is presented below.

Matrix	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Cabbage	HPLC-UV	0.0075 mg/kg	Not explicitly stated, but the minimum detectable concentration was 0.0075 mg/kg.[1]	[1]
Soil	HPLC-UV	0.003 mg/kg	Not explicitly stated, but the minimum detectable concentration was 0.003 mg/kg.[1]	[1]
Tea	UPLC-MS/MS	Not Reported	0.01 - 0.05 mg/kg (for a group of neonicotinoids including Imidaclothiz)	[1]
Citrus	UPLC-MS/MS	Not explicitly stated, but the limit of determination was 1.0 x 10⁻¹⁰ g.	Not explicitly stated, but the limit of determination was 1.0 x 10⁻¹⁰ g.	[2]
Soil	UPLC-MS/MS	Not explicitly stated, but the limit of determination was 1.0 x 10⁻¹⁰ g.	Not explicitly stated, but the limit of determination was 1.0 x 10⁻¹⁰ g.	[2]

Understanding the Mode of Action: Interaction with Nicotinic Acetylcholine (B1216132) Receptors

Imidaclothiz, like other neonicotinoid insecticides, exerts its effect by acting as an agonist on the nicotinic acetylcholine receptors (nAChRs) in the central nervous system of insects. This interaction leads to the overstimulation and subsequent blockage of these receptors, causing paralysis and death of the insect. The selective toxicity of neonicotinoids towards insects is attributed to their higher affinity for insect nAChRs compared to mammalian receptors.

Mode of action of Imidaclothiz on insect nicotinic acetylcholine receptors.

Experimental Protocols for LOD and LOQ Determination

While specific, detailed protocols from the cited studies are not fully available, a general workflow for determining the LOD and LOQ for Imidaclothiz using chromatographic methods can be outlined. This process typically involves sample preparation, instrument analysis, and statistical calculation.

1. Sample Preparation (QuEChERS Method - Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a common sample preparation technique for pesticide residue analysis in food and environmental matrices.[2]

• Extraction: A homogenized sample (e.g., 10-15 g of cabbage or soil) is weighed into a centrifuge tube. Acetonitrile (B52724) is added as the extraction solvent, followed by a salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate) to induce phase separation. The mixture is shaken vigorously and then centrifuged.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant (acetonitrile layer) is transferred to a d-SPE tube containing a sorbent (e.g., primary secondary amine - PSA) to remove interfering matrix components. The tube is vortexed and centrifuged.

• Final Extract: The cleaned extract is then filtered and is ready for HPLC-UV or UPLC-MS/MS analysis.

2. Instrumental Analysis

• HPLC-UV: The prepared sample is injected into an HPLC system equipped with a C18 column and a UV detector. The mobile phase typically consists of a mixture of acetonitrile and water. The detection wavelength is set to the maximum absorbance of Imidaclothiz (around 270 nm).

• UPLC-MS/MS: For higher sensitivity and selectivity, a UPLC system coupled to a tandem mass spectrometer is used. This allows for the separation of Imidaclothiz from other compounds and its detection based on its specific mass-to-charge ratio (m/z) and fragmentation pattern.

3. LOD and LOQ Calculation

The LOD and LOQ are typically determined based on the signal-to-noise ratio (S/N) or the standard deviation of the response and the slope of the calibration curve.

• Signal-to-Noise Ratio: The LOD is commonly established at a signal-to-noise ratio of 3:1, while the LOQ is established at a ratio of 10:1.

• Calibration Curve Method: A series of standard solutions of Imidaclothiz at decreasing concentrations are analyzed. The LOD and LOQ are then calculated using the following formulas:

  • LOD = 3.3 × (Standard Deviation of the Response / Slope of the Calibration Curve)

  • LOQ = 10 × (Standard Deviation of the Response / Slope of the Calibration Curve)

General experimental workflow for LOD and LOQ determination.

Conclusion

The limit of detection and quantification for Imidaclothiz are critical parameters for ensuring the accuracy and reliability of analytical measurements. The choice of analytical method and the nature of the sample matrix significantly influence these limits. While HPLC-UV offers a robust method for detection, UPLC-MS/MS provides superior sensitivity and selectivity, enabling the detection of Imidaclothiz at lower concentrations. The provided information serves as a valuable resource for researchers and professionals in selecting and developing appropriate analytical methods for the determination of Imidaclothiz in various samples.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Determination of imidacloprid and benzimidazole residues in fruits and vegetables by liquid chromatography-mass spectrometry after ethyl acetate multiresidue extraction. | Semantic Scholar [semanticscholar.org]

A Researcher's Guide to Certified Reference Materials for Imidaclothiz Analysis

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical measurements are paramount. In the analysis of the neonicotinoid insecticide Imidaclothiz, the use of Certified Reference Materials (CRMs) is fundamental to ensuring the quality and validity of experimental data. This guide provides a comparative overview of commercially available Imidaclothiz CRMs, a detailed experimental protocol for its quantitative analysis, and a visualization of its mode of action.

Comparison of Commercially Available Imidaclothiz Certified Reference Materials

Choosing the right CRM is a critical first step in any analytical workflow. The following table summarizes the offerings from several prominent suppliers. While direct comparisons of purity and uncertainty are often found within the Certificate of Analysis (CoA), which may require direct inquiry with the supplier, this table provides key information to guide your selection.

Supplier	Product Identifier	Format	Purity / Concentration	Certification / Notes
AccuStandard	P-1313S-CN	100 µg/mL in Acetonitrile (B52724)	100 µg/mL	Certified Reference Material (17034 Class)[1]
LGC Standards	TRC-I275000	Neat Solid	>95% (HPLC)	Certificate of Analysis available[2]
MedchemExpress	HY-W338247R	Standard	Not specified	Intended for research and analytical applications[3]
CRM LABSTANDARD	AST2AQ3L3537	Solution in DMSO	100.00 mg/l or 1000.00 mg/l	Analytical Standard Solution, CoA available[4]
Santa Cruz Biotechnology	sc-488080	Not specified	Not specified	Certificate of Analysis available[5]
CATO	CCPD102491	2.5mg	Not specified	ISO 17034 accredited producer, CoA available[6]
Dr. Ehrenstorfer	DRE-C14283850	25mg	Not specified	Produced under ISO/IEC 17025 and ISO 17034, CoA available[7]

Experimental Protocol: Quantitative Analysis of Imidaclothiz by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This protocol is based on established methods for the analysis of Imidaclothiz and other neonicotinoid residues in various matrices.[8][9][10][11][12]

Principle

This method describes the quantitative determination of Imidaclothiz using reversed-phase high-performance liquid chromatography (HPLC) with ultraviolet (UV) detection. The separation is achieved on a C18 column with an isocratic mobile phase, and the concentration of Imidaclothiz is determined by comparing the peak area of the sample to that of a certified reference standard.

Materials and Reagents

• Imidaclothiz Certified Reference Material

• Acetonitrile (HPLC grade)

• Water (HPLC grade or ultrapure)

• Methanol (HPLC grade)

• Formic acid (optional, for mobile phase modification)

• Filters for sample and mobile phase filtration (e.g., 0.45 µm)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Degasser

  • Pump capable of delivering a constant flow rate

  • Autosampler

  • Column oven

  • UV-Vis detector

• Analytical balance

• Volumetric flasks and pipettes

• Ultrasonic bath

• Vortex mixer

Standard Preparation

• Primary Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh a known amount of the Imidaclothiz CRM neat solid and dissolve it in a suitable solvent (e.g., acetonitrile) in a volumetric flask to obtain a final concentration of 1000 µg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock standard solution with the mobile phase to cover the expected concentration range of the samples (e.g., 0.1, 0.5, 1.0, 5.0, and 10.0 µg/mL).

Sample Preparation (Example: Vegetable Matrix)

• Extraction: Homogenize a representative sample of the vegetable matrix. Weigh 10 g of the homogenized sample into a centrifuge tube. Add 20 mL of acetonitrile and vortex vigorously for 1-2 minutes.

• Salting Out (QuEChERS approach): Add an appropriate salt mixture (e.g., magnesium sulfate (B86663) and sodium chloride) to induce phase separation. Vortex again and centrifuge at a high speed (e.g., 4000 rpm) for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take an aliquot of the supernatant (acetonitrile layer) and transfer it to a d-SPE tube containing a suitable sorbent (e.g., PSA and C18) to remove interfering matrix components. Vortex and centrifuge.

• Final Solution: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial for analysis.

Chromatographic Conditions

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 70:30 v/v). The exact ratio may need to be optimized based on the specific column and system.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 20 µL

• UV Detection Wavelength: 270 nm[9]

• Run Time: Sufficient to allow for the elution of the Imidaclothiz peak and any late-eluting components.

Data Analysis

• Calibration Curve: Inject the working standard solutions and construct a calibration curve by plotting the peak area versus the concentration of Imidaclothiz.

• Quantification: Inject the prepared sample solutions. Determine the concentration of Imidaclothiz in the samples by comparing their peak areas to the calibration curve.

• Reporting: Report the final concentration of Imidaclothiz in the original sample, taking into account the initial sample weight and any dilution factors.

Visualizing the Process and Mechanism

To better understand the analytical workflow and the biological action of Imidaclothiz, the following diagrams have been generated using the Graphviz DOT language.

Experimental Workflow for Imidaclothiz Analysis

Imidaclothiz, like other neonicotinoid insecticides, exerts its toxic effect by targeting the central nervous system of insects.[3][13][14] It acts as an agonist of the nicotinic acetylcholine (B1216132) receptors (nAChRs), leading to overstimulation of the nerve cells, paralysis, and ultimately, death of the insect.

Mode of Action of Imidaclothiz on Insect nAChRs

Conclusion

The selection of a suitable Certified Reference Material is a foundational element for accurate and reproducible analysis of Imidaclothiz. This guide provides a starting point for comparing available CRMs and a detailed protocol for their application in a common analytical technique. By understanding both the practical aspects of the analysis and the underlying biological mechanism of the compound, researchers can ensure the integrity of their findings and contribute to the development of safe and effective agricultural and pharmaceutical products. It is always recommended to consult the Certificate of Analysis provided by the supplier for detailed information on purity, uncertainty, and storage conditions.

References

• 1. accustandard.com [accustandard.com]
• 2. Imidaclothiz | CAS 105843-36-5 | LGC Standards [lgcstandards.com]
• 3. mdpi.com [mdpi.com]
• 4. Imidaclothiz solution – CRM LABSTANDARD [crmlabstandard.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. cato-chem.com [cato-chem.com]
• 7. cmscientifica.com.br [cmscientifica.com.br]
• 8. researchgate.net [researchgate.net]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Neonicotinoid insecticides display partial and super agonist actions on native insect nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standards for Neonicotinoid Analysis: Imidaclothiz-d4 vs. Imidacloprid-d4

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of neonicotinoid insecticides, particularly utilizing sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of an appropriate internal standard is critical for achieving accurate and reliable results. An internal standard (IS) is a compound of known concentration added to samples, calibration standards, and quality controls to correct for analytical variability during sample preparation and instrumental analysis. This guide provides a comparative overview of two potential internal standards for the analysis of the neonicotinoid Imidaclothiz (B146455): its stable isotope-labeled (SIL) counterpart, Imidaclothiz-d4, and a deuterated structural analog, Imidacloprid-d4.

Due to the limited availability of experimental data for Imidaclothiz-d4, this guide will draw upon the well-established principles of isotope dilution mass spectrometry and the extensive data available for Imidacloprid-d4 to present a comprehensive comparison.

The Gold Standard: Stable Isotope-Labeled Internal Standards

The ideal internal standard is a stable isotope-labeled version of the analyte of interest.[1] These standards, such as Imidaclothiz-d4 for Imidaclothiz, are chemically identical to the analyte but have a different mass due to the incorporation of heavy isotopes (e.g., deuterium, ¹³C, ¹⁵N). This near-identical physicochemical behavior ensures that the SIL internal standard co-elutes with the analyte and experiences the same variations in sample preparation, extraction recovery, and ionization efficiency in the mass spectrometer.[2] Consequently, it provides the most effective correction for experimental variability, leading to superior accuracy and precision.

The Alternative: Structural Analog Internal Standards

When a SIL internal standard is unavailable or cost-prohibitive, a structural analog may be used. Imidacloprid-d4 serves as a structural analog for Imidaclothiz, as both belong to the neonicotinoid class and share structural similarities. While a good structural analog will have similar chemical properties to the analyte, it will not behave identically during all stages of the analytical process. This can lead to less effective correction and potentially impact the accuracy and precision of the results.[3][4]

Performance Comparison: Imidaclothiz-d4 vs. Imidacloprid-d4

The following table summarizes the expected performance characteristics of Imidaclothiz-d4 and the known performance of Imidacloprid-d4 when used as internal standards. The data for Imidaclothiz-d4 is projected based on the established benefits of using a homologous SIL internal standard.

Performance Parameter	Imidaclothiz-d4 (for Imidaclothiz Analysis)	Imidacloprid-d4 (for Imidacloprid or as analog for Imidaclothiz)
Analyte Correction	Excellent correction for extraction recovery, matrix effects, and instrumental variability due to identical chemical and physical properties.	Good correction, but potential for differential extraction recovery and matrix effects due to structural differences with Imidaclothiz.
Accuracy	Expected to be very high (typically within 95-105%).	Generally high, but may be compromised if matrix effects for Imidacloprid-d4 and Imidaclothiz differ significantly.
Precision	Expected to be very high (RSD <5%).	Generally good, but may be lower than with a homologous SIL IS.
Chromatographic Behavior	Co-elutes with Imidaclothiz, ensuring simultaneous exposure to matrix effects.	May have a slightly different retention time than Imidaclothiz, leading to exposure to different co-eluting matrix components and less effective correction.
Quantification	Provides the most accurate and reliable quantification of Imidaclothiz.	Can provide reliable quantification, but requires thorough validation to ensure it adequately tracks the analyte.

Experimental Protocols

A common and effective method for the extraction of neonicotinoids from various matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by LC-MS/MS analysis.

Generalized QuEChERS and LC-MS/MS Workflow

• Sample Preparation:

  • Homogenize 10-15 g of the sample (e.g., soil, fruit, vegetable).

  • Add the internal standard solution (Imidaclothiz-d4 or Imidacloprid-d4) at a known concentration.

  • Add water and acetonitrile (B52724).

  • Add QuEChERS extraction salts (e.g., MgSO₄, NaCl, sodium citrate).

  • Shake or vortex vigorously and then centrifuge.[5]

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Take an aliquot of the acetonitrile supernatant.

  • Add to a dSPE tube containing sorbents like primary secondary amine (PSA) to remove organic acids and C18 to remove non-polar interferences.[6]

  • Vortex and centrifuge.[5]

• LC-MS/MS Analysis:

  • Transfer the final extract to an autosampler vial for injection into the LC-MS/MS system.

  • Chromatography: Use a C18 reversed-phase column with a gradient elution of water and acetonitrile, both typically containing a small amount of formic acid to improve peak shape.[7]

  • Mass Spectrometry: Employ a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with an electrospray ionization (ESI) source in positive ion mode.[7] Monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

Visualizing the Workflow and Correction Principle

Caption: Generalized workflow for neonicotinoid analysis.

Caption: Principle of internal standard correction.

Conclusion

For the accurate and precise quantification of Imidaclothiz, the use of its stable isotope-labeled internal standard, Imidaclothiz-d4, is unequivocally the superior choice. Its identical chemical and physical properties ensure the most effective compensation for analytical variability. While a structural analog like Imidacloprid-d4 can be a viable alternative, its use necessitates rigorous validation to confirm that it adequately mimics the behavior of Imidaclothiz throughout the analytical method. Researchers should carefully consider the desired level of accuracy and precision required for their studies when selecting an internal standard. For regulatory and research applications demanding the highest data quality, the investment in a homologous stable isotope-labeled internal standard is highly recommended.

References

• 1. youtube.com [youtube.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. unitedchem.com [unitedchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. [Determination of imidaclothiz in tea by QuEChERS cleanup and liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for Neonicotinoid Pesticide Analysis: A Comparative Guide

This guide provides a detailed comparison of prevalent analytical methods for the quantification of neonicotinoid pesticides in various matrices. It is designed for researchers, scientists, and professionals in drug development and environmental monitoring, offering objective performance data and comprehensive experimental protocols.

Overview of Analytical Techniques

The analysis of neonicotinoid pesticides typically involves a two-step process: sample preparation to extract and purify the analytes from the sample matrix, followed by instrumental analysis for detection and quantification. The most common sample preparation techniques are QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE). For detection, High-Performance Liquid Chromatography (HPLC) coupled with Diode-Array Detection (DAD) or, more commonly, Tandem Mass Spectrometry (LC-MS/MS) is employed for its high sensitivity and selectivity.[1][2][3]

Comparative Performance Data

The selection of an appropriate analytical method depends on factors such as the sample matrix, the specific neonicotinoids of interest, and the required sensitivity. The following tables summarize the performance of different methods based on published experimental data.

Table 1: Performance of QuEChERS-based Methods for Neonicotinoid Analysis

Neonicotinoid	Matrix	Spiking Level	Recovery (%)	LOD (µg/kg)	LOQ (µg/kg)	Reference
Imidacloprid	Cotton Leaves	0.01-0.5 mg/kg	>80	3	-	[4]
Thiacloprid	Cotton Leaves	0.01-0.5 mg/kg	>80	3	-	[4]
Thiamethoxam	Cotton Leaves	0.01-0.5 mg/kg	>80	3	-	[4]
Acetamiprid	Honey	10-50 ng/g	82-113	-	-	[5][6]
Clothianidin	Honey	10-50 ng/g	82-113	-	-	[5][6]
Thiamethoxam	Honey	10-50 ng/g	82-113	-	-	[5][6]
Imidacloprid	Honey	10-50 ng/g	82-113	-	-	[5][6]
Acetamiprid	Chilean Honey	0.5-45 µg/L	>79	0.34-1.43	0.30-4.76	[7][8]
Thiamethoxam	Chilean Honey	0.5-45 µg/L	>79	0.34-1.43	0.30-4.76	[7][8]
Thiacloprid	Chilean Honey	0.5-45 µg/L	>79	0.34-1.43	0.30-4.76	[7][8]
Imidacloprid	Chilean Honey	0.5-45 µg/L	>79	0.34-1.43	0.30-4.76	[7][8]
Imidacloprid	Rice Grain	5 fortification levels	75-116	0.007-0.0084 mg/kg	0.024-0.028 mg/kg	[9]
Thiamethoxam	Rice Grain	5 fortification levels	75-116	0.007-0.0084 mg/kg	0.024-0.028 mg/kg	[9]
Imidacloprid	Soil	3 fortification levels	77.03-115.08	0.0007-0.002 µg/g	0.002-0.008 µg/g	[10][11]
Thiamethoxam	Soil	3 fortification levels	77.03-115.08	0.0007-0.002 µg/g	0.002-0.008 µg/g	[10][11]
Clothianidin	Soil	3 fortification levels	77.03-115.08	0.0007-0.002 µg/g	0.002-0.008 µg/g	[10][11]

Table 2: Performance of SPE-based Methods for Neonicotinoid Analysis

Neonicotinoid	Matrix	Sorbent	Recovery (%)	LOD (µg/L)	LOQ (µg/L)	Reference
Imidacloprid	Water	Bakerbond SDB-1	36.9	-	-	[12]
Thiacloprid	Water	Bakerbond SDB-1	43.2	-	-	[12]
Clothianidin	Water	Bakerbond SDB-1	119.3	-	-	[12]
Acetamiprid	Water	Bakerbond SDB-1	64.6	-	-	[12]
Thiamethoxam	Water	Bakerbond SDB-1	53.6	-	-	[12]
Imidacloprid	Water	Bond Elut Plexa	66.9	-	-	[12]
Thiacloprid	Water	Bond Elut Plexa	72.9	-	-	[12]
Clothianidin	Water	Bond Elut Plexa	103.4	-	-	[12]
Acetamiprid	Water	Bond Elut Plexa	67.4	-	-	[12]
Thiamethoxam	Water	Bond Elut Plexa	45.2	-	-	[12]
7 Neonicotinoids	Green Coffee	Strata-X PRO	97.1-101.0	-	-	[13]
8 Neonicotinoids	Tea	Carb-PSA cartridge	71.4-106.6	-	-	[14]

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established and validated methods from the scientific literature.

QuEChERS Method for Neonicotinoid Analysis in Honey[5][6]

• Sample Preparation: Weigh 10 g of honey into a 50 mL polypropylene (B1209903) centrifuge tube.

• Dissolution: Add 10 mL of deionized water and vortex until the honey is completely dissolved.

• Extraction: Add 10 mL of acetonitrile (B52724) to the tube.

• Salting Out: Add the contents of a QuEChERS salt pouch (e.g., containing 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate) and shake vigorously for at least 1 minute.

• Centrifugation: Centrifuge the samples at ≥3000 × g for 5 minutes.

• Dispersive SPE Cleanup: Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL dSPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

• Vortex and Centrifuge: Vortex the dSPE tube for 30 seconds and then centrifuge at ≥3000 × g for 2 minutes.

• Final Extract: Transfer 500-600 µL of the purified supernatant into an autosampler vial for LC-MS/MS analysis.

SPE Method for Neonicotinoid Analysis in Water[12]

• Cartridge Conditioning: Condition an SPE cartridge (e.g., Oasis HLB) according to the manufacturer's instructions, typically with methanol (B129727) followed by water.

• Sample Loading: Pass a known volume of the water sample through the conditioned SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a specific volume of a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove interferences.

• Elution: Elute the retained neonicotinoids from the cartridge with a small volume of a strong organic solvent (e.g., methanol or acetonitrile).

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for instrumental analysis.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the described analytical methods.

Caption: Workflow for QuEChERS-based analysis of neonicotinoids in honey.

Caption: General workflow for SPE-based analysis of neonicotinoids in water.

Conclusion

Both QuEChERS and SPE are effective methods for the extraction and cleanup of neonicotinoid pesticides from various matrices. QuEChERS is often favored for its speed and simplicity, particularly for food matrices.[1][15][16] SPE can offer high selectivity and is well-suited for aqueous samples.[1][17] The choice between these methods will depend on the specific application, matrix complexity, and available resources. For highly sensitive and specific quantification, coupling these extraction techniques with LC-MS/MS is the preferred analytical approach.[2][18] This guide provides a foundation for researchers to compare these methods and select the most appropriate one for their analytical needs.

References

• 1. A comprehensive review on the pretreatment and detection methods of neonicotinoid insecticides in food and environmental samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchtrends.net [researchtrends.net]
• 3. Overview of Analytical Methods for the Determination of Neonicotinoid Pesticides in Honeybee Products and Honeybee - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. emergentresearch.org [emergentresearch.org]
• 5. amchro.com [amchro.com]
• 6. unitedchem.com [unitedchem.com]
• 7. scielo.br [scielo.br]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Validation and quantification of neonicotinoid insecticide residues in rice whole grain and rice straw using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [PDF] Method Validation of LC-MS/MS Analysis of Neonicotinoid Insecticides in Soil | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. mdpi.com [mdpi.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. Optimization of QuEChERS Method for Simultaneous Determination of Neonicotinoid Residues in Pollinator Forage - PMC [pmc.ncbi.nlm.nih.gov]
• 17. tandfonline.com [tandfonline.com]
• 18. pubs.acs.org [pubs.acs.org]

Performance of Imidaclothiz-d4 in Diverse Matrices: A Comparative Guide

For researchers, scientists, and professionals in drug development, the accurate quantification of analytes in complex matrices is paramount. This guide provides a comprehensive comparison of the performance of Imidaclothiz-d4, a deuterated internal standard, against alternative non-deuterated standards in various analytical matrices. The use of stable isotope-labeled internal standards, such as Imidaclothiz-d4, is widely recognized as the gold standard in quantitative mass spectrometry for mitigating matrix effects and improving analytical accuracy and precision.[1][2]

Mitigating Matrix Effects with Imidaclothiz-d4

The primary challenge in the bioanalysis of compounds like Imidaclothiz is the "matrix effect," where co-eluting endogenous components from the sample (e.g., soil, plasma, plant tissue) can either suppress or enhance the ionization of the target analyte in the mass spectrometer, leading to inaccurate quantification. Imidaclothiz-d4, being chemically identical to Imidaclothiz with the exception of its isotopic composition, co-elutes and experiences nearly identical matrix effects as the analyte. This allows for reliable correction of signal variations, ensuring high-quality quantitative data.

Quantitative Performance Comparison

The following tables summarize the performance characteristics of Imidaclothiz-d4 and its non-deuterated counterparts in different matrices. The data is compiled from studies on Imidaclothiz and the closely related neonicotinoid, Imidacloprid (B1192907), for which more extensive data is available.

Table 1: Performance of Imidaclothiz-d4 in Soil and Citrus Matrices

Parameter	Soil	Citrus
Analyte	Imidaclothiz	Imidaclothiz
Internal Standard	Imidaclothiz-d4	Imidaclothiz-d4
Recovery (%)	80.7 - 118.9	80.7 - 118.9
Limit of Detection (LOD)	1.0 x 10⁻¹⁰ g	1.0 x 10⁻¹⁰ g
Limit of Quantification (LOQ)	0.01 mg/kg	0.01 mg/kg
Linearity (r)	>0.99	>0.99

Data synthesized from a study on Imidaclothiz residue in soil and citrus using a QuEChERS method.[3]

Table 2: Performance of Imidacloprid-d4 in Various Crayfish (Procambarus clarkii) Tissues

Tissue	Recovery (%)	RSD (%)	LOD (µg/L)	LOQ (µg/L)
Cephalothorax	85.3 - 105.4	5.3 - 11.2	0.05	0.2
Hepatopancreas	80.6 - 112.7	4.2 - 12.6	0.02	0.05
Gill	88.2 - 109.8	6.1 - 10.5	0.1	0.5
Intestine	90.1 - 107.3	4.8 - 9.7	0.2	1.0
Muscle	92.5 - 110.2	5.5 - 8.9	0.5	2.0
Plasma	87.6 - 106.9	4.9 - 10.1	0.02	0.05

This table presents data for the closely related neonicotinoid, Imidacloprid, and its deuterated internal standard, Imidacloprid-d4, which serves as a strong indicator of the expected performance of Imidaclothiz-d4.[4][5]

Table 3: Comparative Performance of Deuterated vs. Non-Deuterated Internal Standards for Pesticide Analysis in Cannabis Matrix

Analyte	Accuracy with Deuterated IS (%)	Accuracy with Non-Deuterated IS (%)
Myclobutanil	98.7	75.4
Bifenazate	102.3	135.8
Paclobutrazol	95.6	68.2

This table illustrates the significant improvement in accuracy when using a deuterated internal standard compared to a non-deuterated (structural analog) internal standard for the analysis of various pesticides in a complex matrix.[1]

Experimental Protocols

QuEChERS Method for Imidaclothiz in Soil and Citrus

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely used sample preparation technique for the analysis of pesticide residues in food and environmental matrices.

• Sample Homogenization: A representative 10 g sample of soil or citrus is homogenized.

• Extraction: The homogenized sample is placed in a 50 mL centrifuge tube with 10 mL of water and 10 mL of acetonitrile (B52724). The tube is shaken vigorously for 1 minute.

• Salting Out: A mixture of 4 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1 g of sodium chloride (NaCl) is added to the tube. The tube is immediately shaken for 1 minute and then centrifuged at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile supernatant is transferred to a d-SPE tube containing primary secondary amine (PSA) sorbent and anhydrous MgSO₄. The tube is vortexed for 30 seconds and then centrifuged at 10,000 rpm for 5 minutes.

• Analysis: The final extract is filtered and injected into the LC-MS/MS system for analysis.[3]

LC-MS/MS Parameters for Imidaclothiz Analysis

• Liquid Chromatography (LC):

  • Column: C18 column (e.g., 2.1 mm x 100 mm, 2.7 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: Acetonitrile

  • Gradient: A typical gradient starts with a high percentage of mobile phase A, which is gradually decreased while increasing the percentage of mobile phase B.

  • Flow Rate: 0.3 - 0.4 mL/min

  • Injection Volume: 5 - 10 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI), positive mode

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Precursor and Product Ions: Specific m/z transitions for Imidaclothiz and Imidaclothiz-d4 are monitored for quantification and confirmation.[6]

Visualizing Experimental and Biological Pathways

References

• 1. lcms.cz [lcms.cz]
• 2. Fast neonicotinoid quantification in honey using the one-point internal calibration approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Isotope-labeled internal standards and grouping scheme for determination of neonicotinoid insecticides and their metabolites in fruits, vegetables and cereals - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of imidacloprid residues in mango, cowpea and water samples based on portable molecular imprinting sensors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Imidaclothiz-d4

Important Advisory

Before proceeding with any disposal, it is imperative to:

• Consult the Manufacturer's Safety Data Sheet (SDS): The SDS for the specific product you are using is the primary source of safety and disposal information.

• Contact Your Institution's Environmental Health & Safety (EHS) Office: Your EHS department will provide specific protocols and ensure compliance with all federal, state, and local regulations.[6]

• Never Dispose of Pesticide Waste in Regular Trash or Down the Drain: Neonicotinoids are toxic, particularly to aquatic invertebrates, and improper disposal is a violation of federal law.[7][8][9]

General Disposal Procedure for Imidaclothiz-d4 Waste

Pesticide wastes are considered toxic and must be managed as hazardous waste.[7] The following steps outline a general procedure for handling and disposing of Imidaclothiz-d4 in a laboratory environment.

Step 1: Personal Protective Equipment (PPE) Always wear appropriate PPE when handling Imidaclothiz-d4 waste.[10] Consult the SDS for specific requirements, which typically include:

• Safety glasses or goggles

• Lab coat

• Chemical-resistant gloves (e.g., nitrile)

Step 2: Waste Collection

• Designated Waste Container: Use a dedicated, sealable, and chemically compatible container for all Imidaclothiz-d4 waste, including pure compound, contaminated solutions, and rinsate.[11]

• Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name: "Imidaclothiz-d4".[12] Include the date when waste is first added.

• Segregation: Do not mix Imidaclothiz-d4 waste with other incompatible waste streams.[11][12] Store the waste container in a designated, secure area away from heat or ignition sources.[11]

Step 3: Arranging for Disposal

• Contact EHS: When the waste container is full or no longer in use, contact your institution's EHS office or hazardous waste management service to schedule a pickup.[11][12]

• Documentation: Complete any required waste disposal forms or tags provided by your institution.[13]

Empty Container Disposal

Empty containers that held Imidaclothiz-d4 must also be treated as hazardous waste until properly decontaminated.[14]

• Triple Rinse: Thoroughly rinse the empty container with a suitable solvent (e.g., water or as specified in the SDS) at least three times.[15][16]

• Collect Rinsate: The rinsate is considered hazardous waste and must be collected in your designated Imidaclothiz-d4 waste container.[12] Do not pour the rinsate down the drain.[17]

• Deface Label: Obliterate or remove the original product label from the rinsed container to prevent reuse.[12]

• Final Disposal: Dispose of the decontaminated container according to your institution's procedures, which may include recycling or disposal in a sanitary landfill.[7][15]

Spill Management

In the event of a spill, follow these general steps and consult the product's SDS for specific instructions.

• Isolate the Area: Prevent personnel from entering the spill area.

• Use Spill Kit: Use an appropriate chemical spill kit to absorb the material. Avoid creating dust if the material is solid.[7]

• Collect Waste: Sweep or vacuum the absorbed material and place it in your hazardous waste container.[7][15]

• Decontaminate: Clean the spill area thoroughly with soap and water. Collect the cleaning materials and water as hazardous waste.[15]

• Report: Report the spill to your supervisor and EHS office.

Chemical Disposal Decision Workflow

The following diagram illustrates the general decision-making process for chemical waste disposal in a laboratory setting.

References

• 1. Imidaclothiz-d4 | CymitQuimica [cymitquimica.com]
• 2. scbt.com [scbt.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. earth911.com [earth911.com]
• 5. Some neonicotinoids are state restricted use [content.govdelivery.com]
• 6. reedandperrine.com [reedandperrine.com]
• 7. fleascience.com [fleascience.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. Clothianidin - Wikipedia [en.wikipedia.org]
• 10. nbinno.com [nbinno.com]
• 11. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 12. nswai.org [nswai.org]
• 13. geo.utexas.edu [geo.utexas.edu]
• 14. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 15. assets.greenbook.net [assets.greenbook.net]
• 16. Don’t Dump It: Here’s How to Properly Dispose of Pesticides - AgWeb [agweb.com]
• 17. Disposal of Pesticides [npic.orst.edu]

Essential Safety and Logistical Information for Handling Imidaclothiz-d4

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This document provides comprehensive, step-by-step guidance for the safe handling and disposal of Imidaclothiz-d4, a deuterated neonicotinoid insecticide.[1] By adhering to these procedures, you can minimize risks and maintain a safe laboratory environment.

Hazard Identification and GHS Classification

Imidaclothiz-d4 is a labeled form of Imidaclothiz and is structurally similar to Imidacloprid.[1][2] Therefore, it should be handled with the same precautions as its non-deuterated counterpart. Based on the available safety data for related compounds, Imidaclothiz-d4 is classified as follows:

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.
Skin Corrosion/Irritation	Sub-category 1C	H314: Causes severe skin burns and eye damage.
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage.[3]
Reproductive Toxicity	Category 1B	H360: May damage fertility or the unborn child.
Hazardous to the Aquatic Environment, Long-term Hazard	Category 1	H410: Very toxic to aquatic life with long lasting effects.[3]

Personal Protective Equipment (PPE)

The last line of defense against pesticide exposure is appropriate Personal Protective Equipment (PPE).[4] The following PPE is mandatory when handling Imidaclothiz-d4.[5]

PPE Type	Specifications	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or PVC).[4]	Prevents dermal absorption, which accounts for about 97% of pesticide exposure.[6]
Eye Protection	Safety glasses with side shields, goggles, or a face shield.[7][8]	Protects eyes from splashes and aerosols.
Body Protection	Laboratory coat or chemical-resistant coveralls.[6] An apron may be required for mixing and loading.[6]	Protects skin from contamination.
Respiratory Protection	NIOSH/MSHA-approved respirator for dusts and mists if working in a poorly ventilated area or if aerosolization is possible.[6][9]	Prevents inhalation of harmful particles.

Experimental Workflow and Handling Procedures

Following a structured workflow is crucial for minimizing exposure and ensuring the integrity of your experiment.

Caption: A logical workflow for the safe handling of Imidaclothiz-d4, from preparation to disposal.

Operational Plan: Step-by-Step Guidance

1. Preparation:

• Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for Imidacloprid, the non-deuterated analogue.

• Don Personal Protective Equipment (PPE): Put on all required PPE as outlined in the table above.[4]

• Prepare the Work Area: All handling of Imidaclothiz-d4 should be conducted in a well-ventilated chemical fume hood.[10] Ensure that an emergency eyewash station and safety shower are readily accessible.[10]

2. Handling:

• Weighing and Solution Preparation:

  • Handle the solid material carefully to avoid generating dust.[9]

  • Use a dedicated and calibrated analytical balance within the fume hood.

  • When preparing solutions, add the solvent to the solid slowly to prevent splashing.

• Performing the Experiment:

  • Keep all containers of Imidaclothiz-d4 tightly sealed when not in use.

  • Avoid eating, drinking, or smoking in the laboratory area.

  • Wash hands thoroughly after handling the compound, even if gloves were worn.

• Decontamination:

  • Upon completion of the experiment, decontaminate all work surfaces and equipment with an appropriate cleaning agent.

3. Spill and Emergency Procedures:

• Small Spills:

  • For small spills of solid material, carefully sweep or vacuum the material and place it in a sealed container for disposal. Avoid creating dust.

  • For small liquid spills, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• Large Spills:

  • Evacuate the area and prevent entry.

  • Contact your institution's environmental health and safety (EHS) department immediately.

• First Aid:

  • If Swallowed: Immediately call a poison control center or doctor. Rinse mouth.

  • If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

  • If Inhaled: Move person into fresh air and keep comfortable for breathing.[11]

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Unused Imidaclothiz-d4	Dispose of as hazardous waste through your institution's EHS-approved waste management program.[12] Do not dispose of down the drain.[13]
Contaminated Labware (e.g., pipette tips, vials)	Place in a designated, sealed, and clearly labeled hazardous waste container.
Empty Containers	Triple rinse the container with a suitable solvent.[14] The rinsate should be collected and disposed of as hazardous waste. Puncture the container to prevent reuse and dispose of it according to local regulations.[12][14]
Contaminated PPE	Dispose of as hazardous waste in accordance with institutional and local regulations.

Waste Labeling and Storage:

• All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name (Imidaclothiz-d4).

• Store waste containers in a designated, secure, and well-ventilated area, away from incompatible materials.[10]

By implementing these safety and logistical procedures, you can build a culture of safety and responsibility in your laboratory, ensuring the well-being of all personnel and the protection of the environment.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Imidaclothiz-d4 | CymitQuimica [cymitquimica.com]
• 3. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 4. Pesticide use and personal protective equipment [health.vic.gov.au]
• 5. MSU Extension | Montana State University [apps.msuextension.org]
• 6. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]
• 7. The Best Personal Protective Equipment For Pesticides | Professional DIY Pest Control Equipment [solutionsstores.com]
• 8. publications.mgcafe.uky.edu [publications.mgcafe.uky.edu]
• 9. mmbio.byu.edu [mmbio.byu.edu]
• 10. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 11. domyown.com [domyown.com]
• 12. Disposal of Pesticides [npic.orst.edu]
• 13. epa.gov [epa.gov]
• 14. portal.ct.gov [portal.ct.gov]